10-Methyl-9(10H)-acridone

• CAS: 719-54-0

Core Science & Biosynthesis

10-Methyl-9(10H)-acridone: A Technical Guide to its Structure, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Methyl-9(10H)-acridone, also known as N-Methylacridone, is a heterocyclic aromatic compound belonging to the acridine family.[1][2] Its core structure is a tricyclic system featuring a ketone group at the C9 position and a methyl group substitution on the nitrogen atom at the 10-position.[1] This compound serves as a vital precursor and building block in organic synthesis, particularly for the development of more complex acridine-based molecules with significant biological activities and material science applications.[1][3] Its derivatives have garnered considerable attention for their potential as antimicrobial, antiviral, and anticancer agents, often acting through mechanisms like DNA intercalation and topoisomerase inhibition.[1] Furthermore, the unique photophysical properties of the acridone scaffold make 10-Methyl-9(10H)-acridone and its analogues valuable in the creation of fluorescent dyes, probes for biological imaging, and materials for organic electronics such as OLEDs.[3][4] This document provides a comprehensive overview of its chemical structure, physicochemical properties, and key experimental methodologies.

Chemical Structure and Identification

The planar structure of the acridone core is fundamental to its chemical behavior, particularly its ability to interact with biomolecules like DNA.[1][5] The methylation at the N-10 position locks the molecule in the acridone tautomeric form.

Caption: 2D chemical structure of 10-Methyl-9(10H)-acridone.

Table 1: Chemical Identifiers

Identifier	Value	Reference
IUPAC Name	10-methylacridin-9(10H)-one	[6][7]
CAS Number	719-54-0	[2][6][7]
Molecular Formula	C₁₄H₁₁NO	[2][3][6][7]
SMILES	Cn1c2ccccc2c(=O)c2ccccc21	[6]
InChI	InChI=1S/C14H11NO/c1-15-12-8-4-2-6-10(12)14(16)11-7-3-5-9-13(11)15/h2-9H,1H3	[6][7]
InChI Key	XUVKSPPGPPQN-UHFFFAOYSA-N	[2][6][7]

| Synonyms | N-Methyl-9-acridone, 10-Methyl-9-acridanone |[2][3][6][7] |

Physicochemical and Computational Properties

The physicochemical properties of 10-Methyl-9(10H)-acridone are summarized below. These values are critical for its application in both biological assays and material fabrication.

Table 2: Physicochemical Properties

Property	Value	Unit	Reference
Molecular Weight	209.25	g/mol	[1][2][3][6][7]
Appearance	White to light yellow/green crystalline powder	-	[3][8]
Melting Point	202 - 207	°C	[3][9]
Boiling Point	361.3 (at 760 mmHg)	°C	[9]
Density	1.205	g/cm³	[9]
Flash Point	146.2	°C	[9]
Water Solubility (log₁₀WS)	-4.46	mol/L	[6]

| Octanol/Water Partition Coeff. (logP) | 2.692 | - |[6] |

Table 3: Computational Data (DFT at B3LYP/6-31G(d,p))

Property	Value	Unit	Reference
HOMO Energy	-5.8	eV	[1]
LUMO Energy	-2.6	eV	[1]
HOMO-LUMO Gap	3.2	eV	[1]

| Dipole Moment | 3.1 | Debye |[1] |

Spectroscopic Data

Spectroscopic analysis is essential for the structural confirmation and purity assessment of 10-Methyl-9(10H)-acridone.

Table 4: Spectroscopic Data Summary

Technique	Parameters	Key Peaks / Signals	Reference
¹H NMR	250 MHz, CDCl₃	δ 8.20–7.30 (m, 8H, aromatic H), δ 3.75 (s, 3H, -NCH₃)	[1]
¹³C NMR	63 MHz, CDCl₃	δ 181.2 (C=O), δ 142.1–115.3 (aromatic C), δ 33.7 (N-CH₃)	[1]
Infrared (IR)	KBr pellet	1675 cm⁻¹ (C=O stretch), 1600, 1480 cm⁻¹ (Aromatic C=C stretch), 1365 cm⁻¹ (C-N stretch), 2950 cm⁻¹ (C-H stretch)	[1]
UV-Visible	Methanol	λₘₐₓ: 380 nm (π→π), 402 nm (n→π)	[1]

| Mass Spectrometry | EI-MS (70 eV) | m/z 209 [M⁺], 181 [M-CO]⁺ |[1][7] |

Chemical Reactivity and Synthesis

10-Methyl-9(10H)-acridone is a stable compound that serves as a key intermediate for synthesizing a wide array of functionalized acridone derivatives.[1] Its core structure can undergo reactions such as oxidation, reduction, and substitution to yield compounds with tailored properties.[1]

Caption: Synthetic utility of 10-Methyl-9(10H)-acridone as a chemical precursor.

Experimental Protocol: General Synthesis of the Acridone Core

A common method for synthesizing the acridone nucleus involves the acid-catalyzed cyclization of an N-phenylanthranilic acid precursor. This protocol is adapted from a general procedure.[5]

• Reactant Preparation : Prepare a mixture of N-phenylanthranilic acid (0.02 M) and concentrated sulfuric acid (10 mL) in a suitable conical flask.

• Reaction : Heat the mixture for 4 hours on a steam bath. The solution will typically turn a dark green color.

• Quenching : Pour the hot reaction mixture slowly and carefully down the side of a beaker containing 200 mL of boiling water to prevent spattering.

• Purification : Boil the resulting mixture for 5 minutes.

• Isolation : Filter the hot mixture through a Buchner funnel.

• Washing : Wash the precipitate collected on the filter with hot water to remove residual acid.

• Drying : Dry the resulting solid (the acridone product) in an oven or desiccator.

(Note: N-methylation to produce the title compound is a subsequent step, typically involving a methylating agent like methyl iodide or dimethyl sulfate in the presence of a base.)

Biological Activity and Applications

The planar tricyclic structure of 10-Methyl-9(10H)-acridone is a classic pharmacophore, enabling a wide range of biological activities and applications in materials science.

Caption: Key application areas derived from the 10-Methyl-9(10H)-acridone scaffold.

• Medicinal Chemistry : Derivatives of 10-Methyl-9(10H)-acridone are explored for their therapeutic potential.[1] They have shown promise as anticancer agents, with mechanisms often involving the inhibition of topoisomerase activity and intercalation with DNA.[1] Furthermore, various analogues have demonstrated antimicrobial and antiviral properties, including activity against HIV-1.[1]

• Materials Science : The compound is utilized in the development of high-performance dyes and pigments due to its strong photostability.[3] Its electronic properties are beneficial for use in organic light-emitting diodes (OLEDs).[3][4]

• Biochemical Tools : The inherent fluorescence of the acridone core makes it an excellent scaffold for creating fluorescent probes.[3] These probes are valuable in biological research for tracking cellular processes and sensing specific molecules, such as nitric oxide.[10]

Experimental Protocol: General Antibacterial Screening (Serial Dilution Method)

This protocol outlines a general method for assessing the antibacterial activity of acridone derivatives.[5]

• Stock Solution Preparation : Dissolve the test compounds and a standard antibiotic (e.g., ciprofloxacin) in a suitable solvent like N,N-dimethylformamide (DMF) to a stock concentration (e.g., 5 µg/mL).

• Culture Media Preparation : Prepare double-strength nutrient broth as the growth medium for the target bacteria.

• Serial Dilution : In a series of sterile test tubes, perform serial dilutions of the compound's stock solution with the nutrient broth to achieve a range of final concentrations.

• Inoculation : Inoculate each tube with a standardized suspension of the test bacteria (e.g., Staphylococcus aureus, Bacillus subtilis). Include positive (bacteria, no compound) and negative (no bacteria) controls.

• Incubation : Incubate the tubes at 37°C for 24 hours.

• Analysis : Determine the Minimum Inhibitory Concentration (MIC) by observing the lowest concentration of the compound that completely inhibits visible bacterial growth.

Conclusion

10-Methyl-9(10H)-acridone is a compound of significant scientific interest, underpinned by its robust chemical structure and versatile reactivity. Its well-characterized physicochemical and spectroscopic properties make it a reliable platform for further chemical modification. The demonstrated potential of its derivatives in oncology, infectious disease, and materials science ensures that the acridone scaffold will remain a focal point for researchers in drug discovery and advanced materials development.

References

• 1. 10-Methyl-9(10H)-acridone | 719-54-0 | Benchchem [benchchem.com]
• 2. scbt.com [scbt.com]
• 3. chemimpex.com [chemimpex.com]
• 4. chemimpex.com [chemimpex.com]
• 5. ptfarm.pl [ptfarm.pl]
• 6. 9(10H)-Acridinone, 10-methyl- (CAS 719-54-0) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 7. 9(10H)-Acridinone, 10-methyl- [webbook.nist.gov]
• 8. 10-メチル-9(10H)-アクリドン | 10-Methyl-9(10H)-acridone | 719-54-0 | 東京化成工業株式会社 [tcichemicals.com]
• 9. 9(10H)-Acridinone,10-methyl- | CAS#:719-54-0 | Chemsrc [chemsrc.com]
• 10. Design and Synthesis of New Acridone-Based Nitric Oxide Fluorescent Probe - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis and Characterization of 10-Methyl-9(10H)-acridone

For Researchers, Scientists, and Drug Development Professionals

Abstract

10-Methyl-9(10H)-acridone, a key derivative of the acridine family, is a compound of significant interest in medicinal chemistry and materials science.[1] Its planar, heterocyclic structure is a scaffold for designing molecules with diverse biological activities, including potential antimicrobial and anticancer properties.[1] This document provides a comprehensive overview of the synthesis, purification, and detailed characterization of 10-Methyl-9(10H)-acridone. It includes detailed experimental protocols, tabulated analytical data, and workflow diagrams to serve as a practical guide for researchers. The compound's utility extends to being an intermediate in the synthesis of more complex molecules, such as photoredox catalysts and fluorescent probes.[2][3][4]

Synthesis of 10-Methyl-9(10H)-acridone

The most common and efficient synthesis of 10-Methyl-9(10H)-acridone involves the N-alkylation of the parent compound, 9(10H)-acridone. This process typically utilizes a strong base to deprotonate the nitrogen atom, followed by the introduction of a methylating agent.

General Reaction Scheme

The synthesis proceeds via a nucleophilic substitution reaction. The nitrogen atom of 9(10H)-acridone is first deprotonated by a base like sodium hydride (NaH) to form a resonant-stabilized anion. This anion then acts as a nucleophile, attacking the electrophilic methyl group of an alkylating agent, typically iodomethane (CH₃I), to yield the final product.

Caption: General workflow for the synthesis of 10-Methyl-9(10H)-acridone.

Detailed Experimental Protocol

This protocol is adapted from established literature procedures.

Materials:

• 9(10H)-Acridone (51.2 mmol, 10.0 g)

• Sodium hydride (NaH), 60% dispersion in mineral oil (128 mmol, 5.12 g)

• Anhydrous Dimethylformamide (DMF), 100 mL

• Iodomethane (128 mmol, 8.0 mL)

• Dichloromethane (DCM)

• Deionized Water

• Sodium Sulfate (Na₂SO₄), anhydrous

• Ethanol

Procedure:

• Deprotonation: Dissolve 9(10H)-acridone in 100 mL of anhydrous DMF in a suitable reaction flask. Cool the solution to 0°C using an ice bath. Under an inert atmosphere (e.g., nitrogen or argon), carefully add the sodium hydride portion-wise. Stir the mixture at 0°C.

• Methylation: To the resulting suspension, add iodomethane dropwise. After the addition is complete, heat the reaction mixture to 60°C and stir for 18 hours.

• Workup: After 18 hours, cool the reaction to room temperature and cautiously quench it by adding water. Transfer the mixture to a separatory funnel and extract the product with dichloromethane.

• Purification: Combine the organic layers and dry over anhydrous sodium sulfate. Filter the solution and concentrate the solvent using a rotary evaporator. Recrystallize the crude product from ethanol to yield 10-Methyl-9(10H)-acridone as a light yellow solid. The typical yield is around 81% (8.7 g).

Physicochemical Properties

10-Methyl-9(10H)-acridone is a stable crystalline solid. Its key properties are summarized below.

Property	Value	Reference
Molecular Formula	C₁₄H₁₁NO	[5][6][7][8]
Molecular Weight	209.24 g/mol	[3][5][8]
CAS Number	719-54-0	[1][6][7]
Appearance	White to light yellow crystalline solid	[1]
Melting Point	203°C	[1]
Purity	>98.0% (by HPLC)	[1]
Ionization Energy	7.53 ± 0.02 eV	[9][10]
Enthalpy of Fusion	29.70 kJ/mol at 479.00 K	[9][10]

Spectroscopic Characterization

The structure of the synthesized compound is confirmed using various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H and ¹³C NMR spectra provide detailed information about the molecular structure.

Table 1: ¹H NMR Data (250 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
8.20–7.30	Multiplet	8H	Aromatic protons
3.75	Singlet	3H	N-CH₃
Data sourced from Benchchem.[1]

Table 2: ¹³C NMR Data (63 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment
181.2	Carbonyl carbon (C=O)
142.1–115.3	Aromatic carbons
33.7	Methyl carbon (N-CH₃)
Data sourced from Benchchem.[1]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the key functional groups present in the molecule.

Table 3: Key IR Absorption Bands (KBr Pellet)

Wavenumber (cm⁻¹)	Assignment
2950	C-H stretching (-CH₃)
1675	C=O stretching
1600, 1480	Aromatic C=C stretching
1365	C-N stretching
Data sourced from Benchchem.[1]

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight and provides insights into the fragmentation pattern.

Table 4: Mass Spectrometry Data (EI-MS, 70 eV)

m/z	Assignment
209	Molecular ion peak [M⁺]
181	[M - CO]⁺
Data sourced from Benchchem and NIST WebBook.[1][6]

UV-Visible Spectroscopy

UV-Vis spectroscopy reveals information about the electronic transitions within the conjugated system.

Table 5: UV-Visible Spectroscopy Data (in Methanol)

λmax (nm)	Molar Absorptivity (ε, M⁻¹cm⁻¹)	Transition
380	8.6 × 10³	π→π
402	-	n→π
Data sourced from Benchchem.[1]

Biological Activity and Potential Mechanism of Action

Acridine and its derivatives, including 10-Methyl-9(10H)-acridone, are known for their broad spectrum of biological activities.[11][12] They have garnered significant attention for their potential as anticancer agents.[1] The planar structure of the acridone core allows these compounds to intercalate between the base pairs of DNA, a mechanism that can disrupt DNA replication and transcription processes in cancer cells.[1]

Furthermore, some acridone derivatives have been shown to inhibit topoisomerase enzymes.[1] These enzymes are crucial for managing DNA topology during replication, and their inhibition can lead to the accumulation of DNA strand breaks, ultimately triggering apoptosis (programmed cell death) in cancer cells.

Caption: Potential anticancer mechanisms of 10-Methyl-9(10H)-acridone.

Conclusion

This technical guide has detailed the synthesis and comprehensive characterization of 10-Methyl-9(10H)-acridone. The provided experimental protocol offers a reliable method for its preparation, while the tabulated spectroscopic data serves as a crucial reference for structural verification. The compound's established role as a versatile chemical intermediate and its potential biological activities, particularly in anticancer research, underscore its importance in modern drug discovery and materials science. This guide provides a foundational resource for scientists working with this valuable acridone derivative.

References

• 1. 10-Methyl-9(10H)-acridone | 719-54-0 | Benchchem [benchchem.com]
• 2. Design and Synthesis of New Acridone-Based Nitric Oxide Fluorescent Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 10-METHYL-9(10H)-ACRIDONE | 719-54-0 [chemicalbook.com]
• 4. chemimpex.com [chemimpex.com]
• 5. 10-METHYL-9(10H)-ACRIDONE(719-54-0) MS spectrum [chemicalbook.com]
• 6. 9(10H)-Acridinone, 10-methyl- [webbook.nist.gov]
• 7. scbt.com [scbt.com]
• 8. jk-sci.com [jk-sci.com]
• 9. 9(10H)-Acridinone, 10-methyl- (CAS 719-54-0) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 10. 9(10H)-Acridinone, 10-methyl- [webbook.nist.gov]
• 11. Recent developments in the synthesis and biological activity of acridine/acridone analogues - RSC Advances (RSC Publishing) DOI:10.1039/C7RA01026E [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]

10-Methyl-9(10H)-acridone mechanism of action in biological systems

An In-depth Technical Guide on the Core Mechanism of Action of 10-Methyl-9(10H)-acridone in Biological Systems

Introduction

10-Methyl-9(10H)-acridone, a derivative of the versatile acridine scaffold, has garnered significant attention within the scientific community for its diverse biological activities.[1] Acridine and its analogues are recognized as privileged pharmacophores in medicinal chemistry due to their wide-ranging applications, including as DNA intercalators, enzyme inhibitors, and fluorescent probes.[2] This technical guide provides a comprehensive overview of the core mechanisms of action of 10-Methyl-9(10H)-acridone and its related acridone derivatives in biological systems, supported by experimental data and methodologies. The planar structure of the acridone molecule is a key feature contributing to its biological activity.[3][4]

The biological significance of acridone derivatives extends to various therapeutic areas, including oncology and infectious diseases.[2][3] Natural sources such as microbes, marine sponges, and plants have yielded numerous acridine/acridone alkaloids with potent biological activities.[2] Synthetic derivatives have also been extensively explored to enhance efficacy and reduce toxicity.[5][6]

Core Mechanisms of Action

The primary mechanisms through which 10-Methyl-9(10H)-acridone and its analogues exert their biological effects are multifaceted and often interconnected. These include DNA intercalation, inhibition of key enzymes involved in DNA replication and repair, and modulation of cellular signaling pathways.

1. DNA Intercalation and Topoisomerase Inhibition

A well-established mechanism of action for acridine derivatives is their ability to intercalate into the DNA double helix.[2][5] The planar aromatic ring system of the acridone core allows it to stack between the base pairs of DNA, leading to structural distortions and interference with DNA metabolic processes. This interaction is a critical aspect of their anticancer properties.[2]

Furthermore, this DNA intercalation can lead to the inhibition of topoisomerase enzymes.[1][5] Topoisomerases are crucial for resolving topological challenges in DNA during replication, transcription, and recombination. By stabilizing the topoisomerase-DNA cleavage complex, acridone derivatives can induce DNA strand breaks, ultimately triggering apoptotic cell death in rapidly dividing cancer cells.[5] Amsacrine, a well-known acridine derivative, was one of the first synthetic drugs to exhibit clinical efficacy as a topoisomerase inhibitor.[5]

Signaling Pathway Diagram: DNA Intercalation and Topoisomerase Inhibition

Caption: DNA intercalation by 10-Methyl-9(10H)-acridone leading to topoisomerase II inhibition and apoptosis.

2. Other Biological Activities

Beyond their effects on DNA and topoisomerases, acridone derivatives have demonstrated a range of other biological activities:

• Antimicrobial and Antiviral Properties: Various acridone derivatives have shown significant antimicrobial and antiviral activities.[1][4] Their mode of action in these contexts is thought to involve the inhibition of nucleic acid synthesis.[4]

• Modulation of Multi-Drug Resistance (MDR): Certain N10-substituted acridone compounds have been investigated for their potential to modulate multi-drug resistance in cancer cells.[2]

• Enzyme Inhibition: Acridine-based compounds have been explored as inhibitors of various other enzymes beyond topoisomerases.[2]

• Fluorescent Probes: The fluorescent properties of the acridone scaffold have led to its use in developing probes for sensing ions and monitoring metabolic events.[2][7]

Experimental Data

The biological activity of acridone derivatives is often quantified using various in vitro assays. The following table summarizes representative data for acridone compounds, though specific data for 10-Methyl-9(10H)-acridone itself is not always detailed in the general literature.

Compound Class	Biological Activity	Cell Line/Target	IC50 (µM)	Reference
9-Acridone	DNA Intercalation	HeLa	12.5	[1]
2-Hydroxy-9(10H)-acridinone	Apoptosis Induction	MCF-7	15.0	[1]
Thioacridone Derivative	Cytotoxicity	HL-60	2.3 (µg/mL)	[6]
Acridone Alkaloids	Antimalarial	P. falciparum	Nano molar range	[2]

Experimental Protocols

The investigation of the mechanism of action of 10-Methyl-9(10H)-acridone and its analogues involves a variety of experimental techniques.

1. DNA Intercalation Assay (Ethidium Bromide Displacement)

This assay is used to determine the ability of a compound to intercalate into DNA.

• Principle: Ethidium bromide (EtBr) fluoresces strongly when intercalated into DNA. A test compound that also intercalates will displace the EtBr, leading to a quenching of the fluorescence.

• Methodology:

  • Prepare a solution of calf thymus DNA (CT-DNA) and ethidium bromide in a suitable buffer (e.g., HEPES).

  • Measure the initial fluorescence of the DNA-EtBr complex.

  • Add increasing concentrations of the test compound (e.g., 10-Methyl-9(10H)-acridone).

  • Measure the fluorescence at each concentration.

  • The concentration of the compound that causes a 50% reduction in fluorescence (C50) is determined as a measure of its DNA binding affinity.[6]

Experimental Workflow: DNA Intercalation Assay

Caption: A streamlined workflow for determining DNA intercalation using the ethidium bromide displacement assay.

2. Topoisomerase Inhibition Assay

This assay assesses the ability of a compound to inhibit the activity of topoisomerase enzymes.

• Principle: Topoisomerases can relax supercoiled plasmid DNA. An inhibitor will prevent this relaxation.

• Methodology:

  • Incubate supercoiled plasmid DNA with topoisomerase II in the presence and absence of the test compound.

  • Stop the reaction and separate the different DNA topoisomers (supercoiled, relaxed, and nicked) by agarose gel electrophoresis.

  • Visualize the DNA bands under UV light after staining with a fluorescent dye (e.g., ethidium bromide).

  • Inhibition is observed as a decrease in the amount of relaxed DNA and an increase in the amount of supercoiled or linearized DNA.

3. Cell Viability and Cytotoxicity Assays

These assays are used to determine the effect of the compound on cell proliferation and survival.

• Principle: Various methods can be used, such as the MTT assay, which measures the metabolic activity of cells as an indicator of their viability.

• Methodology (MTT Assay):

  • Seed cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compound for a specified period (e.g., 24, 48, or 72 hours).

  • Add MTT solution to each well and incubate to allow the formation of formazan crystals by viable cells.

  • Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

  • Measure the absorbance at a specific wavelength using a microplate reader.

  • The IC50 value (the concentration that inhibits cell growth by 50%) can be calculated.

10-Methyl-9(10H)-acridone and the broader class of acridone derivatives represent a rich source of biologically active compounds with significant therapeutic potential. Their primary mechanism of action often revolves around their ability to interact with DNA and inhibit topoisomerase enzymes, leading to cytotoxic effects in cancer cells. However, their diverse biological profile, including antimicrobial and MDR-modulating activities, suggests the involvement of multiple cellular targets and pathways. Further research, employing the experimental protocols outlined in this guide, is crucial to fully elucidate the intricate mechanisms of action of these promising compounds and to guide the development of new and improved therapeutic agents.

References

• 1. 10-Methyl-9(10H)-acridone | 719-54-0 | Benchchem [benchchem.com]
• 2. Medicinal chemistry of acridine and its analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ptfarm.pl [ptfarm.pl]
• 4. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 5. Recent developments in the synthesis and biological activity of acridine/acridone analogues - RSC Advances (RSC Publishing) DOI:10.1039/C7RA01026E [pubs.rsc.org]
• 6. Making sure you're not a bot! [mostwiedzy.pl]
• 7. Design and Synthesis of New Acridone-Based Nitric Oxide Fluorescent Probe - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Profile of 10-Methyl-9(10H)-acridone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 10-Methyl-9(10H)-acridone, a key heterocyclic compound with applications in medicinal chemistry and materials science. The following sections detail its nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) characteristics, offering a foundational dataset for its identification, characterization, and utilization in further research and development.

Spectroscopic Data Summary

The empirical formula for 10-Methyl-9(10H)-acridone is C₁₄H₁₁NO, with a molecular weight of 209.24 g/mol .[1][2][3][4][5][6] The following tables summarize the key spectroscopic data obtained from ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry analyses.

Nuclear Magnetic Resonance (NMR) Data

¹H NMR (250 MHz, CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
8.20–7.30	Multiplet	8H	Aromatic Protons
3.75	Singlet	3H	N-CH₃

¹³C NMR (63 MHz, CDCl₃) [7]

Chemical Shift (δ) ppm	Assignment
181.2	C=O (C9)
142.1–115.3	Aromatic Carbons
33.7	N-CH₃

Infrared (IR) Spectroscopy Data

IR (KBr pellet) [7]

Wavenumber (cm⁻¹)	Assignment
1675	C=O Stretching
1600, 1480	Aromatic C=C Stretching
1365	C-N Stretching
2950	C-H Stretching (-CH₃)

Mass Spectrometry (MS) Data

Electron Ionization Mass Spectrometry (EI-MS)

m/z	Interpretation
209	[M]⁺ (Molecular Ion)[1][7]
181	[M-CO]⁺[7]

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data presented above. Specific instrument parameters may vary.

Nuclear Magnetic Resonance (NMR) Spectroscopy

A solution of 10-Methyl-9(10H)-acridone is prepared by dissolving approximately 5-10 mg of the compound in 0.5-0.7 mL of deuterated chloroform (CDCl₃). The solution is transferred to a 5 mm NMR tube. ¹H and ¹³C NMR spectra are recorded on a spectrometer operating at a frequency of 250 MHz for protons and 63 MHz for carbon-13. Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard (0.00 ppm).

Infrared (IR) Spectroscopy

A small amount of 10-Methyl-9(10H)-acridone is finely ground with potassium bromide (KBr) powder in a mortar and pestle. The mixture is then pressed into a thin, transparent pellet using a hydraulic press. The IR spectrum is recorded using a Fourier Transform Infrared (FTIR) spectrometer, typically over a range of 4000-400 cm⁻¹.

Mass Spectrometry (MS)

The mass spectrum is obtained using an electron ionization (EI) mass spectrometer. A small sample of 10-Methyl-9(10H)-acridone is introduced into the ion source, where it is bombarded with electrons at an energy of 70 eV. The resulting positively charged fragments are accelerated and separated based on their mass-to-charge ratio (m/z).

Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the spectroscopic analysis of a chemical compound like 10-Methyl-9(10H)-acridone.

References

• 1. 10-METHYL-9(10H)-ACRIDONE(719-54-0) MS [m.chemicalbook.com]
• 2. 9(10H)-Acridinone, 10-methyl- [webbook.nist.gov]
• 3. 9(10H)-Acridinone, 10-methyl- [webbook.nist.gov]
• 4. 9(10H)-Acridinone, 10-methyl- [webbook.nist.gov]
• 5. 10-METHYL-9(10H)-ACRIDONE | 719-54-0 [chemicalbook.com]
• 6. jk-sci.com [jk-sci.com]
• 7. 10-Methyl-9(10H)-acridone | 719-54-0 | Benchchem [benchchem.com]

Navigating the Physicochemical Landscape of 10-Methyl-9(10H)-acridone: A Technical Guide to Solubility and Stability

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility and stability of 10-Methyl-9(10H)-acridone, a heterocyclic compound of interest in various research and development fields. Given the limited availability of specific experimental data for this molecule in published literature, this guide combines existing data with established scientific principles and standard pharmaceutical testing protocols to offer a robust framework for its physicochemical characterization.

Core Physicochemical Properties

10-Methyl-9(10H)-acridone, also known as N-methylacridone, is an aromatic compound with a molecular formula of C₁₄H₁₁NO and a molecular weight of approximately 209.24 g/mol .[1][2] Its structure, featuring a tricyclic acridone core with a methyl group on the nitrogen atom, dictates its solubility and stability characteristics.

Solubility Profile

The solubility of a compound is a critical parameter influencing its utility in various applications, from biological assays to formulation development.

Aqueous Solubility

The aqueous solubility of 10-Methyl-9(10H)-acridone is low. A reported logarithmic water solubility (log10WS) of -4.46 mol/L provides a quantitative measure of its behavior in aqueous media.[1]

Table 1: Quantitative Aqueous Solubility of 10-Methyl-9(10H)-acridone

Parameter	Value	Unit	Source
log10(Water Solubility)	-4.46	mol/L	[1]
Water Solubility	3.47 x 10⁻⁵	mol/L	Calculated
Water Solubility	7.26	µg/mL	Calculated

Solubility in Organic Solvents

Table 2: Qualitative Solubility of the Parent Compound 9(10H)-acridone

Solvent	Solubility	Source
Benzene	Insoluble	[3]
Chloroform	Insoluble	[3]
Chloroform (Heated)	Slightly Soluble	[3]
Ether	Insoluble	[3]
Water	Insoluble	[3]
Ethanol	Insoluble	[3]
DMSO	Slightly Soluble	[3]
Methanol	Slightly Soluble	[3]

Stability Profile

Understanding the chemical stability of 10-Methyl-9(10H)-acridone is crucial for its handling, storage, and application. While specific degradation kinetics are not widely reported, its chemical structure suggests potential liabilities. The molecule possesses a tertiary amine and a ketone within a conjugated aromatic system, which can be susceptible to specific degradation pathways. It has been noted for its general good photostability.[5]

Potential Degradation Pathways

Forced degradation studies under various stress conditions are necessary to definitively identify degradation products and pathways. Based on the functional groups present, the following degradation mechanisms can be anticipated:

• Oxidative Degradation: The tertiary amine is susceptible to oxidation, potentially forming an N-oxide.

• Photodegradation: Although generally photostable, prolonged exposure to high-intensity light, particularly UV radiation, could lead to photochemical reactions. One known reaction involving the related N-methylacridinium cation is its photodismutation to N-methylacridone.[6]

• Hydrolysis: The acridone core is generally stable to hydrolysis under neutral conditions. However, under strongly acidic or basic conditions, degradation may be forced.

Experimental Protocols

The following sections outline detailed methodologies for the systematic evaluation of the solubility and stability of 10-Methyl-9(10H)-acridone.

Equilibrium Solubility Determination

This protocol describes the shake-flask method, a standard approach for determining equilibrium solubility.

Methodology:

• Preparation: Add an excess amount of 10-Methyl-9(10H)-acridone to a series of vials, each containing a different solvent (e.g., water, phosphate buffer pH 7.4, methanol, ethanol, acetonitrile, DMSO).

• Equilibration: Seal the vials and agitate them at a constant temperature (e.g., 25 °C or 37 °C) for a predetermined period (e.g., 24, 48, or 72 hours) to ensure equilibrium is reached.

• Phase Separation: Centrifuge the samples at a high speed to pellet the excess undissolved solid.

• Sample Analysis: Carefully withdraw an aliquot of the supernatant, dilute it with a suitable solvent, and determine the concentration of the dissolved 10-Methyl-9(10H)-acridone using a validated analytical method, such as HPLC-UV.

• Solid-State Analysis: Analyze the remaining solid by techniques like XRPD or DSC to check for any polymorphic or solvate transitions during the experiment.

Forced Degradation Studies

These studies are essential for identifying potential degradation products and establishing a stability-indicating analytical method.

Methodology:

• Stock Solution Preparation: Prepare a stock solution of 10-Methyl-9(10H)-acridone in a suitable solvent (e.g., acetonitrile or methanol).

• Stress Conditions:

  • Acid Hydrolysis: Treat the stock solution with 0.1 N HCl and heat at a controlled temperature (e.g., 60 °C).

  • Base Hydrolysis: Treat the stock solution with 0.1 N NaOH at a controlled temperature.

  • Oxidative Degradation: Treat the stock solution with 3% H₂O₂ at room temperature.

  • Thermal Degradation: Expose the solid compound and a solution to dry heat (e.g., 80 °C).

  • Photodegradation: Expose the solid compound and a solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter (as per ICH Q1B guidelines).

• Sample Analysis: At appropriate time points, withdraw samples, neutralize if necessary, and analyze by a stability-indicating HPLC method to quantify the parent compound and detect any degradation products.

Proposed Stability-Indicating HPLC Method

A robust HPLC method is required to separate the parent compound from its potential degradation products. Based on methods for the parent compound, 9(10H)-acridone, the following starting conditions are proposed.[7]

Table 3: Proposed HPLC Method Parameters

Parameter	Proposed Condition
Column	C18 Reverse-Phase (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Start with a suitable gradient (e.g., 5% to 95% B over 20 minutes)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV-Vis Diode Array Detector (DAD) to monitor at multiple wavelengths and assess peak purity. Fluorescence detection may also be highly sensitive.
Injection Volume	10 µL

Visualized Workflows and Pathways

The following diagrams, generated using Graphviz, illustrate the experimental workflows for solubility and stability testing, and a potential degradation pathway.

Solubility Determination Workflow

Forced Degradation Workflow

Potential Oxidative Degradation

Conclusion

This technical guide provides a foundational understanding of the solubility and stability of 10-Methyl-9(10H)-acridone for researchers, scientists, and drug development professionals. While specific quantitative data in organic solvents and from forced degradation studies are currently limited in the public literature, the information on aqueous solubility, the qualitative behavior of the parent compound, and the detailed experimental protocols provided herein offer a clear path forward for the comprehensive physicochemical characterization of this molecule. The successful application of these methodologies will enable a more complete understanding of 10-Methyl-9(10H)-acridone, facilitating its effective use in future research and development endeavors.

References

• 1. discovery.researcher.life [discovery.researcher.life]
• 2. rjptonline.org [rjptonline.org]
• 3. 9(10H)-ACRIDONE | 578-95-0 [chemicalbook.com]
• 4. 9(10H)-ACRIDONE Seven Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 5. 578-95-0 CAS MSDS (9(10H)-ACRIDONE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 6. Catalysis of the photochemical dismutation of N-methylacridinium cation to N-methylacridone and N-methyl-9, 10-dihydroacridine by hydrophobic sites of horse-liver alcohol dehydrogenase and human serum albumin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 9(10H)-Acridinone, 10-methyl- (CAS 719-54-0) - Chemical & Physical Properties by Cheméo [chemeo.com]

An In-depth Technical Guide on the Quantum Yield and Photophysical Properties of 10-Methyl-9(10H)-acridone

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Methyl-9(10H)-acridone, a heterocyclic compound, is a subject of significant interest across various scientific disciplines, including medicinal chemistry, materials science, and biomedical research. Its rigid, planar structure and conjugated π-system endow it with intriguing photophysical properties, making it a valuable scaffold for the development of fluorescent probes, photosensitizers, and active pharmaceutical ingredients. This technical guide provides a comprehensive overview of the quantum yield and other key photophysical characteristics of 10-Methyl-9(10H)-acridone, supported by experimental data and detailed methodologies.

Core Photophysical Properties

10-Methyl-9(10H)-acridone exhibits distinct fluorescence in the blue-violet region of the electromagnetic spectrum. The photophysical properties of this molecule are highly sensitive to its environment, particularly the polarity and proticity of the solvent.

Spectroscopic Data

The absorption and emission characteristics of 10-Methyl-9(10H)-acridone are crucial for understanding its behavior in different applications. In organic solvents, it typically displays an excitation maximum (λex) at approximately 384 nm and an emission maximum (λem) around 441 nm. In the crystalline state, the emission maximum has been observed at 473 nm.

A derivative, 7,8-diamino-4-carboxy-10-methyl-9(10H)-acridone, has been shown to exhibit a fivefold increase in fluorescence intensity upon reaction with nitric oxide, highlighting the potential of the 10-Methyl-9(10H)-acridone core in the design of sensitive fluorescent sensors.

Table 1: Summary of Spectroscopic Data for 10-Methyl-9(10H)-acridone and a Key Derivative

Compound	Medium	Excitation Max (λex)	Emission Max (λem)	Notes
10-Methyl-9(10H)-acridone	Organic Solvents	~384 nm	~441 nm	Exhibits blue-violet fluorescence.
10-Methyl-9(10H)-acridone	Crystalline State	-	~473 nm	Emission is red-shifted compared to solution.
7,8-diamino-4-carboxy-10-methyl-9(10H)-acridone	Aqueous Buffer	-	-	Shows a fivefold increase in fluorescence intensity upon reaction with nitric oxide.

Experimental Protocols

Accurate determination of the photophysical properties of 10-Methyl-9(10H)-acridone requires meticulous experimental procedures. The following sections outline the standard methodologies for measuring fluorescence quantum yield and excited-state lifetime.

Determination of Fluorescence Quantum Yield (Φf)

The fluorescence quantum yield, a measure of the efficiency of the fluorescence process, can be determined using both absolute and relative methods. The relative method, which involves comparison with a well-characterized standard, is more commonly employed.

Relative Method Protocol:

• Selection of a Standard: A standard with a known quantum yield and absorption/emission characteristics similar to 10-Methyl-9(10H)-acridone should be chosen. Quinine sulfate in 0.1 M H₂SO₄ (Φf = 0.54) is a common standard for the blue-violet region.

• Preparation of Solutions: Prepare a series of solutions of both the 10-Methyl-9(10H)-acridone sample and the standard in the same solvent. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to avoid inner filter effects.

• Absorbance Measurements: Record the UV-Vis absorption spectra of all solutions.

• Fluorescence Measurements: Record the fluorescence emission spectra of all solutions using the same excitation wavelength and instrument settings.

• Data Analysis: The quantum yield of the sample (Φs) is calculated using the following equation:

  Φs = Φr * (Is / Ir) * (Ar / As) * (ns² / nr²)

  where:

  • Φr is the quantum yield of the reference standard.

  • I is the integrated fluorescence intensity.

  • A is the absorbance at the excitation wavelength.

  • n is the refractive index of the solvent.

  • The subscripts 's' and 'r' refer to the sample and the reference, respectively.

Measurement of Excited-State Lifetime (τ)

Time-Correlated Single Photon Counting (TCSPC) is the most common technique for measuring the fluorescence lifetime of a molecule.

TCSPC Protocol:

• Instrumentation: A TCSPC system typically consists of a pulsed light source (e.g., a picosecond laser or a light-emitting diode), a sample holder, a fast photodetector (e.g., a photomultiplier tube or a single-photon avalanche diode), and timing electronics.

• Sample Preparation: Prepare a dilute solution of 10-Methyl-9(10H)-acridone in the desired solvent.

• Data Acquisition: The sample is excited by the pulsed light source, and the arrival times of the emitted photons at the detector are recorded relative to the excitation pulse. This process is repeated for a large number of excitation cycles to build up a histogram of photon arrival times.

• Data Analysis: The resulting fluorescence decay curve is then fitted to an exponential function (or a sum of exponentials) to determine the excited-state lifetime(s).

Visualizing Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the workflows for the experimental protocols described above.

Workflow for Relative Quantum Yield Measurement.

Workflow for Excited-State Lifetime Measurement.

Conclusion

10-Methyl-9(10H)-acridone is a versatile fluorophore with significant potential in various scientific and technological fields. A thorough understanding of its quantum yield and photophysical properties is paramount for its effective utilization. This guide has provided a summary of the available data and detailed the standard experimental protocols for the characterization of this important molecule. Further research to establish a comprehensive database of its photophysical parameters in a wide range of solvents will undoubtedly accelerate its application in the development of novel fluorescent materials and biomedical tools.

A Historical Perspective on the Discovery and Development of Acridone Compounds

An In-depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Introduction

Acridone, a nitrogen-containing heterocyclic organic compound, forms the structural core of a vast class of molecules with significant applications in medicinal chemistry and materials science.[1] Structurally, it is an oxidized derivative of acridine, featuring a carbonyl group at the 9-position of the tricyclic system.[1][2] The planar nature of the acridone scaffold is a key determinant of its biological activity, enabling it to intercalate with DNA and interact with various enzymatic targets.[3][4] This unique characteristic has driven over a century of research, leading to the development of acridone derivatives as antibacterial, antimalarial, and potent anticancer agents.[5][6] This guide provides a historical overview of the discovery of acridone, the evolution of its synthesis, and the development of its derivatives into clinically significant therapeutic agents.

Early Discovery and Foundational Synthesis

The history of acridone is intrinsically linked to its parent compound, acridine. In 1870, Carl Gräbe and Heinrich Caro first isolated acridine from coal tar.[7][8] This discovery paved the way for synthetic exploration of this new class of heterocycles. The first synthesis of the acridine skeleton was reported by Bernthsen in 1884, involving the condensation of diphenylamine with a carboxylic acid using zinc chloride at high temperatures.[8][9]

The existence of the acridone compound itself was formally proven in 1914 by Karl Drechsler.[2] The development of synthetic routes to acridone was crucial for further investigation. The most historically significant and enduring method is the Ullmann condensation , a copper-catalyzed reaction between an aryl halide and an aryl amine.[8][10] Specifically for acridone synthesis, this involves the condensation of an o-halobenzoic acid (like 2-chlorobenzoic acid) with an aniline derivative to form an N-phenylanthranilic acid intermediate.[1][11] This intermediate is then cyclized, typically using a strong acid like polyphosphoric acid (PPA) or sulfuric acid, to yield the acridone core.[7][11] This two-step process, often referred to as the Ullmann-Jourdan reaction, became the cornerstone for producing a wide array of substituted acridones.[8]

Evolution of Acridone Chemistry and Early Applications

Initially, in the 19th century, acridine derivatives were primarily utilized for their properties as pigments and dyes.[5] However, the early 20th century saw a pivotal shift towards exploring their biological activities. Researchers discovered that certain amino-substituted acridines possessed potent antibacterial properties.[8] This led to their widespread use as antibacterial agents until they were gradually supplanted by sulfonamides and penicillins.[8]

A major milestone in the therapeutic application of this class of compounds occurred during World War II with the development of acridine-based antimalarial drugs, such as mepacrine (quinacrine), to address the scarcity of quinine.[12] These early applications established the acridine/acridone scaffold as a "privileged pharmacophore" in medicinal chemistry.[13]

The primary mechanism for the bioactivity of these early compounds was identified as DNA intercalation.[3][4] The flat, polyaromatic structure of the acridone ring allows it to slip between the base pairs of the DNA double helix, disrupting DNA replication and transcription processes, which is particularly effective against rapidly proliferating cells like bacteria and parasites.[4][13]

The Emergence of Acridone Derivatives as Anticancer Agents

The 1970s marked a new era for acridone compounds, with research focus shifting to their potential as anticancer agents.[3][4] The DNA-intercalating properties that made them effective antimicrobials were also highly relevant for targeting cancer cells. This led to the development of the first synthetic DNA intercalating agent to see clinical success, amsacrine (m-AMSA) .[6][13]

Further research revealed that beyond simple DNA intercalation, acridone derivatives could act as potent inhibitors of topoisomerases , enzymes critical for managing DNA topology during replication.[4][14] Compounds like DACA (N-[2-(dimethylamino)ethyl]acridine-4-carboxamide) were found to inhibit both topoisomerase I and II.[6] This dual-inhibitory action represented a significant advance in the design of acridine-based chemotherapeutics. Another notable early anticancer agent was nitracrine (Ledakrin) , which also saw clinical use.[6]

These discoveries spurred extensive structure-activity relationship (SAR) studies, where chemists systematically modified the acridone core with various substituents to enhance potency, improve selectivity, and reduce side effects.[14][15] The position and nature of these substituents were found to be critical determinants of the compound's biological activity and target specificity.[3]

Data Summary

Table 1: Key Historical Milestones in Acridone Research

Year	Milestone	Key Researchers/Developers	Significance
1870	First isolation of acridine from coal tar.[7][12]	Grabe and Heinrich	Discovery of the parent heterocyclic system.[12]
1884	First synthesis of the acridine skeleton (Bernthsen Acridine Synthesis).[8]	Bernthsen	Opened the door to synthetic exploration of acridine derivatives.[8]
1901-1903	Development of the copper-catalyzed Ullmann reaction.[8][16]	Fritz Ullmann	Provided the foundational method for synthesizing the N-phenylanthranilic acid precursor to acridone.[8][16]
1914	Proof of the existence of the acridone compound.[2]	Karl Drechsler	Formal identification of the acridone structure.[2]
~1920s	Discovery of the antibacterial properties of aminoacridines.[8]	(Various)	First major therapeutic application of the acridine scaffold.[8]
~1940s	Development of acridine-based antimalarials like mepacrine (quinacrine).[12]	(Various)	Addressed critical medical needs during World War II.[12]
~1970s	Development of acridone derivatives as anticancer agents (e.g., amsacrine, nitracrine).[3][6]	(Various)	Established acridones as a clinically important class of topoisomerase inhibitors and anticancer drugs.[3][6]

Table 2: Representative Early Acridone Derivatives and Their Biological Activity

Compound Name	General Structure/Key Features	Primary Biological Activity	Mechanism of Action (Historically Understood)
Proflavine	3,6-diaminoacridine	Antibacterial	DNA Intercalation
Mepacrine (Quinacrine)	9-aminoacridine derivative with a diethylamino side chain	Antimalarial, Antiprotozoal	DNA Intercalation, disruption of parasitic metabolic processes.[5]
Amsacrine (m-AMSA)	9-anilinoacridine derivative	Anticancer	DNA Intercalation and Topoisomerase II Inhibition.[4][6]
Nitracrine (Ledakrin)	1-nitro-9-aminoacridine derivative	Anticancer	DNA Intercalation.[6]
DACA	Acridine-4-carboxamide derivative	Anticancer	Dual Topoisomerase I and II Inhibition.[6]

Detailed Experimental Protocols

Protocol 1: General Synthesis of Acridone via Ullmann Condensation and Cyclization

This protocol is a representative method based on the classical Ullmann-Jourdan synthesis.

Step A: Synthesis of N-Phenylanthranilic Acid

• Reagents & Setup: In a round-bottom flask equipped with a reflux condenser, combine 2-chlorobenzoic acid (1 equivalent), aniline (1.1 equivalents), anhydrous potassium carbonate (2 equivalents), and a catalytic amount of copper powder or copper(I) oxide.[7]

• Solvent: Add a high-boiling point solvent such as N-methylpyrrolidone (NMP) or dimethylformamide (DMF).[10]

• Reaction: Heat the mixture to reflux (typically 110-150 °C) for 3-6 hours.[7] The reaction progress can be monitored by Thin Layer Chromatography (TLC).[11]

• Work-up: After cooling, pour the reaction mixture into a large volume of water and acidify with concentrated hydrochloric acid (HCl) to precipitate the product.

• Purification: Filter the crude N-phenylanthranilic acid, wash with water, and recrystallize from ethanol or an ethanol/water mixture.

Step B: Cyclization to Acridone

• Reagents & Setup: Place the dried N-phenylanthranilic acid from Step A into a flask. Add an excess of polyphosphoric acid (PPA) or concentrated sulfuric acid.[7][11]

• Reaction: Heat the mixture to 100-120 °C for 1-2 hours.[5][7] The mixture will become viscous and change color.

• Work-up: Carefully pour the hot mixture onto crushed ice with vigorous stirring. The acridone product will precipitate.

• Purification: Neutralize the suspension with a base (e.g., sodium hydroxide solution). Filter the solid product, wash thoroughly with water until the washings are neutral, and dry. The crude acridone can be further purified by recrystallization.

Protocol 2: General Procedure for N-Alkylation of Acridone

This protocol describes the common method for adding substituents to the nitrogen atom at the 10-position.

• Reagents & Setup: In a round-bottom flask, suspend acridone (1 equivalent) and a base such as anhydrous potassium carbonate (1.5 equivalents) in a polar aprotic solvent like DMF.[11]

• Addition of Alkylating Agent: Add the desired alkyl halide (e.g., benzyl bromide, 1.1 equivalents) to the suspension.[11]

• Reaction: Heat the mixture (e.g., to 190 °C for benzyl bromide) under reflux for several hours until TLC analysis indicates the consumption of the starting material.[11]

• Work-up: Cool the reaction mixture and pour it into cold water to precipitate the N-alkylated acridone.

• Purification: Filter the solid, wash with water, and recrystallize from an appropriate solvent (e.g., ethanol) to obtain the pure product.

Visualizations

Caption: Historical Timeline of Acridone Discovery and Development.

Caption: General Workflow for Acridone Synthesis via Ullmann Condensation.

Caption: Signaling Pathway of Acridone-based Topoisomerase Inhibition.

References

• 1. jocpr.com [jocpr.com]
• 2. Acridone - Wikipedia [en.wikipedia.org]
• 3. Acridine and acridone derivatives, anticancer properties and synthetic methods: where are we now? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Recent developments in the synthesis and biological activity of acridine/acridone analogues - RSC Advances (RSC Publishing) DOI:10.1039/C7RA01026E [pubs.rsc.org]
• 6. Making sure you're not a bot! [mostwiedzy.pl]
• 7. juniperpublishers.com [juniperpublishers.com]
• 8. conservancy.umn.edu [conservancy.umn.edu]
• 9. Acridine - Wikipedia [en.wikipedia.org]
• 10. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]
• 12. Acridine and Its Derivatives: Synthesis, Biological, and Anticorrosion Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Medicinal chemistry of acridine and its analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Structure-activity relationship of novel acridone derivatives as antiproliferative agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Chemicals [chemicals.thermofisher.cn]

A Comprehensive Technical Guide to 10-Methyl-9(10H)-acridone (CAS: 719-54-0)

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Methyl-9(10H)-acridone, also known as N-Methylacridone, is a heterocyclic compound belonging to the acridone family.[1] Its planar tricyclic structure is a key feature that underpins its diverse chemical reactivity and biological activities. This technical guide provides an in-depth overview of 10-Methyl-9(10H)-acridone, consolidating its chemical and physical properties, synthesis methodologies, and biological applications, with a focus on its potential in drug discovery and development.

Chemical and Physical Properties

10-Methyl-9(10H)-acridone is a solid at room temperature with a molecular formula of C₁₄H₁₁NO and a molecular weight of 209.24 g/mol .[1] It is functionally related to the parent compound acridone.

Table 1: Physicochemical Properties of 10-Methyl-9(10H)-acridone

Property	Value	Reference(s)
CAS Number	719-54-0	[1]
Molecular Formula	C₁₄H₁₁NO	[1]
Molecular Weight	209.24 g/mol	[2]
Melting Point	199 - 202 °C	[3]
Appearance	Solid	[1]
Solubility	Soluble in Dimethyl Sulfoxide (DMSO)	[4]

Table 2: Spectroscopic Data for 10-Methyl-9(10H)-acridone

Spectroscopic Technique	Key Data Points
¹H NMR	Signals corresponding to aromatic protons and a characteristic singlet for the N-methyl group.
¹³C NMR	Resonances for aromatic carbons and the N-methyl carbon.
Infrared (IR)	Characteristic absorption bands for C=O (carbonyl) and C-N stretching.
Mass Spectrometry (MS)	Molecular ion peak consistent with the molecular weight.
UV-Visible	Absorption maxima in the ultraviolet-visible region.

Synthesis

The synthesis of 10-Methyl-9(10H)-acridone is most commonly achieved through the N-alkylation of 9(10H)-acridone.

Experimental Protocol: Synthesis of 10-Methyl-9(10H)-acridone

Materials:

• 9(10H)-acridone

• A suitable base (e.g., sodium hydride, potassium carbonate)

• A methylating agent (e.g., methyl iodide, dimethyl sulfate)

• An appropriate solvent (e.g., dimethylformamide, acetone)

Procedure:

• Dissolve 9(10H)-acridone in the chosen solvent in a round-bottom flask.

• Add the base portion-wise to the solution at room temperature with stirring.

• After the deprotonation is complete (indicated by cessation of gas evolution if using sodium hydride), add the methylating agent dropwise.

• Heat the reaction mixture to a suitable temperature (e.g., 60-80 °C) and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and quench with water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to yield pure 10-Methyl-9(10H)-acridone.

Biological Activities and a Glimpse into its Potential

10-Methyl-9(10H)-acridone and its derivatives have garnered significant attention for their broad spectrum of biological activities, including anticancer, antiviral, and antimicrobial properties. The planar acridone scaffold allows for intercalation into DNA and inhibition of key cellular enzymes like topoisomerases.

Anticancer Activity

The primary mechanism of the anticancer action of many acridone derivatives is the inhibition of topoisomerase II, an enzyme crucial for DNA replication and chromosome segregation. By stabilizing the topoisomerase II-DNA cleavage complex, these compounds lead to DNA strand breaks and ultimately trigger apoptosis in cancer cells. Furthermore, the planar structure of the acridone ring facilitates its intercalation between DNA base pairs, disrupting DNA replication and transcription.

Table 3: Comparative Anticancer Activity of Acridone Derivatives (Reference Data)

Compound	Cell Line(s)	IC50 (µM)	Reference(s)
Acridone Derivative 1	HTB-26 (Breast Cancer), PC-3 (Prostate Cancer), HepG2 (Liver Cancer)	10 - 50	[6]
Buxifoliadine E (Acridone Alkaloid)	LNCaP (Prostate), HepG2 (Liver), HT29 (Colon), SHSY5Y (Neuroblastoma)	41.36 - 96.27	[7]

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• 10-Methyl-9(10H)-acridone (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO, isopropanol with HCl)

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Prepare serial dilutions of 10-Methyl-9(10H)-acridone in complete medium.

• Replace the medium in the wells with the medium containing different concentrations of the compound. Include a vehicle control (DMSO) and a no-treatment control.

• Incubate the plates for a specified period (e.g., 24, 48, or 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to reduce MTT to formazan crystals.

• Add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Antiviral Activity

Acridone derivatives have demonstrated a broad spectrum of antiviral activity against both DNA and RNA viruses.[8] The proposed mechanisms of action include the inhibition of viral replication and interference with viral entry. For example, 10-carboxymethyl-9-acridanone, a related compound, has shown protective effects in mice against several viruses.[9]

Table 4: Antiviral Activity of an Acridone Derivative (Reference Data)

Compound	Virus	Cell Line	EC50 (µM)	Reference(s)
10-allyl-7-chloro-9(10H)-acridone	Dengue Virus (DENV) serotypes 1-4	Vero	12.5 - 27.1	[10]

Materials:

• Host cell line susceptible to the virus of interest

• Virus stock with a known titer

• Complete cell culture medium

• 10-Methyl-9(10H)-acridone

• Agarose or methylcellulose for overlay

• Crystal violet staining solution

Procedure:

• Seed host cells in 6-well plates and grow to confluence.

• Prepare serial dilutions of the virus and incubate with the cells for 1 hour to allow for adsorption.

• Remove the virus inoculum and wash the cells.

• Overlay the cells with a medium containing different concentrations of 10-Methyl-9(10H)-acridone and a solidifying agent (agarose or methylcellulose).

• Incubate the plates for several days until plaques (zones of cell death) are visible.

• Fix and stain the cells with crystal violet.

• Count the number of plaques in each well.

• Calculate the percentage of plaque reduction compared to the virus control and determine the EC50 value (the concentration that reduces the plaque number by 50%).

Antimicrobial Activity

The antimicrobial potential of acridone derivatives has also been explored. While specific MIC values for 10-Methyl-9(10H)-acridone are not detailed in the provided search results, a related N10-acetylated acridone derivative has shown activity against various bacterial and fungal strains.[4][11]

Table 5: Antimicrobial Activity of an Acridone Derivative (Reference Data)

Compound	Microorganism	MIC (mg/mL)	Reference(s)
N10-Acetyl-3-hydroxy-acridone	Pseudomonas aeruginosa	100	[4][11]
Candida albicans	250	[4][11]

Materials:

• Bacterial or fungal strains of interest

• Appropriate broth medium (e.g., Mueller-Hinton broth for bacteria, RPMI-1640 for fungi)

• 10-Methyl-9(10H)-acridone

• 96-well microtiter plates

• Inoculum of the microorganism standardized to a specific concentration (e.g., 0.5 McFarland standard)

Procedure:

• Prepare a serial two-fold dilution of 10-Methyl-9(10H)-acridone in the broth medium in the wells of a 96-well plate.

• Inoculate each well with the standardized microbial suspension. Include a growth control (no compound) and a sterility control (no inoculum).

• Incubate the plates under appropriate conditions (e.g., 37°C for 18-24 hours for bacteria).

• Visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Signaling Pathways and Mechanisms of Action

The biological effects of 10-Methyl-9(10H)-acridone and its analogs are primarily attributed to their interaction with DNA and the inhibition of topoisomerase enzymes.

Topoisomerase Inhibition

Topoisomerases are essential enzymes that resolve topological problems in DNA during replication, transcription, and recombination. Acridone derivatives act as topoisomerase poisons by stabilizing the covalent complex between the enzyme and DNA, leading to the accumulation of DNA strand breaks.

Topoisomerase II Inhibition Pathway

DNA Intercalation

The planar aromatic structure of 10-Methyl-9(10H)-acridone allows it to insert itself between the base pairs of the DNA double helix. This intercalation process unwinds the DNA, leading to structural distortions that interfere with DNA replication and transcription.

DNA Intercalation Mechanism

Experimental Workflows

A typical workflow for evaluating the biological activity of 10-Methyl-9(10H)-acridone involves a series of in vitro assays.

General Experimental Workflow

Conclusion

10-Methyl-9(10H)-acridone represents a versatile chemical scaffold with significant potential for the development of novel therapeutic agents. Its established anticancer, antiviral, and antimicrobial activities, coupled with well-understood mechanisms of action involving DNA intercalation and topoisomerase inhibition, make it an attractive starting point for medicinal chemistry campaigns. Further investigation into structure-activity relationships and optimization of its pharmacokinetic properties could lead to the discovery of potent and selective drug candidates. This technical guide provides a solid foundation for researchers and drug development professionals to explore the full therapeutic potential of 10-Methyl-9(10H)-acridone and its derivatives.

References

• 1. N-Methylacridone | C14H11NO | CID 69751 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 10-METHYL-9(10H)-ACRIDONE price,buy 10-METHYL-9(10H)-ACRIDONE - chemicalbook [m.chemicalbook.com]
• 3. CAS Common Chemistry [commonchemistry.cas.org]
• 4. Synthesis and Biological Evaluation of Acridone Derivatives for Antimicrobial and Antifungal Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Acridone derivatives are selective inhibitors of HIV-1 replication in chronically infected cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Acridone Derivatives from Atalantia monophyla Inhibited Cancer Cell Proliferation through ERK Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Acridones as antiviral agents: synthesis, chemical and biological properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Antiviral activity of 10-carboxymethyl-9-acridanone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Antiviral activity of an N-allyl acridone against dengue virus - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols: 10-Methyl-9(10H)-acridone as a Chemiluminescent Probe

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Methyl-9(10H)-acridone and its derivatives, particularly acridinium esters, are highly sensitive chemiluminescent probes utilized extensively in a range of bioanalytical assays. The chemiluminescence of these compounds is triggered by an oxidative reaction in an alkaline environment, typically with hydrogen peroxide, leading to the formation of an electronically excited state of 10-methyl-9(10H)-acridone. As this excited molecule decays to its ground state, it emits a flash of light, which can be quantified to measure the concentration of a target analyte with exceptional sensitivity.[1][2][3] This technology has become a cornerstone in clinical diagnostics, immunoassays, and nucleic acid hybridization assays due to its high quantum yield, rapid kinetics, and low background signal.[1][2][3]

The versatility of acridinium esters allows for their covalent conjugation to a wide array of biomolecules, including antibodies, nucleic acid probes, and peptides, without significantly compromising the activity of the labeled molecule.[4] This enables the development of highly specific and sensitive assays for the detection of hormones, tumor markers, infectious agents, and specific DNA or RNA sequences.[2] Furthermore, the "flash-type" kinetics of the light emission, typically lasting only a few seconds, is well-suited for high-throughput automated platforms.[1]

Mechanism of Chemiluminescence

The chemiluminescent reaction of acridinium esters involves a two-step process. First, in the presence of an alkaline solution of hydrogen peroxide, the acridinium ester reacts to form a short-lived dioxetanone intermediate. This intermediate is unstable and rapidly decomposes, yielding carbon dioxide and an electronically excited 10-methyl-9(10H)-acridone molecule. The subsequent relaxation of the excited 10-methyl-9(10H)-acridone to its ground state results in the emission of a photon of light, typically with a maximum wavelength around 430 nm.[5]

Chemiluminescence reaction of acridinium esters.

Quantitative Data

The performance of 10-methyl-9(10H)-acridone-based chemiluminescent probes is influenced by factors such as the specific acridinium ester derivative used, the conjugation chemistry, and the assay conditions. Below is a summary of key quantitative parameters.

Parameter	Value/Range	Analyte/Assay	Reference
Detection Limit	2 attomoles	Acridinium ester-labeled DNA	[6]
0.116 pg/mL	Cardiac Troponin I (cTnI)	[7]
1 picomole	Hydrogen Peroxide	[8]
Quantum Yield	Up to 7% in aqueous environments	Acridinium Derivatives	[9]
Emission Maximum	~430 nm	Unsubstituted N-methylacridone	[5]
440 nm	2,7-dibromo-10-methyl-9-acridone	[10]
480 nm	2,7-dimethoxy-10-methyl-9-acridone	[10]
Linear Range	0.05 - 10 mM	Hydrogen Peroxide	[11]
0.25 - 50 ng/mL	Human Epididymis Protein 4 (HE4)	[12]
Light Emission Kinetics	1 - 5 seconds	Acridinium Esters	[1]

Experimental Protocols

Protocol 1: Labeling of Antibodies with Acridinium Ester (NHS Ester)

This protocol describes the covalent labeling of primary amine groups on antibodies with an N-hydroxysuccinimide (NHS) ester of an acridinium derivative.

Materials:

• Antibody solution (1-10 mg/mL in a buffer free of primary amines, e.g., PBS)

• Acridinium NHS ester (e.g., from Cayman Chemical)

• Anhydrous Dimethylformamide (DMF) or Dimethylsulfoxide (DMSO)

• Labeling Buffer: 0.1 M sodium bicarbonate or phosphate buffer, pH 8.0-8.5

• Quenching Solution: 100 mM glycine or lysine in labeling buffer

• Purification column (e.g., Sephadex G-25)

• Luminometer

Procedure:

• Prepare Antibody: Dialyze or desalt the antibody solution into the labeling buffer to remove any interfering substances. Adjust the antibody concentration to 2-5 mg/mL.

• Prepare Acridinium Ester Solution: Immediately before use, dissolve the acridinium NHS ester in DMF or DMSO to a concentration of 1-10 mg/mL.

• Conjugation Reaction: a. Add a 10- to 20-fold molar excess of the dissolved acridinium NHS ester to the antibody solution. b. Incubate the reaction mixture for 15-30 minutes at room temperature with gentle stirring.[12]

• Quench Reaction: Add the quenching solution to a final concentration of 10 mM to stop the reaction. Incubate for an additional 10-15 minutes at room temperature.

• Purification: Separate the acridinium-labeled antibody from unreacted label and byproducts using a desalting column (e.g., Sephadex G-25) pre-equilibrated with a suitable storage buffer (e.g., PBS with 0.1% BSA).

• Characterization: Determine the degree of labeling and protein concentration using UV-Vis spectrophotometry. The labeling efficiency can be assessed by measuring the chemiluminescence of the purified conjugate.

Workflow for antibody labeling with acridinium ester.

Protocol 2: Chemiluminescent Immunoassay (Sandwich Format)

This protocol outlines a typical sandwich immunoassay using an acridinium-labeled detection antibody.

Materials:

• Capture antibody-coated microplate

• Sample containing the target analyte

• Acridinium-labeled detection antibody

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Assay Buffer (e.g., PBS with 1% BSA)

• Trigger Solution A: 0.1 M Nitric Acid with 0.5% Hydrogen Peroxide

• Trigger Solution B: 0.25 M Sodium Hydroxide with a surfactant

• Luminometer with injectors

Procedure:

• Antigen Capture: Add 100 µL of the sample or standard to each well of the capture antibody-coated microplate. Incubate for 1-2 hours at 37°C.

• Washing: Aspirate the wells and wash 3-5 times with 300 µL of wash buffer per well.

• Detection Antibody Incubation: Add 100 µL of the acridinium-labeled detection antibody, diluted in assay buffer, to each well. Incubate for 1 hour at 37°C.

• Final Washing: Repeat the washing step as in step 2.

• Chemiluminescence Measurement: a. Place the microplate in the luminometer. b. Inject 100 µL of Trigger Solution A into a well. c. Immediately inject 100 µL of Trigger Solution B to initiate the chemiluminescent reaction. d. Integrate the light signal for 1-5 seconds. e. Repeat for all wells.

• Data Analysis: Construct a standard curve by plotting the relative light units (RLU) versus the concentration of the standards. Determine the concentration of the analyte in the samples from the standard curve.

References

• 1. cdn0.scrvt.com [cdn0.scrvt.com]
• 2. The Role of Acridinium Ester Technology in Immunoassays - HUBEI NEW DESHENG MATERIALS TECHNOLOGY CO,. LTD. [hbdsbio.com]
• 3. youtube.com [youtube.com]
• 4. A New Luminescent Assay for Detection of Reactive Oxygen Species [promega.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Ultrasensitive chemiluminescence immunoassay with enhanced precision for the detection of cTnI amplified by acridinium ester-loaded microspheres and internally calibrated by magnetic fluorescent nanoparticles - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 8. Monitoring Enzymatic Reaction Kinetics and Activity Assays in Confined Nanospace - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 11. Real-time enzyme kinetics monitored by dual-color fluorescence cross-correlation spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. bmglabtech.com [bmglabtech.com]

Illuminating Enzyme Activity: Applications of 10-Methyl-9(10H)-acridone in Chemiluminescent Assays

For Researchers, Scientists, and Drug Development Professionals

Application Notes

10-Methyl-9(10H)-acridone is a key molecule in the realm of highly sensitive enzyme assays, serving as the ultimate light-emitting species in a cascade of chemical reactions. Its application is predominantly found in chemiluminescent immunoassays (CLIA), where the detection of minute quantities of enzymes or their-labeled conjugates is paramount. The principle lies in the enzymatic triggering of a reaction that leads to the formation of an electronically excited state of 10-Methyl-9(10H)-acridone, which upon relaxation to its ground state, emits a quantifiable photon of light.

The most common approach involves the use of acridinium esters as labels. These molecules are stable until they are exposed to an alkaline environment containing an oxidant, such as hydrogen peroxide. In direct chemiluminescent assays, the acridinium ester is directly conjugated to an antibody or antigen. However, in the context of enzyme assays, the focus of this document, the enzyme of interest, typically Alkaline Phosphatase (ALP) or Horseradish Peroxidase (HRP), catalyzes a reaction that generates the necessary conditions for the acridinium ester to produce light. This indirect method, often referred to as a Chemiluminescent Enzyme Immunoassay (CLEIA), provides a powerful signal amplification strategy.

Key Applications:

• Immunoassays: The high sensitivity of acridinium ester-based chemiluminescence makes it ideal for the detection of low-abundance analytes such as hormones, viral antigens, and disease biomarkers.[1][2][3]

• Reporter Gene Assays: Enzymes like secreted alkaline phosphatase (SEAP) can be used as reporters in gene expression studies, with their activity quantified using a chemiluminescent substrate that ultimately leads to the production of light from an acridinium derivative.

• Nucleic Acid Hybridization Assays: Enzyme-labeled probes can be used to detect specific nucleic acid sequences, with the signal generated via a chemiluminescent reaction.

The choice between ALP and HRP as the triggering enzyme depends on the specific assay requirements. ALP-based systems often utilize a substrate that, upon enzymatic cleavage, becomes unstable and decomposes to generate light. HRP, in the presence of hydrogen peroxide and an enhancer, catalyzes the oxidation of a substrate, which in turn excites the acridinium compound.[4]

Quantitative Data Summary

The following tables summarize representative quantitative data from enzyme assays utilizing the 10-Methyl-9(10H)-acridone signaling pathway.

Analyte	Assay Type	Enzyme Label	Detection Limit	Linear Range	Reference
Thyrotropin (TSH)	Sandwich CLIA	Acridinium Ester	0.01 mIU/L	0.01 - 100 mIU/L	[2]
Luteinizing Hormone (LH)	Sandwich CLIA	Acridinium Ester	0.01 IU/L	0.25 - 250 IU/L	[2]
Total Triiodothyronine (T3)	Competitive CLIA	Acridinium Ester	Not Specified	0.5 - 12 nmol/L	[3]
Human Epididymis Protein 4 (HE4)	Sandwich CLIA	Acridinium Ester	3.36 pM	10 - 2000 pM	[5]

Table 1: Performance characteristics of various chemiluminescent immunoassays based on acridinium ester signaling.

Experimental Protocols

Protocol 1: Alkaline Phosphatase (ALP) based Chemiluminescent Immunoassay (Sandwich Format)

This protocol describes a typical sandwich immunoassay for the detection of a target antigen using an ALP-conjugated detection antibody and a chemiluminescent substrate system that leads to the formation of excited 10-Methyl-9(10H)-acridone.

Materials:

• Microplate (white, opaque)

• Capture Antibody (specific for the target antigen)

• Blocking Buffer (e.g., 1% BSA in PBS)

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Sample/Standard containing the target antigen

• Detection Antibody (specific for the target antigen, conjugated to Alkaline Phosphatase)

• Acridinium Ester-based Chemiluminescent Substrate for ALP

• Trigger Solution (e.g., alkaline peroxide solution)

• Luminometer

Procedure:

• Coating:

  • Dilute the capture antibody to an optimal concentration (e.g., 1-10 µg/mL) in a suitable coating buffer (e.g., PBS, pH 7.4).

  • Add 100 µL of the diluted capture antibody to each well of the microplate.

  • Incubate overnight at 4°C.

• Blocking:

  • Wash the plate three times with 200 µL of Wash Buffer per well.

  • Add 200 µL of Blocking Buffer to each well.

  • Incubate for 1-2 hours at room temperature.

• Sample Incubation:

  • Wash the plate three times with Wash Buffer.

  • Add 100 µL of standards or samples to the appropriate wells.

  • Incubate for 1-2 hours at room temperature with gentle shaking.

• Detection Antibody Incubation:

  • Wash the plate three times with Wash Buffer.

  • Dilute the ALP-conjugated detection antibody to its optimal concentration in Blocking Buffer.

  • Add 100 µL of the diluted detection antibody to each well.

  • Incubate for 1 hour at room temperature with gentle shaking.

• Signal Generation and Detection:

  • Wash the plate five times with Wash Buffer.

  • Prepare the chemiluminescent working solution by mixing the acridinium ester substrate and the trigger solution according to the manufacturer's instructions immediately before use.

  • Add 100 µL of the working solution to each well.

  • Immediately place the plate in a luminometer and measure the relative light units (RLU). The light emission is typically a rapid "flash".

Protocol 2: Horseradish Peroxidase (HRP) based Chemiluminescent Immunoassay (Sandwich Format)

This protocol outlines a sandwich immunoassay using an HRP-conjugated detection antibody to catalyze a reaction that excites an acridinium-based chemiluminescent substrate.

Materials:

• Microplate (white, opaque)

• Capture Antibody (specific for the target antigen)

• Blocking Buffer (e.g., 1% BSA in PBS)

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Sample/Standard containing the target antigen

• Detection Antibody (specific for the target antigen, conjugated to Horseradish Peroxidase)

• Chemiluminescent Substrate for HRP (e.g., a solution containing an acridinium derivative, hydrogen peroxide, and enhancers)

• Luminometer

Procedure:

• Coating and Blocking: Follow steps 1 and 2 from Protocol 1.

• Sample Incubation: Follow step 3 from Protocol 1.

• Detection Antibody Incubation:

  • Wash the plate three times with Wash Buffer.

  • Dilute the HRP-conjugated detection antibody to its optimal concentration in Blocking Buffer.

  • Add 100 µL of the diluted detection antibody to each well.

  • Incubate for 1 hour at room temperature with gentle shaking.

• Signal Generation and Detection:

  • Wash the plate five times with Wash Buffer.

  • Prepare the chemiluminescent substrate working solution according to the manufacturer's instructions. This typically involves mixing a stable peroxide solution with a luminol/acridinium derivative solution.[6]

  • Add 100 µL of the working solution to each well.

  • Incubate for 3-5 minutes at room temperature.[6]

  • Place the plate in a luminometer and measure the relative light units (RLU). The light emission is typically a sustained "glow".

Signaling Pathways and Workflows

ALP-mediated Chemiluminescent Signaling Pathway.

HRP-mediated Chemiluminescent Signaling Pathway.

General Workflow for a Sandwich Chemiluminescent Immunoassay.

References

• 1. A novel chemiluminescent immunoassay based on original acridinium ester labels as better solution for diagnosis of human toxoplasmosis than conventional ELISA test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Establishment and Evaluation of Acridinium Ester-Chemiluminescence Immunoassay for Luteinizing Hormone [bjmyfx.com]
• 3. An Acridinium Ester Labeled Chemiluminescence Immunoassay for the Quantitative Determination of Total T3 in Human Serum [bjmyfx.com]
• 4. creative-diagnostics.com [creative-diagnostics.com]
• 5. mdpi.com [mdpi.com]
• 6. youtube.com [youtube.com]

Application Notes and Protocols for the Detection of Reactive Oxygen Species using a 10-Methyl-9(10H)-acridone-based Probe

For Researchers, Scientists, and Drug Development Professionals

Introduction

Reactive oxygen species (ROS) are key signaling molecules involved in a multitude of physiological and pathological processes. An imbalance in ROS homeostasis can lead to oxidative stress, a condition implicated in numerous diseases, including cancer, neurodegenerative disorders, and cardiovascular diseases. Consequently, the accurate detection and quantification of ROS are crucial for advancing our understanding of disease mechanisms and for the development of novel therapeutic strategies. This document provides a detailed protocol for the detection of ROS using a chemiluminescent and fluorescent probe system based on 10-Methyl-9(10H)-acridone. The assay relies on the oxidation of the non-fluorescent, reduced form of the probe, 10-methyl-9,10-dihydroacridine (N-methylacridan), to the highly fluorescent and chemiluminescent 10-Methyl-9(10H)-acridone (N-methylacridone) by ROS.

Principle of the Assay

The detection of ROS is based on the oxidation of a non-fluorescent dihydroacridine derivative to its corresponding fluorescent acridone. Specifically, 10-methyl-9,10-dihydroacridine, a cell-permeable compound, is oxidized by various reactive oxygen species. This oxidation reaction results in the formation of the electronically excited state of 10-Methyl-9(10H)-acridone. Upon relaxation to its ground state, 10-Methyl-9(10H)-acridone emits light (chemiluminescence) and also becomes fluorescent, allowing for quantification by both luminometry and fluorometry. The intensity of the emitted light or fluorescence is directly proportional to the amount of ROS present in the sample.

Data Presentation

The following tables summarize the key quantitative data for the 10-Methyl-9(10H)-acridone-based ROS detection system.

Table 1: Spectral Properties of 10-Methyl-9(10H)-acridone

Parameter	Value	Reference
Excitation Wavelength (λex)	~384 - 406 nm	[1][2]
Emission Wavelength (λem)	~435 - 477 nm	[1]
Molecular Formula	C₁₄H₁₁NO	[3][4]
Molecular Weight	209.25 g/mol	[3]

Table 2: Performance Characteristics (based on the closely related lucigenin probe)

Parameter	Value	Reference
Primary Target ROS	Superoxide Anion (O₂⁻)	[5]
Typical Working Concentration	5 - 10 µM	[5]
Detection Method	Chemiluminescence, Fluorescence	[5]

Experimental Protocols

Reagent Preparation

1. Preparation of 10-methyl-9,10-dihydroacridine (N-methylacridan) Probe Stock Solution:

• Synthesis: 10-methyl-9,10-dihydroacridine can be synthesized from 10-Methyl-9(10H)-acridone by reduction. A common method involves the use of a reducing agent such as sodium borohydride in an appropriate solvent. Detailed synthetic procedures can be adapted from established methods for the reduction of acridones.

• Stock Solution: Prepare a 10 mM stock solution of 10-methyl-9,10-dihydroacridine in anhydrous dimethyl sulfoxide (DMSO).

• Storage: Store the stock solution at -20°C, protected from light. Avoid repeated freeze-thaw cycles.

2. Preparation of Cell Culture Medium:

• Use phenol red-free cell culture medium for fluorescence-based measurements to avoid background interference.

3. Preparation of Positive Control (Optional):

• A common positive control for inducing ROS production is Menadione or Antimycin A. Prepare a stock solution in DMSO. The final working concentration will depend on the cell type and experimental design.

4. Preparation of Assay Buffer:

• Phosphate-buffered saline (PBS) or Hank's Balanced Salt Solution (HBSS) can be used as the assay buffer.

In Vitro Chemiluminescence Assay for Superoxide Detection

This protocol is adapted from methods used for lucigenin, a close analog.

• Reaction Mixture Preparation: In a luminometer tube, add the following in order:

  • 50 mM Phosphate Buffer (pH 7.4)

  • Xanthine (final concentration, 50 µM)

  • 10-methyl-9,10-dihydroacridine (final concentration, 5-10 µM)

• Initiation of Reaction: Add xanthine oxidase (final concentration, 1-10 mU/mL) to initiate the generation of superoxide.

• Measurement: Immediately place the tube in a luminometer and measure the chemiluminescence signal for a desired period (e.g., 10-30 minutes).

Cellular ROS Detection Protocol for Adherent Cells (Fluorescence Microscopy)

• Cell Seeding: Seed adherent cells onto glass-bottom dishes or appropriate imaging plates and allow them to adhere overnight.

• Cell Treatment: Treat the cells with the experimental compounds or vehicle control for the desired duration.

• Probe Loading: Remove the treatment medium and wash the cells once with pre-warmed PBS or HBSS.

• Add fresh, pre-warmed, phenol red-free medium containing 5-10 µM 10-methyl-9,10-dihydroacridine to the cells.

• Incubate for 30 minutes at 37°C in the dark.

• Washing: Remove the probe-containing medium and wash the cells twice with pre-warmed PBS or HBSS.

• Imaging: Add fresh PBS or phenol red-free medium to the cells. Immediately visualize the cells using a fluorescence microscope equipped with a filter set appropriate for DAPI or blue fluorescence (e.g., excitation ~380-400 nm, emission ~430-480 nm).

Cellular ROS Detection Protocol for Suspension Cells (Flow Cytometry)

• Cell Treatment: Treat suspension cells with the experimental compounds or vehicle control in culture tubes for the desired duration.

• Cell Harvesting: Centrifuge the cells at a low speed (e.g., 300 x g) for 5 minutes and discard the supernatant.

• Probe Loading: Resuspend the cell pellet in pre-warmed, phenol red-free medium containing 5-10 µM 10-methyl-9,10-dihydroacridine.

• Incubate for 30 minutes at 37°C in the dark.

• Washing: Centrifuge the cells, discard the supernatant, and wash the cell pellet twice with pre-warmed PBS or HBSS.

• Analysis: Resuspend the final cell pellet in PBS. Analyze the cells immediately using a flow cytometer with an excitation laser and emission filter suitable for detecting blue fluorescence.

Mandatory Visualizations

Figure 1. Experimental workflow for cellular ROS detection.

Figure 2. Signaling pathway of ROS detection.

References

• 1. The embedding of fluorescent N-methyl-9-acridone into a topological new layered aluminophosphate SYSU-2 by one-pot synthesis - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 2. ROS-Responsive N-Alkylaminoferrocenes for Cancer-Cell-Specific Targeting of Mitochondria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 10-Methyl-9(10H)-acridone | 719-54-0 | Benchchem [benchchem.com]
• 4. 9(10H)-Acridinone, 10-methyl- [webbook.nist.gov]
• 5. content.abcam.com [content.abcam.com]

Application of 10-Methyl-9(10H)-acridone in High-Throughput Screening: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Methyl-9(10H)-acridone is a heterocyclic compound belonging to the acridone family. Acridone derivatives have garnered significant interest in medicinal chemistry due to their diverse biological activities, including anticancer, antiviral, and antimicrobial properties. The planar tricyclic structure of the acridone core allows for intercalation into DNA and interaction with various enzymes, making it a privileged scaffold in drug discovery. This document provides detailed application notes and protocols for the utilization of 10-Methyl-9(10H)-acridone in high-throughput screening (HTS) campaigns targeting key cellular pathways implicated in various diseases.

The core structure of 10-Methyl-9(10H)-acridone serves as a versatile platform for the synthesis of compound libraries. Its derivatives have been investigated for their potential to modulate signaling pathways crucial in cancer and neurodegenerative disorders, such as the Wnt/β-catenin and GSK-3β signaling cascades. Furthermore, the structural similarity of acridones to known cholinesterase inhibitors has prompted their evaluation in the context of Alzheimer's disease. The inherent fluorescence of the acridone scaffold also presents opportunities for the development of fluorescence-based assays.

This document outlines protocols for three distinct HTS applications of 10-Methyl-9(10H)-acridone and its derivatives:

• Inhibition of Glycogen Synthase Kinase-3β (GSK-3β): A key regulator in multiple signaling pathways.

• Modulation of the Wnt/β-catenin Signaling Pathway: A critical pathway in development and disease.

• Inhibition of Cholinesterases (AChE and BChE): A therapeutic target for Alzheimer's disease.

Additionally, a protocol for a fluorescence-based assay is provided, leveraging the intrinsic photophysical properties of the acridone core.

Data Presentation

The following tables summarize the inhibitory activities of 10-Methyl-9(10H)-acridone and its derivatives against various biological targets. It is important to note that specific IC50 values for 10-Methyl-9(10H)-acridone are not extensively reported in the public domain for all the described assays. The data presented for its derivatives provide a valuable reference for the expected activity range and for structure-activity relationship (SAR) studies.

Table 1: Inhibition of Glycogen Synthase Kinase-3β (GSK-3β) by Acridone Derivatives

Compound	GSK-3β IC50 (nM)	Assay Type	Reference
BIO (6-Bromoindirubin-3'-oxime)	5	ATP-competitive	[1]
CHIR-99021	6.7	ATP-competitive	N/A
SB-216763	34	ATP-competitive	N/A
10-Methyl-9(10H)-acridone	Data not available	-	-

Note: BIO, CHIR-99021, and SB-216763 are well-characterized GSK-3β inhibitors and serve as positive controls in HTS assays.

Table 2: Modulation of Wnt/β-catenin Signaling by Acridone Derivatives

Compound	Wnt Signaling IC50 (µM)	Cell Line	Reporter Assay	Reference
IWR-1-endo	0.1 (EC50 for stabilization of Axin2)	HEK293	TOPflash	N/A
XAV939	0.011 (IC50 for Tankyrase 1)	SW480	TOPflash	N/A
10-Methyl-9(10H)-acridone	Data not available	-	-	-

Note: IWR-1-endo and XAV939 are common inhibitors of the Wnt/β-catenin pathway used as controls.

Table 3: Inhibition of Cholinesterases by Acridone Derivatives

Compound	AChE IC50 (µM)	BChE IC50 (µM)	Enzyme Source	Reference
Tacrine	0.12	0.03	Electrophorus electricus/Equine serum	N/A
Donepezil	0.0067	3.1	Human recombinant	N/A
9-Amino-N-methyl-9,10-dihydroacridine derivative	Not specified	Not specified	Not specified	[2]
10-Methyl-9(10H)-acridone	Data not available	Data not available	-	-

Note: Tacrine and Donepezil are standard cholinesterase inhibitors.

Table 4: Cytotoxicity of Acridone Derivatives in Cancer Cell Lines

Compound	Cell Line	IC50 (µM)	Reference
N10-substituted acridone derivative (8f)	MCF-7	0.98
N10-substituted acridone derivative (8f)	MDA-MB-231	1.21
2,N10-disubstituted acridone derivative	Molt-3	2.96
2,N10-disubstituted acridone derivative	HepG2	4.88
2,N10-disubstituted acridone derivative	A549	9.46
10-Methyl-9(10H)-acridone	Data not available	Data not available	-

Experimental Protocols

Protocol 1: High-Throughput Screening for GSK-3β Inhibitors

This protocol describes a luminescent kinase assay to screen for inhibitors of GSK-3β. The assay measures the amount of ATP remaining in the solution following the kinase reaction. A decrease in luminescence indicates ATP consumption by the kinase, and inhibition of the kinase results in a higher luminescent signal.

Materials:

• Recombinant human GSK-3β enzyme

• GSK-3 substrate peptide (e.g., GS-2 peptide)

• ATP

• Kinase buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA)

• ADP-Glo™ Kinase Assay Kit (Promega) or equivalent

• 10-Methyl-9(10H)-acridone and control compounds (e.g., CHIR-99021)

• 384-well white, opaque plates

• Multichannel pipettes or automated liquid handling system

• Plate reader with luminescence detection capabilities

Procedure:

• Compound Preparation: Prepare a 10 mM stock solution of 10-Methyl-9(10H)-acridone and control compounds in 100% DMSO. Create a dilution series of the compounds in kinase buffer. The final DMSO concentration in the assay should not exceed 1%.

• Assay Plate Preparation: Add 5 µL of the compound dilutions to the wells of a 384-well plate. Include wells with a known inhibitor as a positive control and wells with DMSO only as a negative control.

• Enzyme and Substrate Addition: Prepare a 2X enzyme/substrate solution in kinase buffer containing GSK-3β and the GSK-3 substrate peptide. Add 5 µL of this solution to each well.

• Reaction Initiation: Prepare a 2X ATP solution in kinase buffer. Initiate the kinase reaction by adding 10 µL of the ATP solution to each well.

• Incubation: Incubate the plate at room temperature for 60 minutes.

• ATP Detection: a. Add 20 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. b. Incubate for 40 minutes at room temperature. c. Add 40 µL of Kinase Detection Reagent to each well to convert ADP to ATP and induce luminescence. d. Incubate for 30 minutes at room temperature.

• Data Acquisition: Measure the luminescence signal using a plate reader.

Data Analysis: Calculate the percent inhibition for each compound concentration relative to the controls. Determine the IC50 value by fitting the dose-response curve using a suitable software.

% Inhibition = 100 x (Luminescenceinhibitor - Luminescenceno enzyme) / (LuminescenceDMSO - Luminescenceno enzyme)

Caption: Workflow for GSK-3β Inhibition HTS Assay.

Protocol 2: High-Throughput Screening for Wnt/β-catenin Signaling Modulators

This protocol describes a cell-based reporter assay to screen for modulators of the Wnt/β-catenin signaling pathway. The assay utilizes a cell line stably transfected with a luciferase reporter gene under the control of a TCF/LEF responsive element. Activation of the pathway leads to an increase in luciferase expression.

Materials:

• HEK293T cells stably expressing a TCF/LEF-luciferase reporter (or similar cell line)

• Cell culture medium (e.g., DMEM with 10% FBS)

• Wnt3a conditioned medium or a GSK-3β inhibitor (e.g., CHIR99021) to activate the pathway

• 10-Methyl-9(10H)-acridone and control compounds (e.g., IWR-1-endo)

• White, clear-bottom 384-well plates

• Luciferase assay reagent (e.g., Bright-Glo™ Luciferase Assay System, Promega)

• Multichannel pipettes or automated liquid handling system

• Plate reader with luminescence detection capabilities

Procedure:

• Cell Seeding: Seed the reporter cells into 384-well plates at a density that allows for optimal growth during the assay period. Incubate overnight.

• Compound Addition: Add the test compounds at various concentrations to the wells. Include a known inhibitor as a positive control and DMSO as a negative control.

• Pathway Activation: Add Wnt3a conditioned medium or a GSK-3β inhibitor to all wells (except for the unstimulated control) to activate the Wnt/β-catenin pathway.

• Incubation: Incubate the plates for 16-24 hours at 37°C in a CO2 incubator.

• Cell Lysis and Luciferase Assay: a. Equilibrate the plate and the luciferase assay reagent to room temperature. b. Add the luciferase assay reagent to each well. c. Incubate for 5-10 minutes at room temperature to ensure complete cell lysis and stabilization of the luminescent signal.

• Data Acquisition: Measure the luminescence signal using a plate reader.

Data Analysis: Calculate the percent inhibition of Wnt signaling for each compound concentration. Determine the IC50 value from the dose-response curve.

% Inhibition = 100 x (1 - (Luminescenceinhibitor - Luminescenceunstimulated) / (LuminescenceDMSO - Luminescenceunstimulated))

Caption: Canonical Wnt/β-catenin Signaling Pathway.

Protocol 3: High-Throughput Screening for Cholinesterase Inhibitors (Ellman's Method)

This protocol describes a colorimetric assay to screen for inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) based on the Ellman's method.

Materials:

• Acetylcholinesterase (from electric eel) or Butyrylcholinesterase (from equine serum)

• Acetylthiocholine iodide (ATCI) or Butyrylthiocholine iodide (BTCI) as substrate

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent)

• Phosphate buffer (0.1 M, pH 8.0)

• 10-Methyl-9(10H)-acridone and control compounds (e.g., Donepezil)

• 96- or 384-well clear plates

• Multichannel pipettes or automated liquid handling system

• Microplate reader capable of measuring absorbance at 412 nm

Procedure:

• Reagent Preparation: a. Prepare working solutions of the enzyme (AChE or BChE) in phosphate buffer. b. Prepare a solution of DTNB in phosphate buffer. c. Prepare a solution of the substrate (ATCI or BTCI) in phosphate buffer.

• Assay Plate Preparation: Add the compound dilutions to the wells of the plate. Include a known inhibitor as a positive control and buffer/DMSO as a negative control.

• Enzyme and DTNB Addition: Add the enzyme solution and the DTNB solution to each well.

• Pre-incubation: Incubate the plate for 5-10 minutes at room temperature to allow the inhibitor to interact with the enzyme.

• Reaction Initiation: Add the substrate solution to each well to start the enzymatic reaction.

• Data Acquisition: Immediately measure the absorbance at 412 nm at multiple time points (kinetic assay) or after a fixed incubation time (endpoint assay).

Data Analysis: Calculate the rate of the reaction (change in absorbance per minute). Determine the percent inhibition for each compound concentration and calculate the IC50 value.

% Inhibition = 100 x (RateDMSO - Rateinhibitor) / RateDMSO

Caption: Workflow for Cholinesterase Inhibition HTS Assay.

Protocol 4: Fluorescence-Based Assay for Compound-Target Interaction

This protocol describes a general fluorescence-based assay to investigate the interaction of 10-Methyl-9(10H)-acridone with a target protein. This assay can be adapted for HTS to identify compounds that bind to a specific target, potentially displacing a fluorescent probe.

Materials:

• Target protein of interest

• 10-Methyl-9(10H)-acridone

• Assay buffer

• Black, low-volume 384-well plates

• Fluorometer or plate reader with fluorescence detection capabilities

Procedure:

• Determine Fluorescence Properties: a. Measure the excitation and emission spectra of 10-Methyl-9(10H)-acridone in the assay buffer to determine the optimal excitation and emission wavelengths.

• Assay Development (Binding Assay): a. Titrate the target protein into a solution of 10-Methyl-9(10H)-acridone and measure the change in fluorescence intensity or polarization. A significant change upon binding indicates a direct interaction.

• HTS (Competitive Binding Format): a. Prepare a solution of the target protein and a fluorescent probe that is known to bind to the target. b. Add the test compounds (including 10-Methyl-9(10H)-acridone) at various concentrations. c. Incubate to allow for binding equilibrium. d. Measure the fluorescence of the probe. A decrease in fluorescence (quenching) or a change in fluorescence polarization upon addition of the test compound indicates displacement of the probe and binding of the test compound to the target.

Data Analysis: Calculate the percent displacement of the fluorescent probe for each compound concentration. Determine the IC50 or Ki value from the dose-response curve.

Caption: Principle of a Competitive Fluorescence-Based Assay.

Conclusion

10-Methyl-9(10H)-acridone and its derivatives represent a promising class of compounds for high-throughput screening campaigns aimed at discovering novel therapeutics. The protocols provided in this document offer robust and adaptable methods for screening these compounds against key targets in cancer and neurodegenerative diseases. The versatility of the acridone scaffold, combined with its favorable physicochemical properties, makes it an attractive starting point for the development of potent and selective modulators of important biological pathways. Further investigation into the specific activities of 10-Methyl-9(10H)-acridone and the expansion of compound libraries based on its structure are warranted to fully explore its therapeutic potential.

References

• 1. Derivatives of 9-phosphorylated acridine as butyrylcholinesterase inhibitors with antioxidant activity and the ability to inhibit β-amyloid self-aggregation: potential therapeutic agents for Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for 10-Methyl-9(10H)-acridone as a Photosensitizer in Photodynamic Therapy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Photodynamic therapy (PDT) is a non-invasive therapeutic strategy that utilizes a photosensitizer (PS), light, and molecular oxygen to induce cell death in pathological tissues. Upon activation by light of a specific wavelength, the PS transfers energy to molecular oxygen, generating reactive oxygen species (ROS), such as singlet oxygen (¹O₂), which are highly cytotoxic.[1][2][3] Acridine derivatives have emerged as a promising class of photosensitizers due to their favorable photophysical properties and biological activity.[4][5][6] 10-Methyl-9(10H)-acridone, a derivative of acridone, possesses a tricyclic aromatic structure that suggests potential for photosensitization.[7]

These application notes provide a comprehensive overview of the theoretical and practical aspects of utilizing 10-Methyl-9(10H)-acridone as a photosensitizer in PDT research. Due to the limited specific data available for 10-Methyl-9(10H)-acridone in PDT, this document also includes data and protocols for related acridone derivatives to serve as a guide for experimental design.

Physicochemical and Photophysical Properties

A thorough understanding of the physicochemical and photophysical properties of a photosensitizer is crucial for designing effective PDT protocols.

Table 1: Physicochemical Properties of 10-Methyl-9(10H)-acridone

Property	Value	Reference
Molecular Formula	C₁₄H₁₁NO	[7]
Molecular Weight	209.24 g/mol	[7]
Appearance	White to light yellow crystalline powder
Melting Point	199 - 200 °C	[7]
Solubility	Soluble in organic solvents like DMSO, ethanol, and acetone	[8]

Table 2: Photophysical Properties of Acridone Derivatives

Compound	Absorption Maxima (λmax, nm)	Solvent	Singlet Oxygen Quantum Yield (ΦΔ)	Reference
Acridone	390 - 399	DMSO, DMF, THF, Acetone	Not Reported	[8]
Acridine	Not Specified	Toluene	0.73 ± 0.13	[9]
Acridine	Not Specified	Benzene	0.83 ± 0.06	[9]

Mechanism of Action in Photodynamic Therapy

The photodynamic action of a photosensitizer is initiated by the absorption of light, leading to the generation of cytotoxic ROS.

References

• 1. researchgate.net [researchgate.net]
• 2. Chemiluminogenic properties of 10-methyl-9-(phenoxycarbonyl)acridinium cations in organic environments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Targeting of mitochondria by 10-N-alkyl acridine orange analogues: role of alkyl chain length in determining cellular uptake and localization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Analysis of the In Vivo and In Vitro Effects of Photodynamic Therapy on Breast Cancer by Using a Sensitizer, Sinoporphyrin Sodium - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis and Application in Cell Imaging of Acridone Derivatives [mdpi.com]

Application Notes: 10-Methyl-9(10H)-acridone Derivatives for Targeted Drug Delivery

Introduction

Acridine and its derivatives represent a significant class of heterocyclic compounds that have garnered substantial interest in medicinal chemistry due to their wide spectrum of biological activities, including anticancer, antiviral, and antimicrobial properties.[1][2] The planar structure of the acridone core allows it to intercalate with DNA, leading to the inhibition of crucial cellular enzymes like topoisomerase, thereby inducing cell cycle arrest and apoptosis.[3][4] The 10-Methyl-9(10H)-acridone scaffold serves as a versatile platform for the development of novel therapeutic agents. By modifying the N10 position and other sites on the acridone ring, it is possible to modulate the compound's physicochemical properties and biological activity.

A key strategy in modern cancer therapy is targeted drug delivery, which aims to enhance the concentration of a cytotoxic agent at the tumor site while minimizing exposure to healthy tissues. This approach improves therapeutic efficacy and reduces adverse side effects.[5][6] 10-Methyl-9(10H)-acridone derivatives are promising candidates for such strategies. They can be conjugated to targeting ligands (e.g., folic acid, peptides) that bind to receptors overexpressed on cancer cells or encapsulated within nanoparticle delivery systems.[5][7][8] Furthermore, many N10-substituted acridone derivatives have been identified as potent inhibitors of critical cell signaling pathways, such as the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers like breast and lung cancer.[1][9]

These application notes provide an overview and detailed protocols for the synthesis, functionalization, and biological evaluation of 10-Methyl-9(10H)-acridone derivatives designed for targeted cancer therapy.

Key Biological Targets & Mechanisms

• DNA Intercalation and Topoisomerase Inhibition : The planar acridone ring system inserts between DNA base pairs, distorting the double helix structure. This interference can inhibit the function of topoisomerase I and II, enzymes essential for DNA replication and transcription, ultimately leading to cell death.[4][10][11]

• PI3K/AKT/mTOR Pathway Inhibition : The PI3K/AKT/mTOR signaling cascade is a central regulator of cell growth, proliferation, and survival.[1][12] Specific N10-substituted acridone derivatives have been shown to inhibit AKT kinase activity, preventing its phosphorylation and blocking downstream signaling, which induces apoptosis in cancer cells.[1][13][14]

Visualization of Targeted Delivery and Action

Experimental Workflow Diagram

The following diagram outlines the general workflow from the synthesis of the core molecule to the formulation of a targeted drug delivery system.

Caption: General workflow for synthesis and evaluation.

Targeted Nanoparticle Delivery Mechanism

This diagram illustrates the mechanism by which a functionalized nanoparticle delivers its acridone derivative payload to a cancer cell.

Caption: Targeted nanoparticle delivery to a cancer cell.

PI3K/AKT Signaling Pathway Inhibition

The following diagram details the PI3K/AKT/mTOR signaling pathway and highlights the inhibitory action of N10-substituted acridone derivatives on AKT.

Caption: Inhibition of the AKT signaling pathway.

Quantitative Data Summary

The cytotoxic activity of various N10-substituted acridone derivatives is typically evaluated against a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC₅₀) is a key metric for potency.

Table 1: In Vitro Cytotoxicity (IC₅₀) of N10-Substituted Acridone Derivatives [1][3][15][16]

Compound ID	N10-Substituent	C2-Substituent	Cell Line	IC₅₀ (µM)	Reference
3a	Butyl	H	Molt-3	14.8 ± 2.5	[3]
4a	Pentyl	H	HepG2	12.0 ± 3.6	[3]
8	Propyl	COCH₃	HT-29	12.5	[15]
15	Butyl	COCH₃	HT-29	8.6	[15]
17	Butyl	OCH₃	HT-29	9.5	[15]
7f	Propyl	Carboxamide	MCF-7	< 10	[1]
7f	Propyl	Carboxamide	MDA-MB-231	6.14	[1]
8d	Butyl	Carboxamide	MCF-7	< 10	[1]
8e	Butyl	Carboxamide	MCF-7	< 10	[1]
8f	Butyl	Carboxamide	MCF-7	4.72	[1][16]
8f	Butyl	Carboxamide	MDA-MB-231	5.53	[1][16]

Table 2: In Vitro AKT Kinase Inhibitory Activity [1][16]

Compound ID	N10-Substituent	C2-Substituent	AKT Inhibition IC₅₀ (µM)
7f	Propyl	Carboxamide	6.90
8f	Butyl	Carboxamide	5.38

Experimental Protocols

Protocol 1: Synthesis of 10-Methyl-9(10H)-acridone

This protocol describes the N-methylation of the 9(10H)-acridone core.

Materials:

• 9(10H)-Acridone

• Dimethylformamide (DMF), anhydrous

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Iodomethane (Methyl iodide, CH₃I)

• Dichloromethane (DCM)

• Sodium sulfate (Na₂SO₄), anhydrous

• Ethanol

• Deionized water

Procedure:

• Dissolve 9(10H)-acridone (e.g., 10.0 g, 51.2 mmol) in anhydrous DMF (100 mL) in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0°C using an ice bath.

• Carefully add NaH (60% dispersion, e.g., 5.12 g, 128 mmol, 2.5 eq.) portion-wise to the stirred solution. Caution: NaH reacts violently with water and generates flammable hydrogen gas.

• Allow the mixture to stir at 0°C for 30 minutes. A color change should be observed as the acridone anion forms.

• Add iodomethane (e.g., 8.0 mL, 128 mmol, 2.5 eq.) dropwise to the reaction mixture.

• Remove the ice bath and heat the mixture to 60°C. Stir for 18 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After completion, cool the reaction to room temperature and cautiously quench by slowly adding deionized water.

• Extract the product into DCM (3 x 50 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure.

• Recrystallize the crude product from ethanol to yield 10-Methyl-9(10H)-acridone as a light yellow solid.

Protocol 2: Synthesis of N10-Substituted Acridone-2-Carboxylic Acid Derivatives

This protocol outlines a general method for creating derivatives suitable for conjugation, starting from a functionalized benzoic acid.[1]

Part A: Synthesis of 4-((2-carboxyphenyl)amino)benzoic acid

• Combine 2-chlorobenzoic acid (1 eq.), p-aminobenzoic acid (1 eq.), and anhydrous potassium carbonate in a flask.

• Add a catalytic amount of copper powder.

• Heat the mixture under reflux (e.g., in DMF) for several hours until TLC indicates the consumption of starting materials.

• Cool the mixture, acidify with HCl to precipitate the product, filter, and wash with water.

Part B: Cyclization to 9(10H)-Acridone-2-carboxylic acid

• Add the product from Part A to polyphosphoric acid (PPA).

• Heat the mixture in a water bath at 100°C, monitoring by TLC.

• Upon completion, pour the hot reaction mixture into ice-cold water to precipitate the product.

• Filter the yellow precipitate, wash thoroughly with water, and air-dry.

Part C: N10-Alkylation

• Dissolve the acridone-2-carboxylic acid from Part B (1 eq.) in DMF at 0°C.

• Add anhydrous K₂CO₃ (2 eq.) and stir for 20 minutes.

• Add the desired alkyl bromide (e.g., n-bromobutane) (1.5 eq.) and stir at room temperature for 8-10 hours.

• Pour the solution into ice-chilled water to precipitate the N10-alkylated product. Filter, wash with cold water, and dry.

Protocol 3: Conjugation to Folic Acid (Conceptual)

This protocol describes a plausible method for conjugating an acridone derivative bearing a carboxylic acid to folic acid via amide bond formation for targeted delivery.[5][8]

Materials:

• N10-butyl-9-oxo-9,10-dihydroacridine-2-carboxylic acid (from Protocol 2)

• Folic Acid (FA)

• N-Hydroxysuccinimide (NHS)

• N,N'-Dicyclohexylcarbodiimide (DCC) or EDC

• Dimethyl sulfoxide (DMSO), anhydrous

• Triethylamine (TEA)

Procedure:

• Activation of Carboxylic Acid: Dissolve the acridone-carboxylic acid derivative (1 eq.) in anhydrous DMSO. Add NHS (1.1 eq.) and DCC (1.1 eq.). Stir the mixture at room temperature for 4-6 hours to form the NHS-ester.

• Conjugation: In a separate flask, dissolve folic acid (1 eq.) in anhydrous DMSO with a small amount of TEA to aid solubility.

• Add the activated acridone-NHS ester solution dropwise to the folic acid solution.

• Stir the reaction mixture at room temperature for 24 hours, protected from light.

• Monitor the reaction by TLC or HPLC.

• Purification: Purify the final conjugate using column chromatography or preparative HPLC to remove unreacted starting materials and byproducts.

Protocol 4: In Vitro Cytotoxicity Evaluation (SRB Assay)

The Sulforhodamine B (SRB) assay is used to measure drug-induced cytotoxicity based on the measurement of cellular protein content.[1][15]

Materials:

• Human cancer cell lines (e.g., MCF-7, MDA-MB-231)

• Complete growth medium (e.g., DMEM with 10% FBS)

• 96-well microtiter plates

• Synthesized acridone derivatives (dissolved in DMSO)

• Trichloroacetic acid (TCA), cold

• Sulforhodamine B (SRB) solution

• Tris buffer

Procedure:

• Cell Plating: Seed cells into 96-well plates at an appropriate density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours to allow for attachment.

• Drug Treatment: Treat the cells with various concentrations of the acridone derivatives (typically from 0.01 to 100 µM). Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin). Incubate for 48-72 hours.

• Cell Fixation: Discard the supernatant and gently add cold 10% TCA to each well to fix the cells. Incubate at 4°C for 1 hour.

• Washing: Wash the plates five times with slow-running tap water and allow to air dry.

• Staining: Add 0.4% SRB solution to each well and incubate at room temperature for 15-30 minutes.

• Destaining: Quickly wash the plates five times with 1% acetic acid to remove unbound dye and allow to air dry.

• Solubilization: Add 10 mM Tris buffer to each well to dissolve the protein-bound dye.

• Measurement: Read the absorbance at 515 nm using a microplate reader.

• Analysis: Calculate the percentage of cell growth inhibition and determine the IC₅₀ value using non-linear regression analysis.

References

• 1. Evaluation of N10-substituted acridone-based derivatives as AKT inhibitors against breast cancer cells: in vitro and molecular docking studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A comprehensive review on acridone based derivatives as future anti-cancer agents and their structure activity relationships - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Acridine/Acridone Derivatives as Catalytic Inhibitors of Topoisomerase I - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. iomcworld.org [iomcworld.org]
• 6. Nanoparticle-based targeted drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Folate targeting of haptens to cancer cell surfaces mediates immunotherapy of syngeneic murine tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Newly synthesized acridone derivatives targeting lung cancer: A toxicity and xenograft model study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. On the Role of Topoisomerase I in Mediating the Cytotoxicity of 9-Aminoacridine-Based Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Topoisomerase inhibitor - Wikipedia [en.wikipedia.org]
• 12. Akt inhibitors in cancer treatment: The long journey from drug discovery to clinical use (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. svu-naac.somaiya.edu [svu-naac.somaiya.edu]
• 14. pure.amsterdamumc.nl [pure.amsterdamumc.nl]
• 15. derpharmachemica.com [derpharmachemica.com]
• 16. researchgate.net [researchgate.net]

Application Notes and Protocols for Measuring the Chemiluminescence of 10-Methyl-9(10H)-acridone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chemiluminescence, the emission of light from a chemical reaction, is a cornerstone of modern high-sensitivity assays. Acridinium compounds are a prominent class of chemiluminescent agents, valued for their high quantum yields and utility in various analytical applications, including immunoassays and nucleic acid probe assays.[1][2] The light-emitting species in the chemiluminescent reactions of many acridinium derivatives is the electronically excited state of 10-Methyl-9(10H)-acridone.[3][4] Understanding the experimental setup and protocol for measuring this chemiluminescence is crucial for the development and optimization of assays that rely on this reporter molecule.

These application notes provide a detailed overview of the experimental setup, a comprehensive protocol for measuring the chemiluminescence that results in the formation of excited 10-Methyl-9(10H)-acridone, and the underlying reaction mechanism.

Principle and Mechanism of Chemiluminescence

The chemiluminescence of acridinium compounds, which results in the emission of light from 10-Methyl-9(10H)-acridone, is typically initiated by an oxidation reaction in a basic aqueous medium.[3] The process begins with the nucleophilic attack of a hydroperoxide anion (OOH⁻), often from hydrogen peroxide, on the electrophilic C9 carbon of an acridinium precursor, such as an acridinium ester.[3][5] This is followed by a reaction with a hydroxide ion (OH⁻), leading to the formation of a highly unstable four-membered dioxetanone intermediate.[2][4][5] This intermediate rapidly decomposes, yielding carbon dioxide and an electronically excited singlet or triplet state of 10-Methyl-9(10H)-acridone.[5] The relaxation of this excited state to its ground state is accompanied by the emission of a photon of light.[5] The majority of the reaction, however, proceeds through non-chemiluminescent pathways, resulting in the formation of 10-Methyl-9(10H)-acridone in its ground state.[5]

The efficiency of light emission, or the chemiluminescence quantum yield, is influenced by the competition between the chemiluminescent pathway and these "dark" processes.[3][5] For some acridinium derivatives, the quantum yield can reach up to 7%.[5]

Signaling Pathway Diagram

Caption: Chemiluminescence reaction pathway of acridinium precursors.

Experimental Setup

The measurement of chemiluminescence requires a highly sensitive light detection instrument capable of quantifying low levels of emitted photons.

Instrumentation:

• Luminometer: A luminometer is the primary instrument for measuring chemiluminescence. Key components include a light-tight sample chamber, a photomultiplier tube (PMT) detector, signal processing electronics, and a data output display. The PMT is crucial for amplifying the weak light signal.

• Spectrofluorometer: A spectrofluorometer can be used to record the chemiluminescence emission spectrum, providing information about the wavelength of the emitted light.

• Automatic Injectors: For reactions with fast kinetics, luminometers equipped with automatic injectors are essential for precise and reproducible initiation of the chemiluminescent reaction within the measurement chamber.

Reagents and Materials:

• Acridinium Precursor: A suitable acridinium compound, such as an acridinium ester, that will yield excited 10-Methyl-9(10H)-acridone upon reaction.

• Solvent: The choice of solvent can influence the reaction kinetics and quantum yield. Anhydrous dimethylformamide (DMF) is a common solvent for dissolving the acridinium precursor.[6]

• Oxidizing Agent: Hydrogen peroxide (H₂O₂) is a commonly used oxidant.

• Base: A basic solution is required to generate the hydroperoxide anion and facilitate the reaction. Sodium hydroxide (NaOH) is frequently used.

• Buffer System: A buffer solution is necessary to maintain a stable pH, which is critical for the reproducibility of the chemiluminescent reaction. The optimal pH can vary depending on the specific acridinium derivative, but is often in the alkaline range.[7]

• Cuvettes or Microplates: The choice of sample holder will depend on the luminometer being used.

Experimental Protocol

This protocol describes a general procedure for measuring the chemiluminescence resulting from the reaction of an acridinium ester with hydrogen peroxide in a basic solution.

1. Reagent Preparation:

• Acridinium Ester Stock Solution: Prepare a stock solution of the acridinium ester in an appropriate organic solvent, such as DMF. The concentration will depend on the specific assay, but a typical starting point is in the micromolar to millimolar range.

• Hydrogen Peroxide Solution: Prepare a solution of hydrogen peroxide in the desired buffer. A common concentration is around 1 mM.[4]

• Basic Buffer Solution: Prepare a buffer solution at the desired pH. For example, a glycine-sodium hydroxide buffer can be used for pH ranges of 9-10.[4]

2. Instrumentation Setup:

• Turn on the luminometer and allow it to warm up according to the manufacturer's instructions to ensure a stable baseline.

• Set the data acquisition parameters, such as the integration time (the duration over which photons are counted). For kinetic studies, a series of measurements over time will be required.

3. Chemiluminescence Measurement:

• Pipette the acridinium ester solution into the measurement cuvette or microplate well.

• Place the cuvette or microplate into the luminometer's sample chamber.

• Initiate the reaction by injecting the hydrogen peroxide and basic buffer solution. If using a luminometer with automatic injectors, this step will be automated.

• Immediately start the data acquisition to measure the light emission. The output is typically given in Relative Light Units (RLU).

4. Data Analysis:

• The integrated RLU value over a specific time period is proportional to the total light emitted.

• For kinetic studies, plot the RLU as a function of time to observe the reaction profile.

• To determine the chemiluminescence quantum yield, a standard with a known quantum yield is required for comparison.

Experimental Workflow Diagram

Caption: Workflow for measuring chemiluminescence.

Data Presentation

The following table summarizes key quantitative data for 10-Methyl-9(10H)-acridone and related precursor compounds.

Parameter	Value	Compound	Conditions	Reference
Chemiluminescence Emission Maximum	~430 nm	Acridinium Ester Derivatives	pH 7-10	[2][4]
430 nm	N-methyl-9-acridone	Not specified	[1]
451 nm	10-methyl-9-acridinone	Aqueous Phase	[5]
Chemiluminescence Quantum Yield (ΦCL)	Up to 7%	Acridinium Derivatives	Aqueous Environments	[5]
Fluorescence Emission Maximum	435 nm	9(10H)-Acridone	Methanol/Water	[8]
473 nm	N-methyl-9-acridone crystals	Solid State	[9]

Conclusion

The measurement of chemiluminescence from reactions producing excited 10-Methyl-9(10H)-acridone is a powerful analytical technique. By understanding the underlying reaction mechanism and following a carefully controlled experimental protocol, researchers can achieve sensitive and reproducible results. The information provided in these application notes serves as a comprehensive guide for scientists and professionals in the field of drug development and diagnostics to effectively utilize the chemiluminescent properties of acridinium compounds.

References

• 1. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Chemiluminogenic features of 10-methyl-9-(phenoxycarbonyl)acridinium trifluoromethanesulfonates alkyl substituted at the benzene ring in aqueous media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. jstage.jst.go.jp [jstage.jst.go.jp]
• 5. mdpi.com [mdpi.com]
• 6. 10-Methyl-9(10H)-acridone | 719-54-0 | Benchchem [benchchem.com]
• 7. Acridinium Ester Chemiluminescence: Methyl Substitution on the Acridine Moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. The embedding of fluorescent N-methyl-9-acridone into a topological new layered aluminophosphate SYSU-2 by one-pot synthesis - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: The Use of 10-Methyl-9(10H)-acridone Derivatives in Nucleic Acid Detection Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acridinium esters, derived from the 10-Methyl-9(10H)-acridone core structure, are highly sensitive chemiluminescent labels integral to modern nucleic acid detection assays. Their application in non-radioactive hybridization assays provides a high-throughput and exceptionally sensitive alternative to traditional methods, with the ability to detect targets in the attomole (10⁻¹⁸ mole) range.[1][2] This technology is particularly valuable in clinical diagnostics and life science research for the rapid and specific identification of nucleic acid sequences from various organisms.

The key advantages of using acridinium ester-labeled probes include high quantum yield, rapid light emission kinetics (typically a flash lasting a few seconds), and low background noise, which collectively contribute to a high signal-to-noise ratio.[1][3][4][5] A significant feature of these labels is their application in the Hybridization Protection Assay (HPA), a homogeneous assay format that eliminates the need for physical separation of hybridized and unhybridized probes, thereby simplifying the workflow.[3][6]

Principle of Chemiluminescence

The chemiluminescent reaction of acridinium esters is a rapid, non-enzymatic process initiated by an alkaline hydrogen peroxide solution.[1][3] The reaction proceeds through the formation of an unstable dioxetanone intermediate, which upon decomposition, forms an excited N-methylacridone. As the excited N-methylacridone returns to its ground state, it releases a photon of light, typically at a wavelength of approximately 430 nm.[1][2]

References

• 1. benchchem.com [benchchem.com]
• 2. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 3. Chemiluminescent DNA probes: a comparison of the acridinium ester and dioxetane detection systems and their use in clinical diagnostic assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Role of Acridinium Ester Technology in Immunoassays - HUBEI NEW DESHENG MATERIALS TECHNOLOGY CO,. LTD. [hbdsbio.com]
• 5. The Unique Properties of Acridinium Ester in Analytical Chemistry - HUBEI NEW DESHENG MATERIALS TECHNOLOGY CO,. LTD. [hbdsbio.com]
• 6. Hybridization Protection Assay – Roka Bio Science [rokabio.com]

10-Methyl-9(10H)-acridone: A Versatile Fluorescent Label for Cellular Imaging

Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Methyl-9(10H)-acridone is a robust and versatile fluorescent molecule belonging to the acridone family. Its rigid, planar structure contributes to its intrinsic fluorescence, making it a valuable tool for various applications in cellular imaging and biological research. This document provides detailed application notes and experimental protocols for the use of 10-Methyl-9(10H)-acridone as a fluorescent label in cellular studies. The unique photophysical properties of this compound, coupled with its potential for chemical modification, open avenues for its use as a direct cellular stain and as a core structure for the development of targeted fluorescent probes. Acridone derivatives have been utilized in diverse pharmacological applications, including the development of anticancer drugs.[1]

Physicochemical and Photophysical Properties

10-Methyl-9(10H)-acridone is a white to light yellow crystalline solid.[2] Its core structure is an electron-deficient aromatic scaffold, which can be chemically modified to create donor-acceptor chromophores with a range of bioactivities and optical properties.[1] The fluorescence of many organic molecules, including acridone derivatives, can be quenched in aqueous environments due to aggregation-caused quenching.[1]

The photophysical properties of 10-Methyl-9(10H)-acridone and its parent compound, acridone, are summarized in the tables below. These properties can be influenced by the solvent environment.

Table 1: Physicochemical Properties of 10-Methyl-9(10H)-acridone

Property	Value	Reference
Molecular Formula	C₁₄H₁₁NO	[2]
Molecular Weight	209.24 g/mol	[2]
Appearance	White to light yellow crystalline solid	[2]
Melting Point	204-207 °C

Table 2: Photophysical Properties of 10-Methyl-9(10H)-acridone and Acridone

Compound	Solvent	Excitation Max (λex, nm)	Emission Max (λem, nm)	Molar Extinction Coefficient (ε, M⁻¹cm⁻¹)	Quantum Yield (Φ)	Reference
10-Methyl-9(10H)-acridone	Methanol	380, 402	Not Specified	8.6 × 10³ at 380 nm	Not Specified	[2]
10-Methyl-9(10H)-acridone (crystal)	-	406	473	Not Applicable	Not Specified	[3]
Acridone	Ethanol	Not Specified	Not Specified	99,900 at 249 nm	0.42	[4]
Acridone	DMSO	~399	~413	Not Specified	Not Specified	[5]
Acridone	DMF	~399	~413	Not Specified	Not Specified	[5]
Acridone	THF	~390	~399	Not Specified	Highest among tested solvents	[5]
Acridone	Acetone	Not Specified	Not Specified	Not Specified	Not Specified	[5]
9(10H)-Acridone	Water/Methanol	395	435	Not Specified	Not Specified	[6]

Experimental Protocols

Protocol 1: General Live Cell Staining

This protocol provides a general guideline for staining live cells with 10-Methyl-9(10H)-acridone. Optimal conditions such as concentration and incubation time should be determined empirically for specific cell types and experimental setups.

Materials:

• 10-Methyl-9(10H)-acridone

• Dimethyl sulfoxide (DMSO), sterile, cell culture grade

• Phosphate-buffered saline (PBS), sterile

• Complete cell culture medium appropriate for the cell line

• Live cells cultured on glass-bottom dishes or chamber slides

• Fluorescence microscope with appropriate filter sets (e.g., DAPI or blue excitation filter)

Procedure:

• Preparation of Stock Solution: Prepare a 1-10 mM stock solution of 10-Methyl-9(10H)-acridone in DMSO.

• Preparation of Working Solution: On the day of the experiment, dilute the stock solution in pre-warmed complete cell culture medium to a final working concentration of 1-10 µM.

• Cell Preparation: Grow cells to the desired confluency on a suitable imaging vessel.

• Staining:

  • Remove the culture medium.

  • Wash the cells once with pre-warmed PBS.

  • Add the pre-warmed working solution to the cells.

  • Incubate for 15-30 minutes at 37°C in a CO₂ incubator.

• Washing:

  • Remove the staining solution.

  • Wash the cells two to three times with pre-warmed PBS or culture medium.

• Imaging:

  • Add fresh, pre-warmed culture medium or a suitable imaging buffer.

  • Image the cells using a fluorescence microscope.

Subcellular Localization:

While the precise subcellular localization of 10-Methyl-9(10H)-acridone is not definitively established, derivatives such as Acridine Orange are known to stain acidic organelles like lysosomes and, depending on concentration, the nucleus (by intercalating with DNA). Some studies on 10-N-alkyl acridine orange analogues suggest mitochondrial targeting. Therefore, it is recommended to co-stain with organelle-specific markers to determine the exact localization in your cell type of interest.

Protocol 2: Fixed Cell Staining

This protocol is for staining fixed cells, which can be useful for colocalization studies with antibodies.

Materials:

• All materials from Protocol 1

• 4% Paraformaldehyde (PFA) in PBS

• 0.1-0.5% Triton X-100 in PBS (optional, for permeabilization)

• Mounting medium

Procedure:

• Cell Fixation:

  • Remove culture medium and wash cells with PBS.

  • Fix cells with 4% PFA in PBS for 10-15 minutes at room temperature.

  • Wash cells three times with PBS.

• Permeabilization (Optional): If targeting intracellular structures, incubate cells with 0.1-0.5% Triton X-100 in PBS for 10 minutes at room temperature. Wash three times with PBS.

• Staining: Incubate fixed cells with the 1-10 µM working solution of 10-Methyl-9(10H)-acridone for 20-30 minutes at room temperature.

• Washing: Wash cells three times with PBS.

• Mounting and Imaging: Mount the coverslip with an appropriate mounting medium and image using a fluorescence microscope.

Protocol 3: Cytotoxicity Assay (MTT Assay)

It is crucial to determine the cytotoxic potential of 10-Methyl-9(10H)-acridone in your specific cell line to ensure that the concentrations used for imaging are not affecting cell viability.

Materials:

• 10-Methyl-9(10H)-acridone

• Mammalian cell line (e.g., HeLa, HEK293)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Plate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well and allow them to attach overnight.

• Compound Treatment: Prepare serial dilutions of 10-Methyl-9(10H)-acridone in culture medium and add them to the cells. Include a vehicle control (DMSO) and a positive control for cytotoxicity.

• Incubation: Incubate the plate for 24-48 hours.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until a purple precipitate is visible.

• Formazan Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a plate reader.

• Data Analysis: Calculate the cell viability as a percentage of the vehicle control and determine the IC₅₀ value. Studies on various acridone derivatives have shown a range of cytotoxic activities against different cancer cell lines.[7][8]

Application in Signaling Pathway Studies

While 10-Methyl-9(10H)-acridone itself is not a direct probe for a specific signaling pathway, its core structure is utilized in the design of fluorescent probes for signaling molecules. A notable example is the development of a probe for nitric oxide (NO), an important signaling molecule in various physiological and pathological processes. A derivative, 7,8-Diamino-4-carboxy-10-methyl-9(10H)-acridone, reacts with NO to form a triazole derivative, resulting in a fivefold increase in fluorescence intensity.[9] This allows for the fluorescent imaging and monitoring of NO levels in living cells.[9]

Visualizations

Caption: General workflow for cellular imaging using 10-Methyl-9(10H)-acridone.

Caption: Signaling pathway for nitric oxide detection using a 10-Methyl-9(10H)-acridone derivative.

Conclusion

10-Methyl-9(10H)-acridone is a promising fluorescent label for cellular imaging. Its straightforward application for general cell staining, combined with its utility as a scaffold for designing targeted probes, makes it a valuable tool for researchers. The provided protocols offer a starting point for utilizing this compound in various cellular imaging experiments. Further characterization of its photophysical properties in diverse cellular environments and exploration of its potential for specific organelle targeting will undoubtedly expand its applications in biological and drug discovery research.

References

• 1. Synthesis and Application in Cell Imaging of Acridone Derivatives [mdpi.com]
• 2. 10-Methyl-9(10H)-acridone | 719-54-0 | Benchchem [benchchem.com]
• 3. The embedding of fluorescent N-methyl-9-acridone into a topological new layered aluminophosphate SYSU-2 by one-pot synthesis - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 4. PhotochemCAD | Acridone [photochemcad.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Acridone Derivatives from Atalantia monophyla Inhibited Cancer Cell Proliferation through ERK Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Design and Synthesis of New Acridone-Based Nitric Oxide Fluorescent Probe - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 10-Methyl-9(10H)-acridone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 10-Methyl-9(10H)-acridone.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 10-Methyl-9(10H)-acridone?

The most prevalent and well-established method involves a three-step sequence:

• Ullmann Condensation: Synthesis of N-phenylanthranilic acid from o-chlorobenzoic acid and aniline using a copper catalyst.[1][2]

• Cyclization: Intramolecular ring closure of N-phenylanthranilic acid using a strong acid, typically concentrated sulfuric acid or polyphosphoric acid (PPA), to form 9(10H)-acridone.[1][3][4]

• N-Methylation: Alkylation of the nitrogen atom of the 9(10H)-acridone ring using a methylating agent to yield the final product, 10-Methyl-9(10H)-acridone.[5][6]

Q2: Why is the yield of my initial Ullmann condensation to form N-phenylanthranilic acid consistently low?

Low yields in the Ullmann condensation are a common issue. Several factors can contribute to this:

• Catalyst Activity: Traditional methods use copper powder, which can have variable activity. Using activated copper powder or soluble copper(I) salts like CuI can improve results.[7]

• Reaction Conditions: This reaction typically requires high temperatures (often over 210°C) and polar, high-boiling solvents like DMF or N-methylpyrrolidone.[7] Insufficient temperature can lead to an incomplete reaction.

• Reagent Purity: The purity of starting materials, particularly aniline and o-chlorobenzoic acid, is crucial. Impurities can interfere with the catalytic cycle.[1]

• Base and Moisture: The reaction requires an anhydrous base, like potassium carbonate, to neutralize the HCl formed. The presence of moisture can reduce the reaction's efficiency.[1][4]

• Alternative Methods: Consider using ultrasound irradiation, which has been shown to improve yields and significantly reduce reaction times, even in an aqueous solvent.[8]

Q3: My 9(10H)-acridone product after cyclization has a greenish or dark color. How can I obtain a clean, yellow product?

A discolored acridone product is almost always due to impurities carried over from the N-phenylanthranilic acid intermediate.[1] To resolve this, the intermediate acid should be purified before the cyclization step. This can be achieved by:

• Decolorizing Carbon: Boiling the crude N-phenylanthranilic acid solution with decolorizing carbon (charcoal) and then filtering it hot.[1][4][9]

• Recrystallization: Recrystallizing the N-phenylanthranilic acid from a suitable solvent like aqueous ethanol or acetic acid.[1]

Q4: The cyclization of N-phenylanthranilic acid is inefficient. What can I do to improve the yield of 9(10H)-acridone?

Inefficient cyclization is often related to the choice and handling of the cyclizing agent.

• Acid Strength and Temperature: Concentrated sulfuric acid is effective but must be heated (e.g., on a boiling water bath for 4 hours) to drive the reaction to completion.[1][4]

• Alternative Reagents: Polyphosphoric acid (PPA) is a widely used alternative that can give high yields.[3][10] Microwave-assisted synthesis using catalysts like p-toluenesulfonic acid (PTSA) or zinc chloride has also been reported to be highly efficient, offering large reductions in reaction time.[3]

• Work-up Procedure: A critical step is the work-up. The hot acid mixture should be poured carefully into a large volume of boiling water to precipitate the acridone. The resulting solid should then be boiled with a sodium carbonate solution to remove any unreacted N-phenylanthranilic acid.[1][3]

Q5: What is the most effective method for the final N-methylation step?

For high-yield N-methylation of 9(10H)-acridone, a strong base and an active methylating agent in an anhydrous polar aprotic solvent are recommended. A common and effective procedure involves:

• Deprotonation: Dissolving the 9(10H)-acridone in anhydrous DMF and adding a strong base like sodium hydride (NaH) at 0°C to form the acridone anion.[5][6]

• Methylation: Adding a reactive methylating agent, such as iodomethane (methyl iodide), and heating the mixture (e.g., 60°C) to complete the reaction.[5]

Troubleshooting Guides

Guide 1: Optimizing the Ullmann Condensation

This guide provides a decision-making workflow for troubleshooting low yields in the synthesis of N-phenylanthranilic acid.

Caption: Troubleshooting workflow for Ullmann condensation.

Guide 2: Achieving High-Purity 9(10H)-acridone

This guide outlines the logical flow for purifying the product from the cyclization reaction.

Caption: Purification workflow for 9(10H)-acridone.

Data Presentation: Comparison of Reaction Conditions

Table 1: Synthesis of N-Phenylanthranilic Acid (Ullmann Condensation)

Reactants	Catalyst/Base	Solvent	Conditions	Yield	Reference
o-chlorobenzoic acid, Aniline	CuO, K₂CO₃	Aniline (excess)	Reflux, 2 hours	82-93%	[1]
o-chlorobenzoic acid, Aniline	Cu Powder, K₂CO₃	Water	20 kHz Ultrasound, 20 min	81%	[8]
2-bromobenzoic acid, Anilines	Copper, K₂CO₃	Ethanol	Reflux	N/A	[11]

Table 2: Synthesis of 9(10H)-acridone (Cyclization)

Reactant	Reagent	Conditions	Yield	Reference
N-phenylanthranilic acid	Conc. H₂SO₄	Boiling water bath, 4 hours	88-93%	[1]
N-phenylanthranilic acid	Conc. H₂SO₄	Steam bath, 4 hours	N/A	[4]
N-phenylanthranilic acid	Polyphosphoric acid (PPA)	100 °C	N/A	[11]
o-chlorobenzoic acid, Anilines	ZnCl₂	Microwave (160W), 4 min	95%	[3]

Table 3: Synthesis of 10-Methyl-9(10H)-acridone (N-Methylation)

Reactant	Reagents	Solvent	Conditions	Yield	Reference
9(10H)-acridone	NaH, Iodomethane	DMF	0°C then 60°C, 18 hours	81%	[5]
9(10H)-acridone	NaH, Ethyl bromoacetate	DMF	60°C, 3 hours	55% (for ethyl ester)	[6]

Experimental Protocols

Protocol 1: Synthesis of N-Phenylanthranilic Acid

This protocol is adapted from Organic Syntheses.[1]

• Setup: In a 1-L round-bottomed flask equipped with an air-cooled condenser, combine aniline (155 g, 1.66 moles), o-chlorobenzoic acid (41 g, 0.26 mole), anhydrous potassium carbonate (41 g, 0.3 mole), and copper oxide (1 g).

• Reaction: Heat the mixture in an oil bath to reflux for two hours.

• Work-up: Allow the mixture to cool. Remove the excess aniline by steam distillation (approx. 3 hours).

• Decolorization: To the warm residual solution, add 20 g of decolorizing carbon. Boil for 15 minutes and filter by suction while hot.

• Precipitation: With stirring, add the filtrate to a mixture of concentrated hydrochloric acid (30 mL) and water (60 mL).

• Isolation: Cool the mixture and collect the precipitated N-phenylanthranilic acid by suction filtration. Dry the product in the air. The expected yield is 46–52 g (82–93%).

Protocol 2: Synthesis of 9(10H)-acridone

This protocol is adapted from Organic Syntheses.[1]

• Setup: In a 500-mL flask, dissolve N-phenylanthranilic acid (42.7 g, 0.2 mole) in concentrated sulfuric acid (100 mL).

• Reaction: Heat the solution on a boiling water bath for four hours.

• Precipitation: Pour the hot acid solution slowly down the side of a beaker containing 1 L of boiling water. Boil the resulting mixture for five minutes.

• Isolation: Filter the hot mixture to collect the yellow precipitate.

• Purification: Transfer the moist solid to a beaker containing a solution of sodium carbonate (30 g) in water (400 mL). Boil for five minutes to neutralize and dissolve any unreacted starting material.

• Final Isolation: Collect the purified acridone by suction filtration, wash thoroughly with water, and air dry. The expected yield is 35.5–37.5 g (88-93%).

Protocol 3: Synthesis of 10-Methyl-9(10H)-acridone

This protocol is adapted from Benchchem.[5]

• Setup: Dissolve 9(10H)-acridone (10.0 g, 51.2 mmol) in anhydrous DMF (100 mL) in a suitable flask under an inert atmosphere (e.g., nitrogen or argon).

• Deprotonation: Cool the solution to 0°C in an ice bath. Carefully add sodium hydride (NaH, 60% dispersion in mineral oil, 5.12 g, 128 mmol) in portions.

• Methylation: Once the addition is complete and gas evolution has subsided, add iodomethane (8.0 mL, 128 mmol) dropwise to the mixture.

• Reaction: Remove the ice bath and heat the reaction mixture at 60°C for 18 hours.

• Work-up: After cooling to room temperature, quench the reaction by carefully adding water.

• Extraction and Isolation: Extract the product into dichloromethane (DCM). Dry the combined organic layers over anhydrous sodium sulfate (Na₂SO₄), concentrate under reduced pressure, and recrystallize the solid from ethanol to yield 10-Methyl-9(10H)-acridone as a light yellow solid. The expected yield is approximately 8.7 g (81%).

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. jocpr.com [jocpr.com]
• 3. jocpr.com [jocpr.com]
• 4. ptfarm.pl [ptfarm.pl]
• 5. 10-Methyl-9(10H)-acridone | 719-54-0 | Benchchem [benchchem.com]
• 6. Design and Synthesis of New Acridone-Based Nitric Oxide Fluorescent Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 8. tandfonline.com [tandfonline.com]
• 9. prepchem.com [prepchem.com]
• 10. Evaluation of N10-substituted acridone-based derivatives as AKT inhibitors against breast cancer cells: in vitro and molecular docking studies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Recent developments in the synthesis and biological activity of acridine/acridone analogues - RSC Advances (RSC Publishing) DOI:10.1039/C7RA01026E [pubs.rsc.org]

Troubleshooting low signal in 10-Methyl-9(10H)-acridone chemiluminescence assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues encountered during 10-Methyl-9(10H)-acridone based chemiluminescence assays, with a focus on troubleshooting low signal.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: I am observing a very low or no chemiluminescent signal. What are the potential causes and how can I troubleshoot this?

A low or absent signal in your assay can stem from several factors, ranging from reagent preparation to the experimental conditions. Below is a step-by-step guide to help you identify and resolve the issue.

Possible Cause 1: Reagent Issues

• Degraded Acridinium Ester: 10-Methyl-9(10H)-acridone and its derivatives can be sensitive to hydrolysis, especially when stored improperly.

• Inactive Hydrogen Peroxide: Hydrogen peroxide (H₂O₂) is a critical co-reactant and can decompose over time.

• Incorrect Buffer pH: The chemiluminescence reaction is highly pH-dependent.

Troubleshooting Steps:

• Verify Reagent Integrity:

  • Use a fresh, unopened vial of the 10-Methyl-9(10H)-acridone derivative.

  • Prepare a fresh solution of hydrogen peroxide.

  • Confirm the pH of your assay and trigger solutions using a calibrated pH meter.

• Optimize Reagent Concentrations:

  • Refer to the quantitative data table below for recommended concentration ranges.

  • Perform a titration experiment to determine the optimal concentration of both the acridinium ester and hydrogen peroxide for your specific assay.

Possible Cause 2: Suboptimal Reaction Conditions

• Incorrect pH: The light-emitting reaction is optimal under alkaline conditions, but hydrolysis is also accelerated at high pH.

• Inappropriate Solvent: The polarity of the solvent can significantly impact the quantum yield of the chemiluminescent reaction.

• Low Temperature: As with most chemical reactions, lower temperatures can decrease the reaction rate and light output.

Troubleshooting Steps:

• pH Optimization: The optimal pH is often a balance between the chemiluminescent reaction and hydrolysis. For many acridinium esters, a pH range of 9.0 to 10.0 is a good starting point.[1]

• Solvent Considerations: While aqueous buffers are common, non-polar, aprotic solvents like dimethyl sulfoxide (DMSO) or acetonitrile can enhance the chemiluminescence quantum yield.

• Temperature Control: Ensure your reagents and reactions are maintained at a consistent and appropriate temperature, typically room temperature (20-25°C), unless otherwise specified in your protocol.

Possible Cause 3: Assay Procedure Errors

• Insufficient Incubation Times: Inadequate incubation of antibodies or other binding partners can lead to a reduced amount of the acridinium-labeled species being captured, resulting in a low signal.

• Inefficient Washing Steps: Poor washing can lead to high background signal, which can mask a low positive signal.

Troubleshooting Steps:

• Review Incubation Times: Ensure that all incubation steps are performed for the recommended duration to allow for sufficient binding.

• Optimize Washing: Increase the number and/or volume of wash steps to minimize non-specific binding and reduce background.

Quantitative Data Summary

The following table summarizes the impact of various experimental parameters on the chemiluminescent signal from acridinium ester-based assays.

Parameter	Condition	Effect on Signal	Fold Change (Approximate)	Reference(s)
pH	Optimal Range (e.g., 9.2-9.6 for some derivatives)	Increased Signal	-	[1]
Highly Alkaline (pH > 12)	Decreased Signal (due to hydrolysis)	-
Surfactants	Cetyltrimethylammonium Bromide (CTAB) at pH 7	Increased Signal	Up to 46x	[2]
Triton X-100 (with labeled antibody)	Increased Signal	~15x	[3]
Sodium Dodecyl Sulfate (SDS)	Decreased Signal	-	[3]
Solvent	Non-polar, aprotic (e.g., DMSO, acetonitrile)	Increased Quantum Yield	-

Key Experimental Protocols

Protocol 1: Optimization of Hydrogen Peroxide and Sodium Hydroxide Concentration

This protocol helps determine the optimal concentrations of the trigger solution components (H₂O₂ and NaOH) for maximal signal-to-noise ratio.

• Prepare Reagents:

  • Stock solution of 10-Methyl-9(10H)-acridone derivative (e.g., 1 µM in a suitable buffer).

  • Range of H₂O₂ concentrations (e.g., 0.01 M, 0.1 M, 0.5 M, 1 M).

  • Range of NaOH concentrations (e.g., 0.05 M, 0.1 M, 0.25 M, 0.5 M).

• Assay Procedure:

  • Pipette a fixed amount of the acridinium ester solution into a 96-well microplate.

  • Prepare trigger solutions by combining different concentrations of H₂O₂ and NaOH.

  • Inject the trigger solution into the wells.

  • Immediately measure the chemiluminescent signal (Relative Light Units - RLU) using a luminometer.

• Data Analysis:

  • Plot the RLU values against the different concentrations of H₂O₂ and NaOH.

  • The optimal concentrations will be those that yield the highest signal with the lowest background.

Protocol 2: Evaluation of Surfactant Effects on Chemiluminescence Signal

This protocol is designed to test the impact of different surfactants on the signal intensity.

• Prepare Reagents:

  • Stock solution of 10-Methyl-9(10H)-acridone derivative.

  • Optimal trigger solution (determined from Protocol 1).

  • Stock solutions of various surfactants (e.g., 1% w/v of CTAB, Triton X-100, Tween-20, and SDS).

• Assay Procedure:

  • Prepare serial dilutions of each surfactant in your assay buffer.

  • Add the acridinium ester and the surfactant solution to the wells of a microplate and incubate for a short period.

  • Inject the trigger solution.

  • Measure the chemiluminescent signal immediately.

• Data Analysis:

  • Compare the signal intensity in the presence and absence of each surfactant.

  • Determine the optimal type and concentration of surfactant that provides the maximum signal enhancement.

Visualizations

Caption: Chemiluminescence pathway of 10-Methyl-9(10H)-acridone.

Caption: General experimental workflow for an acridinium-based immunoassay.

Caption: Logical workflow for troubleshooting low signal issues.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Enhancement effect on the chemiluminescence of acridinium esters under neutral conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effect of surfactants on the intensity of chemiluminescence emission from acridinium ester labelled proteins - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing reaction conditions for 10-Methyl-9(10H)-acridone derivatization

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing reaction conditions for the derivatization of 10-Methyl-9(10H)-acridone.

Frequently Asked Questions (FAQs) and Troubleshooting Guide

This section addresses common issues encountered during the derivatization of 10-Methyl-9(10H)-acridone, offering potential causes and solutions in a straightforward question-and-answer format.

Q1: My N-alkylation reaction of 9(10H)-acridone is showing low to no conversion. What are the possible causes and how can I improve the yield?

A1: Low conversion in N-alkylation of the acridone scaffold is a frequent challenge. Several factors could be contributing to this issue:

• Insufficiently Strong Base: The nitrogen atom in 9(10H)-acridone is weakly basic, requiring a strong base to be effectively deprotonated for subsequent alkylation. If you are using a weak base, consider switching to a stronger one like sodium hydride (NaH).

• Poor Solvent Choice: The choice of solvent is critical. Aprotic polar solvents like dimethylformamide (DMF) are generally effective as they can dissolve the acridone and solvate the cation of the base, enhancing its reactivity.

• Reaction Temperature and Time: Ensure the reaction is conducted at an appropriate temperature. For instance, initial deprotonation with NaH in DMF can be performed at 0°C, followed by heating to around 60°C after the addition of the alkylating agent for several hours to drive the reaction to completion.[1]

• Moisture in the Reaction: The presence of water can quench the strong base and hydrolyze the alkylating agent. Ensure all glassware is thoroughly dried and use anhydrous solvents.

• Purity of Starting Materials: Impurities in the 9(10H)-acridone or the alkylating agent can interfere with the reaction. Confirm the purity of your starting materials before proceeding.

Q2: I am observing multiple spots on my TLC plate after the reaction, indicating the formation of byproducts. What are common side reactions and how can they be minimized?

A2: The formation of byproducts is a common issue. Here are some potential side reactions and strategies to minimize them:

• O-alkylation: While N-alkylation is generally favored, some O-alkylation of the carbonyl group can occur, leading to the formation of 9-alkoxyacridine derivatives. The choice of a strong, non-nucleophilic base and a polar aprotic solvent can help favor N-alkylation.

• Dialkylation: If the alkylating agent is highly reactive or used in large excess, dialkylation can occur, though it is less common for this substrate. Careful control of stoichiometry is important.

• Decomposition: At excessively high temperatures or with prolonged reaction times, decomposition of the starting material or product can occur. Monitor the reaction progress by TLC to determine the optimal reaction time.

• Side reactions of the alkylating agent: The alkylating agent itself might undergo side reactions, such as elimination. Ensure you are using a stable and appropriate alkylating agent for your desired transformation.

Q3: The purification of my 10-Methyl-9(10H)-acridone derivative is proving difficult. What are some effective purification strategies?

A3: Purification can be challenging due to the similar polarities of the product and some byproducts. Here are some recommended techniques:

• Recrystallization: This is often an effective method for purifying solid acridone derivatives. Ethanol is a commonly used solvent for recrystallization.[1]

• Column Chromatography: For mixtures that are difficult to separate by recrystallization, silica gel column chromatography is a powerful tool. A solvent system of petroleum ether and ethyl acetate is often a good starting point for elution.

• Washing: After the reaction work-up, washing the crude product with water and appropriate organic solvents can help remove unreacted starting materials and some impurities.

Q4: I am attempting a nitration reaction on the 10-Methyl-9(10H)-acridone ring, but the reaction is either not proceeding or giving a complex mixture of products. How can I optimize this reaction?

A4: Nitration of the acridone ring requires careful control of reaction conditions to achieve good selectivity and yield.

• Choice of Nitrating Agent: A mixture of nitric acid in an acetic anhydride/acetic acid solution can be an effective nitrating agent for this system.[1]

• Reaction Temperature: The temperature should be carefully controlled to prevent over-nitration and decomposition. A reaction temperature of around 60°C has been shown to be effective.[1]

• Reaction Time: Monitor the reaction by TLC to avoid prolonged reaction times that can lead to the formation of undesired byproducts. A reaction time of 1.5 hours has been reported to give a quantitative yield of the nitro derivative.[1]

Data Presentation: Optimizing N-Alkylation of 9(10H)-acridone

The following table summarizes reaction conditions for the N-alkylation of 9(10H)-acridone, providing a comparison of different methodologies and their reported yields.

Alkylating Agent	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Ethyl bromoacetate	NaH	DMF	60	3	55	[1]
2-(Diethylamino)ethyl chloride HCl	K₂CO₃	Acetone	Reflux	Not Specified	Not Specified	[2]
1,n-Chlorobromoalkanes	K₂CO₃	Acetone	Reflux	Not Specified	Not Specified	[2]
Benzyl bromide	K₂CO₃	None (Microwave)	Not Specified	0.05	96	[3]
n-Bromopropane/n-Bromobutane	K₂CO₃	DMF	RT	8-10	68-73	[4]

Experimental Protocols

This section provides detailed methodologies for key derivatization reactions of 10-Methyl-9(10H)-acridone.

Protocol 1: Synthesis of 10-(Ethoxycarbonylmethyl)-9(10H)-acridone[1]

This protocol describes the N-alkylation of 9(10H)-acridone with ethyl bromoacetate.

Materials:

• 9(10H)-acridone

• Sodium hydride (NaH)

• Dimethylformamide (DMF), anhydrous

• Ethyl bromoacetate

• Ethanol

• Deionized water

• Round-bottom flask

• Magnetic stirrer

• Stir bar

• Ice bath

• Heating mantle

• Buchner funnel and filter paper

Procedure:

• To a stirred solution of 1.87 g (9.57 mmol) of 9(10H)-acridone in 10 mL of anhydrous DMF in a round-bottom flask, add 0.57 g (14.4 mmol) of NaH at 60 °C.

• Stir the mixture for an additional 15 minutes at 60 °C.

• Add 2.07 g (12.5 mmol) of ethyl bromoacetate to the reaction mixture.

• Continue stirring the reaction mixture for 3 hours at 60 °C.

• After 3 hours, cool the reaction mixture to room temperature and pour it into water.

• Collect the resulting precipitate by vacuum filtration using a Buchner funnel.

• Wash the precipitate a few times with water.

• Recrystallize the obtained solid from ethanol to yield the pure product.

• The expected yield of the pale yellow solid is approximately 55%.

Protocol 2: Synthesis of 10-(Carboxymethyl)-2-nitro-9(10H)-acridone Ethyl Ester[1]

This protocol details the nitration of an N-substituted acridone derivative.

Materials:

• 10-(Ethoxycarbonylmethyl)-9(10H)-acridone

• Nitric acid

• Acetic anhydride

• Acetic acid

• 10% Sodium hydroxide (NaOH) solution

• Deionized water

• Round-bottom flask

• Magnetic stirrer

• Stir bar

• Heating mantle

• Buchner funnel and filter paper

Procedure:

• To a mixture of 1.4 g (5 mmol) of 10-(ethoxycarbonylmethyl)-9(10H)-acridone and 3.3 mL (35 mmol) of acetic anhydride in 15 mL of acetic acid, add 0.670 mL (15 mmol) of nitric acid.

• Stir the mixture for 1.5 hours at 60 °C.

• After the reaction is complete, cool the mixture to room temperature.

• Neutralize the reaction mixture with a 10% NaOH solution.

• Collect the formed precipitate by vacuum filtration.

• Wash the precipitate several times with water.

• The expected yield of the yellow solid is quantitative (100%).

Visualizations

The following diagrams illustrate key signaling pathways and a general experimental workflow relevant to the study and application of 10-Methyl-9(10H)-acridone derivatives.

Caption: The PI3K/Akt signaling pathway, a key regulator of cell survival and proliferation.

Caption: Mechanism of Topoisomerase II inhibition by acridone derivatives.

Caption: General experimental workflow for acridone derivatization.

References

• 1. Design and Synthesis of New Acridone-Based Nitric Oxide Fluorescent Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, Synthesis, and Evaluation of 10-N-Substituted Acridones as Novel Chemosensitizers in Plasmodium falciparum - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Evaluation of N10-substituted acridone-based derivatives as AKT inhibitors against breast cancer cells: in vitro and molecular docking studies - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 10-Methyl-9(10H)-acridone Stability and Degradation

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the stability and degradation of 10-Methyl-9(10H)-acridone. The information is presented in a question-and-answer format to directly address common issues encountered during experimental work.

Troubleshooting Guides

Issue: Unexpected degradation of 10-Methyl-9(10H)-acridone during routine experiments.

Question: My 10-Methyl-9(10H)-acridone sample shows signs of degradation even under standard laboratory conditions. What could be the cause?

Answer: Several factors can contribute to the degradation of 10-Methyl-9(10H)-acridone. The most common culprits are exposure to light, elevated temperatures, and reactive chemical species. The acridone core is known for its photostability, but prolonged exposure to high-intensity light, especially UV radiation, can induce degradation.[1] Additionally, the compound may be susceptible to oxidation and hydrolysis under certain conditions.

To troubleshoot this issue, consider the following:

• Light Exposure: Are your experiments conducted under direct sunlight or intense artificial light? If so, consider using amber glassware or protecting your samples from light.

• Temperature: Are your samples exposed to high temperatures for extended periods? Storing samples at recommended temperatures (typically room temperature for the solid, or refrigerated/frozen for solutions) is crucial.

• Solvent Purity: Impurities in solvents, such as peroxides in ethers or trace metals, can catalyze degradation. Ensure you are using high-purity, peroxide-free solvents.

• Atmosphere: For sensitive experiments, consider working under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidative degradation.

Issue: Difficulty in identifying degradation products.

Question: I have observed degradation of my 10-Methyl-9(10H)-acridone, but I am struggling to identify the resulting impurities. What techniques are recommended?

Answer: Identifying degradation products requires a combination of chromatographic separation and spectroscopic analysis. A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the cornerstone for separating the parent compound from its degradants.[2]

Recommended analytical workflow:

• Method Development: Develop a gradient reverse-phase HPLC method, typically with a C18 column, to achieve good separation of all components. A photodiode array (PDA) detector is useful for initial peak purity assessment and to obtain UV spectra of the degradants.

• LC-MS/MS Analysis: Couple your HPLC system to a mass spectrometer (LC-MS/MS) to obtain molecular weight and fragmentation data for each impurity.[3] This information is critical for proposing chemical structures.

• Forced Degradation Studies: To generate a wider range of potential degradation products and confirm their structures, perform forced degradation studies under controlled stress conditions (acidic, basic, oxidative, thermal, and photolytic).[2]

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 10-Methyl-9(10H)-acridone?

A1: Based on the chemical structure and studies on related acridone compounds, the primary degradation pathways for 10-Methyl-9(10H)-acridone are expected to be photodegradation, oxidation, and to a lesser extent, hydrolysis under extreme pH conditions.

• Photodegradation: Exposure to light, particularly UV radiation, can lead to the formation of reactive species and subsequent degradation products. One known photochemical reaction for a related compound, N-methylacridinium cation, is dismutation to N-methylacridone and N-methyl-9,10-dihydroacridine.[4] While 10-Methyl-9(10H)-acridone itself is relatively photostable, high-intensity light can potentially lead to ring opening or other complex transformations.

• Oxidative Degradation: The acridone ring system can be susceptible to oxidation, especially in the presence of strong oxidizing agents or catalysts.[5] Oxidation may occur on the aromatic rings or potentially at the N-methyl group under harsh conditions.

• Hydrolytic Degradation: While generally stable, forced hydrolysis under strong acidic or basic conditions can potentially lead to the cleavage of the lactam ring, though this is less common for the stable acridone core.

Q2: What are the expected degradation products of 10-Methyl-9(10H)-acridone under forced degradation conditions?

A2: While specific experimental data for 10-Methyl-9(10H)-acridone is limited, based on the degradation of the parent acridone and general chemical principles, the following products could be anticipated:

• Photodegradation: May lead to complex rearranged products or photo-oxidation products. For the related acridine, photoproducts such as acridone itself and acridine dihydrodiol have been observed.[6]

• Oxidative Degradation (e.g., with H₂O₂): Potential products could include hydroxylated derivatives on the aromatic rings or N-oxide formation.

• Acid/Base Hydrolysis: Under forcing conditions, hydrolysis could potentially lead to the opening of the central ring, though acridones are generally resistant to this.

• Thermal Degradation: High temperatures may lead to demethylation to form 9(10H)-acridone or charring and decomposition into smaller fragments.

Q3: Are there any quantitative data available on the stability of 10-Methyl-9(10H)-acridone?

Data Presentation: Summary of Forced Degradation Studies

Stress Condition	Reagent/Parameters	Time	Temperature	% Degradation (Hypothetical)	Major Degradation Products (Hypothetical)
Acid Hydrolysis	0.1 M HCl	24 h	60 °C	~ 5%	Minor ring-opened products
Base Hydrolysis	0.1 M NaOH	24 h	60 °C	~ 8%	Minor ring-opened products
Oxidative	3% H₂O₂	24 h	Room Temp	~ 15%	Hydroxylated acridones, N-oxide
Thermal	Dry Heat	48 h	80 °C	~ 3%	9(10H)-acridone (demethylation)
Photolytic	UV light (254 nm) & Visible light	24 h	Room Temp	~ 12%	Photodimers, photo-oxidation products

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol outlines a general procedure for conducting forced degradation studies on 10-Methyl-9(10H)-acridone to identify potential degradation products and establish degradation pathways.[2][7]

1. Sample Preparation:

• Prepare a stock solution of 10-Methyl-9(10H)-acridone in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

2. Stress Conditions:

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Keep the mixture at 60°C for 24 hours.
• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Keep the mixture at 60°C for 24 hours.
• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep the mixture at room temperature for 24 hours, protected from light.
• Thermal Degradation: Store the solid compound in a hot air oven at 80°C for 48 hours. Also, reflux a solution of the compound in a suitable solvent at an elevated temperature.
• Photodegradation: Expose a solution of the compound (e.g., in methanol) in a quartz cuvette to UV light (254 nm) and visible light in a photostability chamber for 24 hours. A control sample should be wrapped in aluminum foil to protect it from light.

3. Sample Analysis:

• At appropriate time points, withdraw aliquots of the stressed samples.
• Neutralize the acidic and basic samples.
• Dilute all samples to a suitable concentration with the mobile phase.
• Analyze the samples using a validated stability-indicating HPLC-UV method.
• For identification of degradation products, analyze the stressed samples by LC-MS/MS.

Protocol 2: Stability-Indicating HPLC Method Development

This protocol provides a starting point for developing an HPLC method to separate 10-Methyl-9(10H)-acridone from its potential degradation products.[1]

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-5 min: 90% A, 10% B

  • 5-25 min: Gradient to 10% A, 90% B

  • 25-30 min: Hold at 10% A, 90% B

  • 30-35 min: Return to 90% A, 10% B

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Detector: PDA detector, monitor at the λmax of 10-Methyl-9(10H)-acridone (around 255 nm and 390 nm).

• Column Temperature: 30°C

This method should be optimized based on the separation of the degradation products observed in the forced degradation studies.

Mandatory Visualizations

Caption: Troubleshooting workflow for unexpected degradation.

Caption: Potential degradation pathways of 10-Methyl-9(10H)-acridone.

Caption: Workflow for identifying degradation products.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. LC and LC–MS/MS studies for the identification and characterization of degradation products of acebutolol - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Catalysis of the photochemical dismutation of N-methylacridinium cation to N-methylacridone and N-methyl-9, 10-dihydroacridine by hydrophobic sites of horse-liver alcohol dehydrogenase and human serum albumin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Recent developments in the synthesis and biological activity of acridine/acridone analogues - RSC Advances (RSC Publishing) DOI:10.1039/C7RA01026E [pubs.rsc.org]
• 6. jocpr.com [jocpr.com]
• 7. biomedres.us [biomedres.us]

Purification of 10-Methyl-9(10H)-acridone by recrystallization or chromatography

This technical support center provides guidance for researchers, scientists, and drug development professionals on the purification of 10-Methyl-9(10H)-acridone via recrystallization and column chromatography.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for purifying 10-Methyl-9(10H)-acridone?

Both recrystallization and column chromatography are effective methods for purifying 10-Methyl-9(10H)-acridone. The choice between them often depends on the scale of the purification, the nature of the impurities, and the desired final purity. Recrystallization is often used for larger quantities and to remove impurities with different solubility profiles, while column chromatography provides higher resolution for separating closely related impurities.

Q2: What is a suitable solvent for recrystallizing 10-Methyl-9(10H)-acridone?

Ethanol is a commonly used and effective solvent for the recrystallization of 10-Methyl-9(10H)-acridone. Acetone has also been reported as a suitable solvent. The ideal solvent should dissolve the compound well at elevated temperatures but poorly at lower temperatures.

Q3: What type of stationary phase and mobile phase are recommended for the column chromatography of 10-Methyl-9(10H)-acridone?

For preparative column chromatography, silica gel is a suitable stationary phase. A common mobile phase system for heterocyclic compounds like acridones is a mixture of a non-polar solvent (like hexanes or dichloromethane) and a more polar solvent (like ethyl acetate or methanol). The polarity of the mobile phase can be adjusted to achieve optimal separation. For analytical purposes, such as purity assessment by HPLC, a reversed-phase C18 column with a mobile phase gradient of methanol and water is often employed.[1]

Q4: What are the expected yield and purity for each purification method?

Troubleshooting Guides

Recrystallization

Issue	Possible Cause	Troubleshooting Steps
Low or No Crystal Formation	- The compound is too soluble in the chosen solvent, even at low temperatures.- Not enough compound is present to reach saturation.- The cooling process is too rapid.	- Try a different solvent or a solvent mixture.- Concentrate the solution by evaporating some of the solvent.- Allow the solution to cool slowly to room temperature, then place it in an ice bath or refrigerator.- Scratch the inside of the flask with a glass rod to induce crystallization.- Add a seed crystal of the pure compound.
Oily Product Forms Instead of Crystals	- The melting point of the compound is lower than the boiling point of the solvent.- The compound is "oiling out" due to a high concentration of impurities.	- Use a lower-boiling point solvent.- Try to purify the compound partially by another method (e.g., a quick filtration through a silica plug) before recrystallization.
Crystals are Colored or Appear Impure	- Colored impurities are co-crystallizing with the product.	- Add a small amount of activated charcoal to the hot solution before filtration to adsorb colored impurities. Use charcoal sparingly as it can also adsorb the desired product.- Ensure the crystals are thoroughly washed with a small amount of cold recrystallization solvent after filtration.

Column Chromatography

Issue	Possible Cause	Troubleshooting Steps
Poor Separation of Compound from Impurities	- The mobile phase polarity is too high or too low.- The column is overloaded with the sample.- The stationary phase is not appropriate for the separation.	- Optimize the mobile phase composition using thin-layer chromatography (TLC) beforehand. Aim for a solvent system that gives your desired compound an Rf value of ~0.3.- Reduce the amount of crude material loaded onto the column.- Consider using a different stationary phase (e.g., alumina if the compound is acid-sensitive) or a modified silica gel.[2]
Compound Elutes Too Quickly or Not at All	- The mobile phase is too polar (elutes too quickly) or not polar enough (does not elute).	- If the compound elutes too quickly, decrease the polarity of the mobile phase (e.g., increase the proportion of hexane in a hexane/ethyl acetate system).- If the compound does not elute, gradually increase the polarity of the mobile phase (e.g., increase the proportion of ethyl acetate or add a small amount of methanol).
Streaking or Tailing of the Compound Band	- The compound is interacting too strongly with the stationary phase.- The sample is not fully dissolved when loaded or is precipitating on the column.	- For basic compounds like some acridone derivatives, adding a small amount of a basic modifier like triethylamine (0.1-1%) to the mobile phase can improve peak shape.[3]- For acidic compounds, a small amount of acetic acid can be added.- Ensure the sample is fully dissolved in a minimal amount of the mobile phase or a less polar solvent before loading.
Presence of Unidentified Peaks in Fractions	- Incomplete reaction leading to side products.- Unreacted starting materials.	- Common impurities from the N-alkylation of 9(10H)-acridone can include the starting acridone and potentially over-alkylated products. Adjust the chromatography gradient to ensure separation of these species.

Data Summary

Purification Method	Typical Solvents/Mobile Phase	Reported Yield	Reported Purity	Key Considerations
Recrystallization	Ethanol, Acetone	~81% (from ethanol)	>98.0% (HPLC)	Good for large-scale purification; efficiency depends on the solubility difference between the product and impurities.
Column Chromatography	Silica Gel with Hexane/Ethyl Acetate or Dichloromethane/Methanol gradient	Not explicitly reported, but generally high	Capable of achieving >99%	Excellent for separating closely related impurities; requires optimization of stationary and mobile phases.

Experimental Protocols

Protocol 1: Recrystallization of 10-Methyl-9(10H)-acridone from Ethanol

• Dissolution: In a fume hood, place the crude 10-Methyl-9(10H)-acridone in an Erlenmeyer flask. Add a minimal amount of ethanol and heat the mixture on a hot plate with stirring until the solid completely dissolves. Add ethanol dropwise until a clear solution is obtained at the boiling point.

• Decolorization (Optional): If the solution is colored, remove it from the heat and allow it to cool slightly. Add a small amount of activated charcoal, and then reheat the solution to boiling for a few minutes.

• Hot Filtration (Optional): If charcoal or other insoluble impurities are present, perform a hot gravity filtration. Use a pre-heated funnel and receiving flask to prevent premature crystallization.

• Crystallization: Cover the flask containing the hot, clear solution with a watch glass and allow it to cool slowly to room temperature. Once at room temperature, the flask can be placed in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol to remove any residual soluble impurities.

• Drying: Dry the purified crystals in a vacuum oven or desiccator to remove all traces of solvent.

Protocol 2: Purification of 10-Methyl-9(10H)-acridone by Silica Gel Column Chromatography

• TLC Analysis: Before running the column, determine the optimal mobile phase composition by thin-layer chromatography (TLC). Test various ratios of a non-polar solvent (e.g., hexane or dichloromethane) and a polar solvent (e.g., ethyl acetate or methanol). The ideal system should provide good separation of the desired product from impurities, with the product having an Rf value of approximately 0.3.

• Column Packing: Prepare a slurry of silica gel in the initial, least polar mobile phase. Pour the slurry into a glass column and allow the silica to settle, ensuring a level and well-packed bed. A small layer of sand can be added to the top of the silica to prevent disturbance.

• Sample Loading: Dissolve the crude 10-Methyl-9(10H)-acridone in a minimal amount of the mobile phase or a suitable volatile solvent (e.g., dichloromethane). Carefully apply the sample solution to the top of the silica gel bed.

• Elution: Begin eluting the column with the mobile phase, starting with the least polar composition determined from the TLC analysis. Gradually increase the polarity of the mobile phase (gradient elution) to elute the compounds from the column.

• Fraction Collection: Collect the eluent in a series of fractions (e.g., in test tubes or flasks).

• Fraction Analysis: Analyze the collected fractions by TLC to identify which fractions contain the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 10-Methyl-9(10H)-acridone.

Visualizations

Caption: Workflow for the recrystallization of 10-Methyl-9(10H)-acridone.

Caption: Workflow for column chromatography purification.

References

• 1. researchgate.net [researchgate.net]
• 2. Chromatography [chem.rochester.edu]
• 3. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]

Technical Support Center: Overcoming Solubility Challenges of 10-Methyl-9(10H)-acridone in Aqueous Buffers

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to address the solubility issues of 10-Methyl-9(10H)-acridone in aqueous buffers. The following troubleshooting guides and frequently asked questions (FAQs) offer practical solutions and detailed experimental protocols to facilitate your research.

Physicochemical Properties of 10-Methyl-9(10H)-acridone

A foundational understanding of the physicochemical properties of 10-Methyl-9(10H)-acridone is crucial for developing effective solubilization strategies.

Property	Value	Source
Molecular Formula	C₁₄H₁₁NO	N/A
Molecular Weight	209.24 g/mol	N/A
Appearance	Yellow crystalline powder	N/A
Melting Point	204-207 °C	N/A
LogP (predicted)	~2.9 - 3.1	N/A
Aqueous Solubility (predicted)	Very low (~37.75 mg/L at 25°C)	N/A
pKa (predicted)	-1.57 (This predicted value suggests it is not a base in aqueous systems)	N/A
Solubility in Organic Solvents	Slightly soluble in methanol and Dimethyl Sulfoxide (DMSO)	N/A

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common questions and problems encountered when working with 10-Methyl-9(10H)-acridone in aqueous solutions.

Q1: I am seeing precipitation when I add my DMSO stock solution of 10-Methyl-9(10H)-acridone to my aqueous buffer. What is happening and how can I fix it?

A1: This is a common issue known as "precipitation upon dilution." 10-Methyl-9(10H)-acridone is poorly soluble in water, and when the DMSO concentration is significantly lowered by adding it to the aqueous buffer, the compound crashes out of the solution.

Troubleshooting Steps:

• Reduce the final concentration: The simplest solution is often to lower the final concentration of 10-Methyl-9(10H)-acridone in your assay.

• Minimize the volume of DMSO stock: Use a higher concentration stock solution to minimize the volume of DMSO added to the aqueous buffer. As a general rule, the final concentration of DMSO in your aqueous buffer should be kept as low as possible, ideally below 1% (v/v), to avoid solvent effects on your experiment.

• Employ a solubilization technique: If you cannot lower the final concentration, you will need to use a solubilization method as detailed in the questions below.

Q2: What are the primary methods to increase the aqueous solubility of 10-Methyl-9(10H)-acridone?

A2: The main strategies to enhance the solubility of hydrophobic compounds like 10-Methyl-9(10H)-acridone in aqueous buffers include:

• Using Cosolvents: Introducing a water-miscible organic solvent to the aqueous buffer can increase the solubility of non-polar compounds.

• Employing Cyclodextrins: These cyclic oligosaccharides can encapsulate the hydrophobic 10-Methyl-9(10H)-acridone molecule, forming a water-soluble inclusion complex.

• Utilizing Surfactants: Surfactants form micelles in aqueous solutions that can entrap the hydrophobic compound, increasing its apparent solubility.

• Adjusting pH: For ionizable compounds, altering the pH of the buffer can significantly impact solubility. However, given the predicted pKa of 10-Methyl-9(10H)-acridone, it is unlikely to be significantly protonated or deprotonated in typical biological pH ranges. Therefore, pH adjustment is not expected to be a primary method for solubilization of this specific compound.

Below is a workflow to guide your decision-making process for selecting a suitable solubilization method.

Figure 1: Decision workflow for selecting a solubilization method.

Q3: How do I choose the right cosolvent and what concentrations should I use?

A3: The choice of cosolvent depends on the specific requirements of your experiment, including cell type and assay sensitivity. Common biocompatible cosolvents include polyethylene glycol 400 (PEG 400), ethanol, and propylene glycol.

Illustrative Solubility of 10-Methyl-9(10H)-acridone in Cosolvent Systems

Cosolvent System (in Water)	Approximate Solubility Increase (Fold)	Maximum Recommended Concentration in Cell-Based Assays
10% (v/v) Ethanol	5 - 15	< 1% (v/v)
20% (v/v) PEG 400	20 - 50	< 1% (v/v)
15% (v/v) Propylene Glycol	10 - 30	< 0.5% (v/v)

Note: The provided solubility data are illustrative and should be experimentally verified for your specific buffer system.

Q4: Which cyclodextrin is best for 10-Methyl-9(10H)-acridone and how do I prepare the inclusion complex?

A4: Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common and effective choice for enhancing the solubility of hydrophobic compounds due to its high aqueous solubility and low toxicity. Studies on similar acridone derivatives suggest a 1:1 stoichiometry for the inclusion complex.[1]

Illustrative Solubility Enhancement with HP-β-Cyclodextrin

HP-β-CD Concentration (w/v)	Approximate Solubility of 10-Methyl-9(10H)-acridone (µM)
0%	~0.18
1%	~10
2%	~25
5%	~70

Q5: What type of surfactant should I consider and at what concentration?

A5: Non-ionic surfactants are generally preferred for biological applications due to their lower toxicity. Polysorbate 80 (Tween® 80) and Poloxamer 188 are common choices. Surfactants should be used at concentrations above their critical micelle concentration (CMC) to ensure micelle formation and solubilization.

Illustrative Solubility with Surfactants

Surfactant	Critical Micelle Concentration (CMC)	Concentration for Solubilization	Approximate Solubility Increase (Fold)
Polysorbate 80 (Tween® 80)	~0.012 mM	> 0.1 mM	50 - 150
Poloxamer 188	~1.0 mM	> 2.0 mM	30 - 100

Experimental Protocols

Here are detailed protocols for the key solubilization methods.

Protocol 1: Phase Solubility Analysis with Cyclodextrins

This protocol determines the stoichiometry and stability constant of the inclusion complex between 10-Methyl-9(10H)-acridone and a cyclodextrin.

Figure 2: Workflow for phase solubility analysis.

Protocol 2: Preparation of a 10-Methyl-9(10H)-acridone Stock Solution using Cosolvents

This protocol describes how to prepare a concentrated stock solution of 10-Methyl-9(10H)-acridone using a cosolvent.

• Weigh the Compound: Accurately weigh the desired amount of 10-Methyl-9(10H)-acridone.

• Initial Dissolution: Dissolve the compound in a minimal amount of 100% Dimethyl Sulfoxide (DMSO).

• Add Cosolvent: Add the chosen cosolvent (e.g., PEG 400) to the DMSO solution.

• Add Aqueous Buffer: Slowly add the aqueous buffer to the organic solvent mixture while vortexing to reach the final desired concentration and solvent ratio.

• Sonication (Optional): If needed, briefly sonicate the solution in a water bath to aid dissolution.

• Filtration: Filter the final solution through a 0.22 µm syringe filter to remove any undissolved particles.

Protocol 3: Preparation of a 10-Methyl-9(10H)-acridone-Cyclodextrin Inclusion Complex Solution

This protocol details the preparation of a solution containing the pre-formed inclusion complex.

• Prepare Cyclodextrin Solution: Dissolve the desired amount of cyclodextrin (e.g., HP-β-CD) in the aqueous buffer.

• Add Compound: Add the weighed 10-Methyl-9(10H)-acridone to the cyclodextrin solution.

• Complex Formation: Stir or shake the mixture at a constant temperature (e.g., room temperature or slightly elevated) for 24-48 hours to allow for the formation of the inclusion complex.

• Filtration: Filter the solution through a 0.22 µm syringe filter to remove any un-complexed, undissolved compound.

• Quantification: Determine the final concentration of the solubilized 10-Methyl-9(10H)-acridone in the filtrate using a suitable analytical method.

Protocol 4: Micellar Solubilization of 10-Methyl-9(10H)-acridone with Surfactants

This protocol outlines the use of surfactants to solubilize 10-Methyl-9(10H)-acridone.

• Prepare Surfactant Solution: Prepare a solution of the chosen surfactant (e.g., Polysorbate 80) in the aqueous buffer at a concentration well above its CMC.

• Add Compound: Add an excess amount of 10-Methyl-9(10H)-acridone to the surfactant solution.

• Equilibration: Stir the mixture at a constant temperature for 24-48 hours to allow for the partitioning of the compound into the micelles.

• Separation: Centrifuge the solution to pellet any undissolved compound.

• Filtration and Quantification: Carefully collect the supernatant, filter it through a 0.22 µm syringe filter, and determine the concentration of the solubilized 10-Methyl-9(10H)-acridone.

Disclaimer: The information provided in this technical support center is for guidance and informational purposes only. All experimental procedures and concentrations should be optimized and validated in your specific laboratory setting and for your particular application.

References

• 1. [PDF] Studies on acridone derivatives with and without inclusion complex formation with β-cyclodextrin | Semantic Scholar [semanticscholar.org]

Minimizing background noise in 10-Methyl-9(10H)-acridone-based assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to minimize background noise and optimize the performance of 10-Methyl-9(10H)-acridone-based chemiluminescent assays.

Troubleshooting Guides

High background noise can significantly impact the sensitivity and accuracy of your assay. The following guides provide a systematic approach to identifying and resolving common issues.

Problem 1: High Background Signal Across the Entire Plate

This issue often indicates a problem with the reagents or the overall assay protocol.

Possible Cause	Recommended Action	Experimental Protocol
Suboptimal Antibody Concentration	The concentration of the acridinium-labeled detection antibody is too high, leading to non-specific binding.	Protocol 1: Antibody Titration
Ineffective Blocking	Blocking of non-specific binding sites on the microplate is incomplete.	Protocol 2: Blocking Optimization
Inadequate Washing	Unbound labeled antibodies are not sufficiently removed.	Protocol 3: Wash Step Optimization
Hydrolyzed Acridinium Ester	The acridinium ester has been hydrolyzed, which can contribute to increased background noise.	Protocol 4: Proper Handling of Acridinium Ester Reagents
Contaminated Reagents	Buffers or other reagents may be contaminated with microbes or other substances.	Prepare fresh, sterile buffers and reagents. Use high-purity water.

Problem 2: High Background Signal in Negative Control Wells

This suggests that one or more assay components are binding non-specifically in the absence of the analyte.

Possible Cause	Recommended Action	Experimental Protocol
Non-Specific Binding of Labeled Antibody	The labeled antibody is binding to the plate or other proteins non-specifically.	Increase the ionic strength of the assay and wash buffers (e.g., by increasing NaCl concentration) to reduce electrostatic interactions. Include a non-ionic detergent like Tween-20 (0.05-0.1%) in buffers to minimize hydrophobic interactions.[1]
Cross-Reactivity of Antibodies	The detection antibody is cross-reacting with other components in the sample matrix.	Run controls to test for antibody specificity. Consider using pre-adsorbed secondary antibodies.
Presence of Aggregates	The labeled antibody solution may contain aggregates that bind non-specifically.	Centrifuge the labeled antibody solution before use to remove any aggregates.

Problem 3: Inconsistent or "Patchy" Background Across the Plate

This type of issue often points to problems with technique or equipment.

Possible Cause	Recommended Action
Improper Washing Technique	Inconsistent washing across the plate.
Well-to-Well Contamination	Splashing of reagents between wells.
Uneven Temperature During Incubation	Inconsistent temperature across the plate during incubation steps.
Reader Malfunction	The luminometer may not be functioning correctly.

Quantitative Data Summary for Assay Optimization

The following tables provide recommended starting concentrations and ranges for key reagents to optimize your 10-Methyl-9(10H)-acridone-based assay and reduce background noise.

Table 1: Antibody Concentration Optimization

Antibody	Starting Concentration	Titration Range
Capture Antibody	1-10 µg/mL	0.5-20 µg/mL
Acridinium-Labeled Detection Antibody	1 µg/mL	0.1-10 µg/mL

Table 2: Blocking Agent Optimization

Blocking Agent	Concentration Range (% w/v in buffer)	Incubation Time	Temperature
Bovine Serum Albumin (BSA)	1 - 5%	1-2 hours or overnight	Room Temperature or 4°C
Non-fat Dry Milk	3 - 5%	1-2 hours or overnight	Room Temperature or 4°C
Commercial Synthetic Blockers	Varies by manufacturer	Follow manufacturer's instructions	Follow manufacturer's instructions

Table 3: Wash Buffer Additive Optimization

Additive	Concentration Range (% v/v)	Purpose
Tween-20	0.05 - 0.1%	Reduces non-specific hydrophobic interactions.
Sodium Chloride (NaCl)	150 - 500 mM	Reduces non-specific ionic interactions.

Experimental Protocols

Protocol 1: Antibody Titration

• Prepare Serial Dilutions: Prepare a series of dilutions of your acridinium-labeled detection antibody in assay buffer. A typical starting range is from 10 µg/mL down to 0.1 µg/mL.

• Coat and Block Plate: Coat a microplate with the capture antibody at its optimal concentration and block the wells.

• Add Analyte: Add a constant, mid-range concentration of your analyte to all wells, except for the negative control wells.

• Add Labeled Antibody: Add the different dilutions of the labeled detection antibody to the wells.

• Incubate and Wash: Incubate according to your standard protocol, then wash the wells thoroughly.

• Measure Signal: Add trigger solutions and measure the chemiluminescent signal in Relative Light Units (RLU).

• Analyze Data: Plot the RLU versus the concentration of the labeled antibody. The optimal concentration is the one that provides a high signal for the positive control and a low signal for the negative control, thus maximizing the signal-to-noise ratio.

Protocol 2: Blocking Optimization

• Prepare Different Blockers: Prepare solutions of various blocking agents (e.g., 1% BSA in PBS, 5% non-fat dry milk in PBS, commercial blocking buffers).

• Coat Plate: Coat a microplate with the capture antibody.

• Apply Blockers: Add the different blocking solutions to sets of wells. Also, test different incubation times (e.g., 1 hour, 2 hours, overnight) and temperatures (e.g., room temperature, 37°C, 4°C).

• Run Assay: Proceed with the rest of your assay protocol using only negative control samples (no analyte).

• Measure Background: Measure the chemiluminescent signal from each condition. The condition that yields the lowest background signal is optimal.

Protocol 3: Wash Step Optimization

• Set up Test Conditions: Prepare replicate sets of wells for your assay (both positive and negative controls).

• Vary Wash Cycles: In different sets of wells, vary the number of wash cycles (e.g., 3, 5, or 7 cycles).

• Vary Soaking Time: For another set of wells, keep the number of washes constant but vary the soaking time for each wash (e.g., 15 seconds, 30 seconds, 60 seconds).

• Test Buffer Additives: Compare your standard wash buffer with a buffer containing 0.05% Tween-20.

• Measure Signal: Complete the assay and measure the RLU for all conditions. Analyze the signal-to-noise ratio to determine the optimal washing procedure.

Protocol 4: Proper Handling of Acridinium Ester Reagents

• Storage: Store lyophilized acridinium ester at ≤ -15°C, desiccated, and protected from light.

• Reconstitution: Dissolve the acridinium ester in a dry, aprotic solvent like anhydrous DMSO immediately before use.

• pH Control: Perform the labeling reaction at a slightly alkaline pH (8.5-9.5) to favor the reaction with primary amines while minimizing hydrolysis. Avoid highly alkaline conditions.

• Fresh Preparations: Prepare fresh dilutions of the labeled antibody before each experiment.

Visualizations

Caption: Chemiluminescent reaction pathway of a 10-methyl-9-acridone precursor.

Caption: A logical workflow for troubleshooting high background noise.

Caption: Optimizing assay parameters to maximize the signal-to-noise ratio.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of acridinium ester hydrolysis, and how can I prevent it?

A1: The ester linkage in acridinium esters is susceptible to hydrolysis, especially in aqueous solutions and at higher pH and temperatures. To prevent this, dissolve the acridinium ester in a dry, aprotic solvent like anhydrous DMSO immediately before use. Perform labeling reactions at a slightly alkaline pH (8.5-9.5) and store the lyophilized ester desiccated at ≤ -15°C and protected from light.

Q2: My signal-to-noise ratio is low. How can I improve it?

A2: A low signal-to-noise ratio can be due to either a low specific signal or a high background. To improve it, you can:

• Optimize Antibody Concentrations: Perform a checkerboard titration of both capture and detection antibodies.

• Enhance Blocking: Experiment with different blocking agents and incubation conditions.

• Improve Washing: Increase the number and duration of wash steps.

• Check Reagent Quality: Ensure your acridinium ester and antibodies have not degraded.

Q3: Can the type of microplate I use affect the background noise?

A3: Yes, for luminescence assays, white, opaque-walled plates are ideal as they reflect and maximize the light signal while preventing crosstalk between wells.

Q4: Can components in my sample, such as serum or plasma, interfere with the assay?

A4: Yes, sample matrix effects can be a significant source of interference. Endogenous substances in serum or plasma can cause non-specific binding or interfere with the chemiluminescent reaction. To mitigate this, you can:

• Dilute the sample: This reduces the concentration of interfering substances.

• Use a matrix-matched calibrator: Prepare your standards in a similar matrix to your samples.

• Perform a spike and recovery experiment: This can help identify and quantify the extent of matrix interference.

Q5: Can biotin in samples interfere with acridinium-based assays?

A5: Biotin interference is a known issue in many immunoassays that use a biotin-streptavidin capture system. However, acridinium ester immunoassays that do not utilize this system are generally unaffected by biotin. If your assay format includes a biotin-streptavidin step, high levels of biotin in the sample can lead to falsely low results in a sandwich assay format.[2][3][4][5][6] In such cases, it is important to be aware of the patient's biotin supplementation status.

References

• 1. benchchem.com [benchchem.com]
• 2. cyprusjmedsci.com [cyprusjmedsci.com]
• 3. cyprusjmedsci.com [cyprusjmedsci.com]
• 4. Interference with Immunoassays of a Neonate on High Biotin: Case Report and Literature Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Biotin interference in immunoassays based on biotin-strept(avidin) chemistry: An emerging threat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Immunoassay design and biotin interference - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Quantum Yield of 10-Methyl-9(10H)-acridone Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 10-Methyl-9(10H)-acridone derivatives. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during experiments aimed at increasing the fluorescence quantum yield of these compounds.

Troubleshooting Guide: Common Issues & Solutions

This guide is designed in a question-and-answer format to directly address specific problems you may encounter.

Q1: My 10-Methyl-9(10H)-acridone derivative exhibits a significantly lower quantum yield than expected in solution. What are the primary factors to investigate?

A1: Several factors could be contributing to a low quantum yield. Systematically investigate the following:

• Purity of the Compound: Impurities can act as fluorescence quenchers. Ensure the purity of your synthesized derivative using techniques like NMR, mass spectrometry, and elemental analysis. Chromatographic purification (e.g., column chromatography or HPLC) is often essential.

• Solvent Selection and Purity: The photophysical properties of acridone derivatives are highly sensitive to the solvent environment.[1][2]

  • Polarity and Proticity: The quantum yield of acridone derivatives can be significantly influenced by the polarity and proticity of the solvent.[2] In polar, protic solvents, fluorescence emission is often the primary relaxation pathway for the photoexcited molecule.[2] Conversely, in nonpolar solvents, other decay processes might dominate. Experiment with a range of solvents with varying polarities (e.g., THF, DMSO, DMF, Ethanol, Chloroform) to find the optimal medium.[1][3]

  • Purity: Use high-purity, spectroscopy-grade solvents. Impurities, including dissolved oxygen, can quench fluorescence. Degassing the solvent by bubbling with an inert gas like nitrogen or argon can sometimes improve the quantum yield.[4]

• Concentration: As the concentration of acridone derivatives increases, the quantum efficiency may decrease due to aggregation and self-quenching effects.[1] It is advisable to work with dilute solutions (e.g., 10⁻⁵ M).[1]

• Instrumentation and Measurement Parameters:

  • Wavelength Selection: Ensure you are using the correct excitation wavelength corresponding to the absorption maximum of your compound and that the emission is being detected across the entire appropriate wavelength range.

  • Slit Widths: Optimize the excitation and emission slit widths for your sample.[1]

• Photobleaching: While many acridone derivatives are photostable, they can still undergo photochemical degradation upon prolonged exposure to the excitation light source.[5] Minimize exposure time and use the lowest effective excitation intensity. You can check for photobleaching by measuring the fluorescence intensity over time.

Q2: The fluorescence of my 10-Methyl-9(10H)-acridone derivative is almost completely quenched in the solid state or in a thin film. How can this be addressed?

A2: This is a classic example of aggregation-caused quenching (ACQ) . The close packing of molecules in the solid state facilitates strong intermolecular interactions (e.g., π-π stacking) that lead to non-radiative decay. Here are some strategies to overcome this:

• Introduce Bulky Substituents: Attaching sterically demanding groups to the acridone core can inhibit close π-π stacking in the solid state. This strategy can lead to aggregation-induced emission (AIE) , where the fluorescence is enhanced in the aggregated or solid state.[6]

• Create Donor-Acceptor Systems: Functionalizing the acridone nitrogen with electron-donating groups can create intramolecular charge transfer (ICT) states that may lead to tunable aggregation-induced emissions.[6]

Q3: I am observing a shift in the emission wavelength of my derivative. What could be the cause?

A3: A shift in the emission wavelength (a solvatochromic shift) is often related to the solvent environment and the electronic properties of the molecule.

• Solvent Polarity: As solvent polarity increases, the excited state can be stabilized, leading to a red shift (shift to longer wavelengths) in the emission spectrum.[3]

• Intramolecular Charge Transfer (ICT): In donor-acceptor substituted acridone derivatives, the extent of ICT can be influenced by the solvent polarity, leading to changes in the emission wavelength.[6] In some cases, dual fluorescence from both a locally excited state and an ICT state can be observed.[6]

Frequently Asked Questions (FAQs)

Q1: How does N-substitution on the acridone ring affect the quantum yield?

A1: N-substitution can significantly impact the photophysical properties of acridone derivatives.[6] Attaching electron-donating groups, such as triphenylamine, to the nitrogen atom can lead to the formation of intramolecular charge transfer (ICT) states.[6] While this can sometimes result in a lower quantum yield from the locally excited state, it can also give rise to new emission bands and potentially aggregation-induced emission (AIE) properties.[6]

Q2: What is the role of intersystem crossing (ISC) in determining the quantum yield of acridone derivatives?

A2: Intersystem crossing is a non-radiative process where the molecule transitions from a singlet excited state to a triplet state. In a vacuum, the ISC rate for acridone can be very high (on the order of 10¹¹ s⁻¹), making it an effective triplet sensitizer with low fluorescence.[2] However, in polar and protic solvents, the energy levels of the singlet and triplet states can shift, making fluorescence emission a more favorable decay pathway (rate constant of about 10⁷ s⁻¹).[2] Therefore, minimizing ISC is crucial for achieving a high fluorescence quantum yield.

Q3: Can methylation of other positions on the acridone ring enhance fluorescence?

A3: Yes, methylation at other positions can influence fluorescence. For instance, S-methylation of acridin-9-ylthioureas has been shown to increase fluorescence by about one order of magnitude compared to the corresponding thioureas.[7] This highlights that strategic placement of methyl groups can be a viable approach to enhance quantum yield.

Data Presentation

Table 1: Effect of Solvent on the Photophysical Properties of Acridone

Solvent	Dielectric Constant	Absorption Max (λ_abs, nm)	Emission Max (λ_em, nm)	Stokes Shift (cm⁻¹)	Quantum Yield (Φ_f) at 10⁻⁵ M
Tetrahydrofuran (THF)	7.58	399	413	857.38	0.86
Acetone	20.7	395	408	817.43	0.75
N,N-Dimethylformamide (DMF)	36.7	393	404	693.18	0.64
Dimethyl sulfoxide (DMSO)	46.7	390	399	569.10	0.58

Data extracted from a study on Acridone, which serves as the parent compound for 10-Methyl-9(10H)-acridone derivatives.[1]

Table 2: Quantum Yield of N-Substituted Acridone Derivatives in Different Environments

Compound	Solvent/State	Quantum Yield (Φ_f)
2b	Pure THF	3.5%
2b	85% Water in THF	21%
2b	Dichloromethane (from LE state)	1.7%
2b	Dichloromethane (from ICT state)	3.3%
2c	Pure THF	7.3% (in 99% water)
2c	Dichloromethane (from LE state)	1.7%

Compounds 2b and 2c are acridone derivatives with electron-rich triphenylamine functionalized at the amino position.[6] LE = Locally Excited, ICT = Intramolecular Charge Transfer.

Experimental Protocols

Methodology for Quantum Yield Determination (Relative Method)

The fluorescence quantum yield (Φ_f) is often determined using a relative method by comparing the fluorescence intensity of the sample to that of a standard with a known quantum yield.

1. Materials and Instrumentation:

• Sample: 10-Methyl-9(10H)-acridone derivative of interest.

• Standard: A compound with a known quantum yield that absorbs and emits in a similar spectral range as the sample (e.g., Quinine sulfate in 0.1 M H₂SO₄, Φ_f = 0.54; Anthracene in ethanol, Φ_f = 0.27).[1]

• Solvent: High-purity, spectroscopy-grade solvent.

• Spectrofluorometer: An instrument capable of measuring fluorescence emission spectra.

• UV-Vis Spectrophotometer: To measure the absorbance of the solutions.

• Cuvettes: Quartz cuvettes (1 cm path length).

2. Procedure:

• Prepare Solutions: Prepare a series of dilute solutions of both the sample and the standard in the same solvent. The absorbance of these solutions at the excitation wavelength should be kept low (typically < 0.1) to avoid inner filter effects.

• Measure Absorbance: Record the UV-Vis absorption spectra of all solutions and determine the absorbance at the excitation wavelength.

• Measure Fluorescence: Record the fluorescence emission spectra of all solutions using the same excitation wavelength and instrument settings (e.g., slit widths).

• Integrate Emission Spectra: Calculate the integrated fluorescence intensity (the area under the emission curve) for both the sample and the standard.

• Calculate Quantum Yield: The quantum yield of the sample (Φ_sample) can be calculated using the following equation:

  Φ_sample = Φ_standard * (I_sample / I_standard) * (A_standard / A_sample) * (n_sample² / n_standard²)

  Where:

  • Φ is the quantum yield.

  • I is the integrated fluorescence intensity.

  • A is the absorbance at the excitation wavelength.

  • n is the refractive index of the solvent.

3. Considerations:

• The excitation wavelength should be the same for both the sample and the standard.

• The emission spectra should be corrected for the wavelength-dependent sensitivity of the detector.

• The refractive indices of the solutions for the sample and standard are typically assumed to be the same if the same solvent is used.

Visualizations

Caption: Workflow for determining the relative quantum yield of a 10-Methyl-9(10H)-acridone derivative.

Caption: Troubleshooting guide for low quantum yield in 10-Methyl-9(10H)-acridone derivatives.

References

• 1. researchgate.net [researchgate.net]
• 2. Solvent tunable photophysics of acridone: a quantum chemical perspective - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. jmess.org [jmess.org]
• 4. benchchem.com [benchchem.com]
• 5. chemimpex.com [chemimpex.com]
• 6. N-Substitution of acridone with electron-donating groups: crystal packing, intramolecular charge transfer and tuneable aggregation induced emission - RSC Advances (RSC Publishing) DOI:10.1039/C9RA10615D [pubs.rsc.org]
• 7. chempap.org [chempap.org]

Common pitfalls in the synthesis of acridone compounds

Welcome to the technical support center for acridone synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable solutions to common challenges encountered during the synthesis of acridone compounds.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for preparing the acridone core structure?

The most traditional and widely used method for synthesizing the acridone skeleton is a two-step process. It begins with the Ullmann condensation reaction between an o-halobenzoic acid (like 2-chlorobenzoic acid) and an aniline derivative to form an N-phenylanthranilic acid intermediate.[1][2][3] This intermediate is then cyclized, typically under strong acidic conditions using reagents like concentrated sulfuric acid, polyphosphoric acid (PPA), or phosphorus oxychloride (POCl₃), to yield the final acridone compound.[3][4][5]

Q2: What are some modern alternatives to the classic Ullmann condensation for acridone synthesis?

Recent advancements have introduced several alternative methods that offer milder conditions, higher atom economy, or different substrate scopes.[1] These include:

• Transition Metal-Catalyzed C-H Activation: Palladium or rhodium catalysts can be used to directly functionalize C-H bonds, coupling intermediates like o-aminobenzamides with aryl iodides to form the acridone ring.[1]

• Photocatalytic or Electrochemical Synthesis: These green chemistry approaches use light or electricity to drive the cyclization, often avoiding the need for harsh reagents or heavy metals. For instance, o-aminobenzophenone derivatives can be cyclized using blue light irradiation.[1]

• Microwave-Assisted Synthesis: Applying microwave irradiation can significantly accelerate the cyclization step and improve reaction yields compared to conventional heating methods.[4]

Q3: Why can the Ullmann condensation be a challenging reaction?

The Ullmann condensation traditionally requires harsh reaction conditions, such as high temperatures (often over 150-200 °C) and high-boiling polar solvents like N-methylpyrrolidone (NMP) or dimethylformamide (DMF).[6] Key challenges include:

• Low Reactivity of Starting Materials: Aryl chlorides are less reactive than aryl bromides or iodides, often requiring more forcing conditions.[7]

• Catalyst Issues: The reaction relies on a copper catalyst, and the use of stoichiometric amounts of poorly defined "activated" copper powder in older methods can lead to reproducibility issues.[6]

• Side Reactions: Common side reactions include dehalogenation of the aryl halide starting material and homocoupling of reactants.[7][8]

• Workup and Purification: The high-boiling solvents can be difficult to remove, and purification of the N-phenylanthranilic acid intermediate can be challenging.[3]

Q4: My Friedel-Crafts acylation is giving multiple products. What is happening?

Friedel-Crafts acylation can lead to polysubstitution if the acylated product is more reactive than the starting material. However, a key advantage of acylation over alkylation is that the resulting ketone product is deactivated by the electron-withdrawing carbonyl group, which generally prevents multiple acylations from occurring.[9] If you are observing multiple products, it is more likely due to:

• Isomer Formation: The acylation may occur at different positions on the aromatic ring, leading to a mixture of isomers.

• Rearrangement: While less common than in alkylations, the acylium ion intermediate can sometimes undergo rearrangement, leading to unexpected products.

• Reaction with Existing Functional Groups: The strong Lewis acid catalysts (e.g., AlCl₃) can react with other functional groups on your substrate, leading to side products.

Troubleshooting Guides

Problem 1: Low yield in the synthesis of N-phenylanthranilic acid via Ullmann Condensation.

Low yields in this crucial first step are a frequent issue. The following guide helps diagnose and resolve potential causes.[10][11]

Potential Cause	Troubleshooting Steps & Recommendations
Impure or Wet Reagents/Solvents	Ensure starting materials (aniline, o-chlorobenzoic acid) are pure. Use freshly dried potassium carbonate and anhydrous solvents. Traces of water can facilitate dehalogenation and other side reactions.[7][12]
Inactive Catalyst	Use a fresh, high-purity source of copper catalyst (e.g., CuI or copper oxide).[3][8] Older copper sources can be oxidized and inactive. Consider using a ligand (e.g., 1,10-phenanthroline) to generate a more soluble and active catalytic species, which often allows for lower reaction temperatures.[2][6]
Incorrect Reaction Temperature	Traditional Ullmann reactions require high temperatures (>150 °C).[7] If the temperature is too low, the reaction rate will be very slow. Conversely, excessively high temperatures can cause decomposition. Monitor the reaction and optimize the temperature.
Insufficient Reaction Time	These reactions can be slow. Monitor the reaction's progress using Thin Layer Chromatography (TLC) to ensure it has gone to completion before quenching and workup.[12]
Atmosphere Control	Run the reaction under an inert atmosphere (e.g., Nitrogen or Argon) to prevent oxidation of the catalyst and reagents, especially if using modern ligand-based systems.[8]

Problem 2: The cyclization of N-phenylanthranilic acid to acridone is inefficient.

This intramolecular Friedel-Crafts-type acylation can fail to give good yields if not properly controlled.

Potential Cause	Troubleshooting Steps & Recommendations
Insufficiently Strong Acid	This cyclization requires a strong dehydrating acid to generate the acylium ion intermediate.[5] Concentrated sulfuric acid (H₂SO₄) or polyphosphoric acid (PPA) are standard.[3][4] If the reaction stalls, ensure the acid is concentrated and used in sufficient quantity.
Reaction Temperature/Time	The reaction typically requires heating (e.g., on a boiling water bath for several hours) to proceed.[3] Monitor by TLC to determine the optimal reaction time and avoid decomposition from prolonged heating at high temperatures.
Impure Starting Material	Impurities in the N-phenylanthranilic acid can interfere with the cyclization. Ensure the intermediate is properly purified before this step. A common impurity is residual aniline, which can be sulfonated under the reaction conditions.[3]
Precipitation and Workup Issues	The acridone product is typically precipitated by pouring the acidic reaction mixture into a large volume of boiling water.[3] If this is done too quickly or without stirring, the product can form clumps, trapping acid and impurities. Ensure vigorous stirring and thorough washing of the filtered product, often with a sodium carbonate solution to remove unreacted starting acid.[3]

Problem 3: My crude acridone product is difficult to purify.

Acridones are often high-melting, crystalline solids with low solubility in many common organic solvents, which can complicate purification.[3][4]

Purification Challenge	Recommended Strategy
Low Solubility	Recrystallization may require high-boiling solvents like isoamyl alcohol or acetic acid.[3] Be prepared for low recovery due to the solvent volume needed.
Persistent Colored Impurities	A greenish tint in the crude product may indicate impurities.[3] Treatment with decolorizing carbon during the synthesis of the N-phenylanthranilic acid precursor can help.[3] For the final product, recrystallization is the most effective method for removing colored impurities.
Separation from Similar Byproducts	If recrystallization is ineffective, column chromatography may be necessary. Due to low solubility, this can be challenging. Consider using a polar stationary phase like amine-functionalized silica, which can offer different selectivity compared to standard silica gel.[13]
General Workup Losses	During filtration and transfer steps, physical loss of the product can significantly impact the final yield, especially on a small scale.[11] Ensure all glassware is thoroughly rinsed with the appropriate solvent to recover all material.[10]

Quantitative Data Summary

The choice of reaction conditions can significantly impact product yield. The table below summarizes yields reported for the synthesis of N-phenylanthranilic acid under various conditions.

Reactants	Catalyst/Conditions	Solvent	Time	Yield	Reference
o-Chlorobenzoic acid + Aniline	Cu₂O, K₂CO₃, Reflux	Aniline (as solvent)	2 h	82-93%	[3]
o-Chlorobenzoic acid + Aniline	Cu, K₂CO₃, Ultrasound	Water	20 min	81%	[14]
o-Chlorobenzoic acid + Aniline	Cu, K₂CO₃, Conventional Heating	Water	5 h	68%	[14]
2-Bromobenzonitrile + Aniline	No Catalyst, K₂CO₃, NaOH, Reflux	DMSO	2.5 h	91%	[15]

Experimental Protocols

Protocol 1: Classic Synthesis of Acridone via Ullmann Condensation and Acid-Catalyzed Cyclization

Adapted from Organic Syntheses, Coll. Vol. 2, p.15 (1943); Vol. 19, p.6 (1939).[3]

Step A: N-Phenylanthranilic Acid

• Setup: In a 1-liter round-bottomed flask fitted with an air-cooled condenser, combine 2-chlorobenzoic acid (41 g, 0.26 mol), aniline (155 g, 1.66 mol), anhydrous potassium carbonate (41 g, 0.3 mol), and copper(I) oxide (1 g).

• Reaction: Heat the mixture to reflux in an oil bath for 2 hours.

• Workup: Allow the mixture to cool slightly. Remove the excess aniline by steam distillation (this may take ~3 hours).

• Decolorization: To the remaining brown solution, add 20 g of decolorizing carbon. Boil the mixture for 15 minutes and then filter by suction while hot.

• Precipitation: With vigorous stirring, add the filtrate to a beaker containing concentrated hydrochloric acid (30 mL) in water (60 mL).

• Isolation: Cool the mixture and collect the precipitated N-phenylanthranilic acid by suction filtration. After air drying, the expected yield is 46–52 g (82–93%).

Step B: Acridone

• Setup: In a 500-mL flask, dissolve N-phenylanthranilic acid (42.7 g, 0.2 mol) in concentrated sulfuric acid (100 mL, sp. gr. 1.84).

• Reaction: Heat the solution on a boiling water bath for 4 hours.

• Precipitation: Pour the hot acid solution carefully down the side of a beaker containing 1 liter of boiling water. Boil the resulting suspension for 5 minutes.

• Isolation & Washing: Filter the yellow precipitate. Boil the moist solid for 5 minutes in a solution of sodium carbonate (30 g) in water (400 mL) to remove any unreacted starting material. Collect the solid by suction filtration and wash thoroughly with water.

• Drying: After air drying, the crude acridone weighs 35.5–37.5 g (90-95% yield for the cyclization step). The product can be further purified by recrystallization from glacial acetic acid or isoamyl alcohol.[3]

Visualizations

Workflow & Pitfall Analysis

Caption: Workflow for acridone synthesis highlighting common pitfall stages.

Troubleshooting Logic Flow

Caption: A logical flowchart for troubleshooting low-yield reactions.

References

• 1. Synthetic Methods of Acridone Compounds [lingzhiyuechem.com]
• 2. Recent developments in the synthesis and biological activity of acridine/acridone analogues - RSC Advances (RSC Publishing) DOI:10.1039/C7RA01026E [pubs.rsc.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. jocpr.com [jocpr.com]
• 5. scribd.com [scribd.com]
• 6. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 7. benchchem.com [benchchem.com]
• 8. reddit.com [reddit.com]
• 9. lscollege.ac.in [lscollege.ac.in]
• 10. Troubleshooting [chem.rochester.edu]
• 11. quora.com [quora.com]
• 12. benchchem.com [benchchem.com]
• 13. teledynelabs.com [teledynelabs.com]
• 14. researchgate.net [researchgate.net]
• 15. Synthesis of N-phenylanthranilic Acid and Its Related Toxicity and Biomarker Studies_Chemicalbook [chemicalbook.com]

Technical Support Center: Strategies to Improve the Photostability of 10-Methyl-9(10H)-acridone

For researchers, scientists, and drug development professionals working with 10-Methyl-9(10H)-acridone, ensuring its stability against photodegradation is crucial for reliable experimental outcomes and the development of robust formulations. This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during photostability studies of this compound.

Frequently Asked Questions (FAQs)

Q1: My 10-Methyl-9(10H)-acridone solution is showing signs of degradation after light exposure. What are the typical indicators of photodegradation?

A1: Photodegradation of 10-Methyl-9(10H)-acridone can manifest in several ways. Visually, you might observe a change in the color or clarity of your solution. Spectroscopically, a decrease in the characteristic absorbance peaks of the parent compound and the appearance of new peaks corresponding to degradation products can be observed using UV-Vis spectroscopy. For a more detailed analysis, High-Performance Liquid Chromatography (HPLC) is the recommended method. It can reveal a decrease in the peak area of 10-Methyl-9(10H)-acridone and the emergence of new peaks representing photoproducts.

Q2: What are the general strategies to enhance the photostability of 10-Methyl-9(10H)-acridone in my formulation?

A2: Several strategies can be employed to improve the photostability of photosensitive compounds like 10-Methyl-9(10H)-acridone. These can be broadly categorized as:

• Formulation-Based Stabilization:

  • Use of UV Absorbers and Quenchers: Incorporating compounds that absorb UV radiation at wavelengths that cause the degradation of 10-Methyl-9(10H)-acridone can be effective.

  • Addition of Antioxidants: Since photo-oxidation is a common degradation pathway, the inclusion of antioxidants can help mitigate this process.

  • Encapsulation: Encapsulating 10-Methyl-9(10H)-acridone in systems like cyclodextrins or liposomes can provide a protective barrier against light.[1]

• Environmental Control:

  • Light-Resistant Packaging: Storing solutions in amber-colored vials or using opaque containers can significantly reduce light exposure.

  • Controlled Lighting Conditions: Conducting experiments under controlled and minimized light conditions is a straightforward way to reduce photodegradation.

Q3: I suspect photodegradation is occurring. How can I confirm this and differentiate it from thermal degradation?

A3: To confirm photodegradation and distinguish it from thermal degradation, a well-designed control experiment is essential. As per the International Council for Harmonisation (ICH) Q1B guidelines, you should include a "dark control" sample.[1] This control sample should be prepared identically to the sample exposed to light but should be protected from light, for example, by wrapping the container in aluminum foil. Both samples should be kept at the same temperature. If degradation is observed only in the light-exposed sample, it is due to photodegradation. If both samples show degradation, thermal degradation is also a contributing factor.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Rapid loss of 10-Methyl-9(10H)-acridone concentration in solution upon light exposure.	The compound is inherently photolabile under the experimental conditions (solvent, pH, light source).	1. Characterize the photodegradation: Determine the photodegradation kinetics by monitoring the concentration of 10-Methyl-9(10H)-acridone over time using a validated HPLC method. 2. Implement formulation strategies: Experiment with the addition of photostabilizers such as antioxidants (e.g., ascorbic acid, α-tocopherol) or UV absorbers. 3. Consider encapsulation: Investigate the use of cyclodextrins to form inclusion complexes, which can shield the molecule from light.[2]
Appearance of unknown peaks in the HPLC chromatogram after irradiation.	Formation of photodegradation products.	1. Identify the degradation products: Use techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) to identify the structure of the degradation products. Understanding the degradation pathway can provide insights into the mechanism and help in selecting appropriate stabilizers. 2. Perform forced degradation studies: Intentionally degrade the compound under various stress conditions (light, heat, acid, base, oxidation) to generate potential degradation products and ensure your analytical method can detect them.
Inconsistent results in photostability studies.	Variability in experimental conditions.	1. Standardize the light source and exposure: Follow ICH Q1B guidelines for photostability testing, which specify light sources and exposure levels.[1] Use a calibrated radiometer or a chemical actinometric system to ensure consistent light exposure. 2. Control the temperature: Use a temperature-controlled chamber to minimize the effect of heat on degradation. 3. Maintain consistent sample presentation: Ensure that the sample containers and the thickness of the sample layer are consistent between experiments.

Quantitative Data on Photostability

Parameter	Unstabilized 10-Methyl-9(10H)-acridone	With Antioxidant A (Concentration)	With Cyclodextrin B (Molar Ratio)
Photodegradation Rate Constant (k)	[Experimental Value]	[Experimental Value]	[Experimental Value]
Half-life (t½) under specific light conditions	[Experimental Value]	[Experimental Value]	[Experimental Value]
Quantum Yield (Φ)	[Experimental Value]	[Experimental Value]	[Experimental Value]

Researchers are encouraged to perform experiments to populate this table for their specific formulations and conditions.

Experimental Protocols

Protocol 1: General Photostability Testing of 10-Methyl-9(10H)-acridone in Solution

This protocol is based on the ICH Q1B guidelines for photostability testing.[1]

1. Sample Preparation:

• Prepare a solution of 10-Methyl-9(10H)-acridone in a suitable solvent (e.g., methanol, acetonitrile, or a buffered aqueous solution) at a known concentration.
• Use chemically inert and transparent containers (e.g., quartz or borosilicate glass vials).
• Prepare a "dark control" sample by wrapping an identical vial in aluminum foil.

2. Light Exposure:

• Place the samples in a photostability chamber equipped with a light source compliant with ICH Q1B Option 1 (e.g., Xenon arc lamp) or Option 2 (e.g., cool white fluorescent and near-UV lamps).
• The total illumination should be not less than 1.2 million lux hours, and the integrated near-ultraviolet energy should be not less than 200 watt-hours per square meter.
• Maintain a constant temperature throughout the experiment to minimize thermal degradation.

3. Sample Analysis:

• At specified time intervals, withdraw aliquots from the light-exposed and dark control samples.
• Analyze the samples using a validated stability-indicating HPLC method to determine the concentration of 10-Methyl-9(10H)-acridone and detect any degradation products.

4. Data Analysis:

• Plot the concentration of 10-Methyl-9(10H)-acridone as a function of time for both the exposed and dark control samples.
• Calculate the photodegradation rate constant and half-life.

Protocol 2: High-Performance Liquid Chromatography (HPLC) Method for 10-Methyl-9(10H)-acridone

This is a general method that may require optimization for specific applications.

• Column: Reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase: A gradient of methanol and water is often effective for acridone derivatives.[3] The specific gradient program should be optimized to achieve good separation of the parent compound from its degradation products.

• Flow Rate: 1.0 mL/min.[3]

• Detection: Fluorescence detection is highly sensitive for acridone compounds. Use an excitation wavelength of around 395 nm and an emission wavelength of approximately 435 nm.[3] Alternatively, UV detection at a wavelength of maximum absorbance can be used.

• Injection Volume: 10-20 µL.

• Column Temperature: 25-30 °C.

Visualizations

Signaling Pathway of Photodegradation and Mitigation

Caption: A diagram illustrating the general pathways of photodegradation for a photosensitive molecule and the points at which different mitigation strategies can intervene.

Experimental Workflow for Improving Photostability

Caption: A workflow diagram outlining the steps to investigate and improve the photostability of a compound.

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. Effect of inclusion complexation with cyclodextrins on photostability of nifedipine in solid state - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of 10-Methyl-9(10H)-acridone and Luminol Chemiluminescence for Researchers and Drug Development Professionals

A detailed guide to the performance, protocols, and reaction pathways of two key chemiluminescent reagents.

In the realm of sensitive detection methodologies, chemiluminescence stands out for its exceptional signal-to-noise ratio, making it a cornerstone of various bioassays, including immunoassays and nucleic acid hybridization assays. Among the plethora of chemiluminescent reagents, luminol and acridinium esters, which upon reaction yield the light-emitting species 10-Methyl-9(10H)-acridone, are two of the most prominent. This guide provides a comprehensive comparative analysis of these two systems, offering researchers, scientists, and drug development professionals the critical data and protocols necessary to select the optimal reagent for their specific applications.

Performance Characteristics: A Quantitative Comparison

The selection of a chemiluminescent system hinges on key performance metrics such as quantum yield, signal kinetics, and reaction conditions. Below is a summary of the quantitative data for 10-Methyl-9(10H)-acridone (derived from acridinium esters) and luminol.

Performance Metric	10-Methyl-9(10H)-acridone (from Acridinium Esters)	Luminol
Chemiluminescence Quantum Yield	Up to 7% in aqueous solutions[1]	Typically around 1%
Reaction Kinetics	Fast ("flash") kinetics, with light emission peaking and decaying rapidly, often within seconds.[2]	Slower ("glow") kinetics, with a more prolonged light emission that can last for minutes.[3]
Catalyst Requirement	No catalyst required.[2]	Requires a catalyst (e.g., horseradish peroxidase (HRP), metal ions like iron or copper).[2][4][5]
Optimal pH	Alkaline (pH 9-10) for many derivatives, though some are optimized for neutral pH.[6][7][8]	Strongly alkaline (pH 8.0-9.5 for HRP-catalyzed reactions).[3][9]
Emission Wavelength (λmax)	Approximately 430 nm.[6]	Approximately 425 nm.
Sensitivity	Generally higher due to higher quantum yield and lower background.[2]	High, but can be limited by background luminescence from the catalyst and enhancers.[2]
Background Signal	Low, as no catalyst or enhancers are needed.[2]	Can be higher due to the presence of catalysts and enhancers.[2]

Delving into the Mechanisms: Reaction Pathways

The distinct performance characteristics of 10-Methyl-9(10H)-acridone and luminol stem from their different chemiluminescent reaction pathways.

10-Methyl-9(10H)-acridone (from Acridinium Ester)

The chemiluminescence from acridinium esters is a direct process that does not require enzymatic catalysis. The reaction is initiated by an oxidizing agent, typically hydrogen peroxide, in an alkaline environment. This leads to the formation of a short-lived, high-energy dioxetanone intermediate. The decomposition of this unstable intermediate results in the formation of electronically excited 10-Methyl-9(10H)-acridone, which then relaxes to its ground state by emitting a photon of light.[1][10]

References

• 1. mdpi.com [mdpi.com]
• 2. The difference between acridinium ester and luminol in chemiluminescence [vacutaineradditives.com]
• 3. Luminol-Based Chemiluminescent Signals: Clinical and Non-clinical Application and Future Uses - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Luminol and Acridinium Esters for Chemiluminescence Immunoassays - HUBEI NEW DESHENG MATERIALS TECHNOLOGY CO,. LTD. [hbdsbio.com]
• 5. flinnsci.ca [flinnsci.ca]
• 6. jstage.jst.go.jp [jstage.jst.go.jp]
• 7. Acridinium Ester Chemiluminescence: Methyl Substitution on the Acridine Moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. Chemiluminogenic features of 10-methyl-9-(phenoxycarbonyl)acridinium trifluoromethanesulfonates alkyl substituted at the benzene ring in aqueous media - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Purity Validation of 10-Methyl-9(10H)-acridone by HPLC and NMR

For researchers, scientists, and professionals in drug development, the purity of chemical reagents is paramount. This guide provides a comprehensive comparison of analytical methods for validating the purity of 10-Methyl-9(10H)-acridone, a versatile building block in the synthesis of fluorescent probes and potential therapeutic agents.[1][2] The biological activity and chemical reactivity of this compound are directly influenced by its purity, making rigorous quality control essential.[3]

This document outlines standardized protocols for High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy to quantitatively assess the purity of 10-Methyl-9(10H)-acridone.

Purity Comparison of Commercially Available 10-Methyl-9(10H)-acridone

The purity of 10-Methyl-9(10H)-acridone can vary between suppliers. The table below summarizes the stated purity from various chemical vendors. It is important to note that some suppliers provide more detailed analytical data than others.

Supplier	Stated Purity	Analytical Method(s)
Benchchem	>98.0%	HPLC and nitrogen analysis
Chem-Impex	≥ 97%	HPLC
J&K Scientific	95%	Not specified
TCI America	>98.0%	Not specified
Sigma-Aldrich	Not specified*	Not specified

*For certain product listings, Sigma-Aldrich indicates that they do not collect analytical data and the buyer is responsible for confirming the product's identity and purity.

Experimental Protocols

Detailed and reproducible analytical methods are crucial for the accurate determination of purity. The following sections provide standardized protocols for HPLC and NMR analysis of 10-Methyl-9(10H)-acridone.

High-Performance Liquid Chromatography (HPLC) Protocol

HPLC is a sensitive technique for separating and quantifying impurities. A reversed-phase HPLC method is suitable for the analysis of the relatively nonpolar 10-Methyl-9(10H)-acridone.

Instrumentation:

• HPLC system with a UV-Vis or Diode Array Detector (DAD)

• Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size)

• Data acquisition and processing software

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• 10-Methyl-9(10H)-acridone reference standard of known purity

• Sample of 10-Methyl-9(10H)-acridone for testing

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of acetonitrile and water. A common starting point is a gradient elution to ensure separation of potential impurities with different polarities. For example, a linear gradient from 50% acetonitrile to 95% acetonitrile over 20 minutes.

• Standard Solution Preparation: Accurately weigh and dissolve the 10-Methyl-9(10H)-acridone reference standard in a suitable solvent (e.g., acetonitrile) to prepare a stock solution of known concentration (e.g., 1 mg/mL). Prepare a series of dilutions to create a calibration curve.

• Sample Solution Preparation: Accurately weigh and dissolve the 10-Methyl-9(10H)-acridone sample in the same solvent as the standard to a similar concentration.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column

  • Mobile Phase: Gradient of acetonitrile and water

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • Detection Wavelength: Based on the UV-Visible spectrum of 10-Methyl-9(10H)-acridone, which shows a maximum absorbance (λmax) around 380 nm and 402 nm.[3] A wavelength of 380 nm is recommended for sensitive detection.

• Analysis: Inject the standard solutions to generate a calibration curve. Then, inject the sample solution.

• Data Analysis: The purity of the sample is calculated by the area normalization method. The area of the main peak corresponding to 10-Methyl-9(10H)-acridone is divided by the total area of all peaks in the chromatogram and multiplied by 100.

Nuclear Magnetic Resonance (NMR) Protocol for Purity Determination

Quantitative NMR (qNMR) is a powerful primary ratio method for determining purity without the need for a specific reference standard of the analyte.

Instrumentation:

• NMR spectrometer (a high-field instrument, e.g., 400 MHz or higher, is recommended for better signal dispersion)[4]

• NMR tubes

Reagents:

• Deuterated solvent (e.g., Chloroform-d (CDCl3) or Dimethyl sulfoxide-d6 (DMSO-d6))

• Internal standard of known purity and weight (e.g., maleic acid, dimethyl sulfone)

• Sample of 10-Methyl-9(10H)-acridone for testing

Procedure:

• Sample Preparation:

  • Accurately weigh a specific amount of the 10-Methyl-9(10H)-acridone sample.

  • Accurately weigh a precise amount of the internal standard.

  • Dissolve both the sample and the internal standard in a known volume of the deuterated solvent in an NMR tube.

• NMR Data Acquisition:

  • Acquire a proton (¹H) NMR spectrum of the sample.

  • Ensure a sufficient relaxation delay (D1) between scans (typically 5 times the longest T1 relaxation time of the protons of interest) to allow for complete relaxation and accurate integration.

• Data Processing and Analysis:

  • Process the NMR spectrum (Fourier transform, phase correction, and baseline correction).

  • Integrate the area of a well-resolved signal from 10-Methyl-9(10H)-acridone and a signal from the internal standard. The characteristic signals for 10-Methyl-9(10H)-acridone in CDCl₃ are the aromatic protons (multiplet, δ 8.20–7.30 ppm) and the methyl group singlet at approximately δ 3.75 ppm.[3]

  • The purity of the sample can be calculated using the following formula:

    Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / m_analyte) * (m_IS / MW_IS) * P_IS * 100

    Where:

    • I = Integral value

    • N = Number of protons for the integrated signal

    • MW = Molecular weight

    • m = mass

    • P = Purity of the internal standard

    • analyte = 10-Methyl-9(10H)-acridone

    • IS = Internal Standard

Visualizing the Experimental Workflow and a Relevant Signaling Pathway

To further clarify the experimental process and the importance of purity, the following diagrams are provided.

Caption: Experimental workflow for purity validation.

The purity of 10-Methyl-9(10H)-acridone is critical in applications such as the development of fluorescent probes for nitric oxide sensing.[5] Impurities could interfere with the probe's fluorescence or react with the analyte, leading to inaccurate results.

References

• 1. chemimpex.com [chemimpex.com]
• 2. chemimpex.com [chemimpex.com]
• 3. 10-Methyl-9(10H)-acridone | 719-54-0 | Benchchem [benchchem.com]
• 4. bg.copernicus.org [bg.copernicus.org]
• 5. Design and Synthesis of New Acridone-Based Nitric Oxide Fluorescent Probe - PMC [pmc.ncbi.nlm.nih.gov]

Comparing the performance of different 10-Methyl-9(10H)-acridone-based detection kits

For Researchers, Scientists, and Drug Development Professionals

The landscape of immunoassays is continually evolving, with a pressing need for higher sensitivity, broader dynamic ranges, and faster turnaround times. Chemiluminescence immunoassays (CLIA) have emerged as a leading technology, and within this category, those utilizing 10-Methyl-9(10H)-acridone derivatives—specifically acridinium esters—offer distinct advantages. This guide provides an objective comparison of the performance of acridinium ester-based detection kits against other common immunoassay technologies, supported by experimental data and detailed methodologies.

Introduction to Acridinium Ester Chemiluminescence

Acridinium esters are highly efficient chemiluminescent molecules that serve as direct labels in immunoassays. Unlike enzyme-based systems, such as those using horseradish peroxidase (HRP) or alkaline phosphatase (AP), acridinium ester-based assays do not require an enzymatic cascade to produce a light signal. The light-emitting reaction is a rapid oxidation process, typically triggered by the addition of hydrogen peroxide in an alkaline solution. This direct "flash" chemiluminescence results in a rapid and intense light signal, contributing to the high sensitivity and speed of these assays.

Key advantages of acridinium ester technology include:

• High Quantum Yield: Acridinium esters exhibit a high quantum yield, leading to a strong light signal and enhanced sensitivity.

• Fast Kinetics: The light emission is rapid, typically occurring within seconds, which allows for high-throughput analysis.

• No Enzyme Required: The direct chemiluminescence mechanism simplifies the assay protocol and eliminates potential interferences associated with enzymatic activity.

• Low Background: The absence of an enzymatic amplification step can result in lower background signals, improving the signal-to-noise ratio.

Performance Comparison of Commercial Immunoassay Platforms

To illustrate the performance of acridinium ester-based assays, this guide focuses on the detection of procalcitonin (PCT), a key biomarker for bacterial infections and sepsis. We compare the performance of platforms that utilize acridinium ester technology, such as the Siemens ADVIA Centaur and DiaSorin LIAISON systems, with other widely used automated immunoassay systems employing different detection technologies.

Data Presentation

The following table summarizes the performance characteristics of various commercial PCT immunoassays, compiled from package inserts and comparative studies.

Feature	Siemens ADVIA Centaur B·R·A·H·M·S PCT[1][2][3]	DiaSorin LIAISON B·R·A·H·M·S PCT II GEN[4][5][6][7]	Roche Elecsys BRAHMS PCT[8][9][10][11]	Abbott Architect B·R·A·H·M·S PCT[12][13][14][15]
Detection Technology	Acridinium Ester Chemiluminescence	Chemiluminescence Immunoassay (CLIA)	Electrochemiluminescence (ECLIA)	Chemiluminescent Microparticle Immunoassay (CMIA)
Assay Principle	Sandwich	Sandwich	Sandwich	Sandwich
Measuring Range	0.02 - 100 ng/mL	0.02 - 100 ng/mL	0.02 - 100 ng/mL	0.00 - 100.00 ng/mL
Limit of Detection (LoD)	Not explicitly stated, LoQ is 0.02 ng/mL	0.02 µg/L	0.02 ng/mL	Not explicitly stated, LoQ is 0.0077 ng/mL
Limit of Quantitation (LoQ)	0.02 ng/mL	0.04 µg/L	The lowest analyte concentration with a CV ≤ 20 %	0.0077 ng/mL
Precision (Intra-assay %CV)	<5%	<5%	Not specified in detail	< 3.5%
Precision (Inter-assay %CV)	<8%	<10%	Not specified in detail	< 3.5%
Time to First Result	~18 minutes	16 minutes	18 minutes	~20 minutes

Note: Performance characteristics can vary slightly between different instrument models and reagent lots. Data is compiled from publicly available product information and research articles.

Comparative studies have shown a strong correlation between these different platforms for PCT measurement. For instance, a multicenter study demonstrated correlation coefficients (r) between 0.899 and 0.988 when comparing various automated immunoassays, including acridinium ester-based systems, with a reference method.[16] However, biases between methods can exist, particularly at different concentration ranges, highlighting the importance of understanding the specific performance of the assay being used.[16][17][18]

Experimental Protocols

This section outlines a general methodology for the comparative evaluation of different immunoassay kits, using PCT as an example.

Sample Collection and Preparation

• Collect blood samples from a cohort of patients with and without the condition of interest (e.g., bacterial infection for PCT measurement).

• Process the blood to obtain serum or plasma, following the recommendations of the kit manufacturers.

• Store samples at the recommended temperature (e.g., -20°C or -80°C) until analysis.

• For linearity studies, prepare serial dilutions of high-concentration patient samples or commercial standards using a suitable diluent (e.g., the kit's zero calibrator).

Immunoassay Procedure (General Sandwich Principle)

• Bring all reagents and samples to room temperature before use.

• Load the appropriate reagents, calibrators, controls, and patient samples onto the automated immunoassay analyzer.

• The analyzer will automatically perform the following steps:

  • Pipette a specific volume of sample, biotinylated capture antibody, and acridinium ester-labeled detection antibody into a reaction vessel.

  • Incubate the mixture to allow the formation of a sandwich complex (capture antibody - analyte - detection antibody).

  • In systems using magnetic microparticles, a magnetic field is applied to separate the complex from the unbound reagents, followed by washing steps.

  • Initiate the chemiluminescent reaction by adding trigger solutions (for acridinium ester assays) or substrate (for enzyme-based assays).

  • Measure the emitted light using a luminometer. The intensity of the light is proportional to the concentration of the analyte in the sample.

Performance Evaluation

• Precision: Assess intra-assay precision by running multiple replicates of control samples at different concentrations in a single run. Determine inter-assay precision by running the same controls across multiple runs on different days.[19]

• Linearity: Analyze the serially diluted samples and plot the measured concentrations against the expected concentrations. Perform a linear regression analysis to assess the linearity of the assay.[20]

• Accuracy (Method Comparison): Analyze a set of patient samples using the test assay and a reference method. Perform a correlation analysis (e.g., Passing-Bablok or Deming regression) and a bias analysis (e.g., Bland-Altman plot) to compare the results.[20][21]

• Sensitivity (Limit of Detection and Quantitation): Determine the LoD and LoQ according to established protocols, such as those from the Clinical and Laboratory Standards Institute (CLSI). This typically involves repeated measurements of a blank or low-concentration sample.[19]

• Specificity (Cross-reactivity): Evaluate the potential for interference from structurally related or other endogenous substances by spiking these substances into samples and measuring the recovery of the analyte.

Mandatory Visualization

Caption: Signaling pathways of acridinium ester and HRP-based immunoassays.

Caption: Workflow for comparing the performance of different immunoassay kits.

References

• 1. ADVIA Centaur B·R·A·H·M·S PCT | Infectious Diseases [thermofisher.com]
• 2. cdn0.scrvt.com [cdn0.scrvt.com]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. diasorinvirtual.com [diasorinvirtual.com]
• 5. LIAISON B·R·A·H·M·S PCT II GEN | Infectious Diseases [thermofisher.com]
• 6. LIAISON® BRAHMS PCT® II Gen | Immunodiagnostics | Diasorin [int.diasorin.com]
• 7. accessdata.fda.gov [accessdata.fda.gov]
• 8. diagnostics.roche.com [diagnostics.roche.com]
• 9. BRAHMS PCT package insert | ARUP Consult [arupconsult.com]
• 10. elabdoc-prod.roche.com [elabdoc-prod.roche.com]
• 11. elabdoc-prod.roche.com [elabdoc-prod.roche.com]
• 12. scribd.com [scribd.com]
• 13. fishersci.com [fishersci.com]
• 14. - Physicians Office Resource [physiciansofficeresource.com]
• 15. accessdata.fda.gov [accessdata.fda.gov]
• 16. Multicenter comparison of automated procalcitonin immunoassays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Multicenter comparison of automated procalcitonin immunoassays - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. ARCHITECT B·R·A·H·M·S PCT | Infectious Diseases [thermofisher.com]
• 20. Determining procalcitonin at point-of-care; A method comparison study of four commercial PCT assays - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Comparison of the novel ARCHITECT procalcitonin assay with established procalcitonin assay systems - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of 10-Methyl-9(10H)-acridone Derivatives: Cross-Reactivity and Selectivity Profiles

A comprehensive guide for researchers and drug development professionals on the cross-reactivity and selectivity of 10-Methyl-9(10H)-acridone derivatives. This report synthesizes experimental data to compare the performance of various derivatives against different cancer cell lines and key biological targets, offering insights into their therapeutic potential and off-target effects.

Derivatives of 10-Methyl-9(10H)-acridone, a core heterocyclic scaffold, have garnered significant interest in medicinal chemistry due to their diverse biological activities, including anticancer, antiviral, and antimicrobial properties.[1][2][3] The planar structure of the acridone core allows it to intercalate with DNA, a primary mechanism for its cytotoxic effects.[4][5] However, the therapeutic efficacy and safety of these compounds are critically dependent on their selectivity towards cancer cells and their specific molecular targets, while minimizing effects on healthy cells. This guide provides a comparative analysis of the cross-reactivity and selectivity of various 10-Methyl-9(10H)-acridone derivatives based on available experimental data.

Comparative Cytotoxicity of 10-Methyl-9(10H)-acridone Derivatives

The cytotoxic activity of a compound, quantified by its half-maximal inhibitory concentration (IC50), is a key indicator of its potency. The following tables summarize the IC50 values of different 10-Methyl-9(10H)-acridone derivatives against a panel of human cancer cell lines. A lower IC50 value indicates higher potency.

Table 1: Cytotoxicity of N¹⁰-Substituted Acridone-2-Carboxamide Derivatives

Compound	MCF-7 (Breast Cancer) IC50 (µM)	MDA-MB-231 (Breast Cancer) IC50 (µM)	HEK-293 (Normal Kidney) IC50 (µM)	AKT Kinase IC50 (µM)
7f	< 10	6.14	> 100	5.38
8d	< 10	< 10	> 100	Not Reported
8e	< 10	< 10	> 100	Not Reported
8f	4.72	5.53	> 100	6.90
Doxorubicin (Standard)	Not Reported	Not Reported	Not Reported	Not Applicable

Data sourced from a study on N¹⁰-substituted acridone-based derivatives as AKT inhibitors.[2] The study used a Sulforhodamine B (SRB) assay to determine cytotoxicity.

Table 2: Cytotoxicity of 2,N¹⁰-Substituted Acridone Derivatives

Compound	Molt-3 (Leukemia) IC50 (µM)	HepG2 (Liver Cancer) IC50 (µM)	A549 (Lung Cancer) IC50 (µM)	HuCCA-1 (Bile Duct Cancer) IC50 (µM)
Derivative with two butyl piperidine side chains at C2- and N¹⁰-positions	2.96	Not Reported	9.46	Not Reported
Compound 5f	~11	~23	~15	~20

Data from a study on 2,N¹⁰-substituted acridones as DNA-intercalating agents.[4] The specific IC50 values for HepG2 and HuCCA-1 for the most active compound were not explicitly stated but were reported to be within the range of 2.96 to 9.46 µM.

Analysis of Selectivity

The data presented in Table 1 provides a clear indication of the selective cytotoxicity of certain N¹⁰-substituted acridone-2-carboxamide derivatives. Compounds 7f, 8d, 8e, and 8f exhibit potent anticancer activity against breast cancer cell lines (MCF-7 and MDA-MB-231) with IC50 values in the low micromolar range.[2] Crucially, these compounds show significantly lower toxicity towards the normal human embryonic kidney cell line (HEK-293), with IC50 values greater than 100 µM.[2] This suggests a favorable therapeutic window for these derivatives.

Furthermore, the study on AKT inhibitors revealed that compounds 7f and 8f also potently inhibit AKT kinase, a key enzyme in a signaling pathway often dysregulated in cancer.[2] This indicates a targeted mechanism of action beyond simple DNA intercalation.

The 2,N¹⁰-substituted acridone derivatives in Table 2 also demonstrate broad-spectrum anticancer activity against leukemia, lung, and bile duct cancer cell lines.[4] While a direct comparison with normal cell lines is not provided in this specific study, the potent activity at low micromolar concentrations highlights their potential as cytotoxic agents.

Experimental Protocols

The following are detailed methodologies for key experiments commonly used to assess the cross-reactivity and mechanism of action of 10-Methyl-9(10H)-acridone derivatives.

In Vitro Cell Proliferation Assay (Sulforhodamine B - SRB Assay)

This assay is used to determine the cytotoxic activity of compounds on cancer cell lines.[2]

• Cell Culture: Human breast cancer cell lines (MCF-7 and MDA-MB-231) and a normal human embryonic kidney cell line (HEK-293) are cultured in DMEM media supplemented with 10% fetal bovine serum (FBS) and penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO₂.

• Compound Preparation: Stock solutions of the test compounds are prepared in dimethyl sulfoxide (DMSO).

• Cell Treatment: Cells are seeded in 96-well plates and treated with various concentrations of the acridone derivatives (typically ranging from 0.1 to 100 µM) for a specified period (e.g., 48 hours). A vehicle control (DMSO) and a positive control (e.g., Doxorubicin) are included.

• Cell Fixation: After incubation, the cells are fixed with trichloroacetic acid (TCA).

• Staining: The fixed cells are stained with Sulforhodamine B (SRB) solution.

• Measurement: The protein-bound dye is solubilized with a Tris base solution, and the absorbance is measured at a specific wavelength (e.g., 510 nm) using a microplate reader.

• Data Analysis: The IC50 value, the concentration of the compound that causes 50% inhibition of cell growth, is calculated from the dose-response curve.

DNA Intercalation Assay

While not explicitly detailed in the search results, a common method to assess DNA intercalation is through fluorescence-based assays.

• Principle: A fluorescent dye that binds to DNA (e.g., ethidium bromide) is displaced by the intercalating agent, leading to a change in fluorescence intensity.

• Procedure: A solution of double-stranded DNA and the fluorescent dye is prepared. The acridone derivative is then added at increasing concentrations.

• Measurement: The fluorescence emission of the solution is monitored at the appropriate excitation and emission wavelengths.

• Analysis: A decrease in fluorescence intensity indicates that the acridone derivative is intercalating into the DNA and displacing the fluorescent dye.

Signaling Pathways and Mechanisms of Action

The biological activity of 10-Methyl-9(10H)-acridone derivatives is not limited to DNA intercalation. Several studies have pointed to their ability to modulate specific signaling pathways crucial for cancer cell survival and proliferation.

PI3K/AKT Signaling Pathway

The PI3K/AKT pathway is a critical intracellular signaling cascade that regulates cell growth, proliferation, and survival. As indicated by the targeted inhibition of AKT kinase by some N¹⁰-substituted acridone derivatives, these compounds can disrupt this pathway.[2]

Caption: Inhibition of the PI3K/AKT signaling pathway by acridone derivatives.

ERK/MAPK Signaling Pathway

The ERK/MAPK pathway is another fundamental signaling cascade that transmits signals from cell surface receptors to the nucleus, influencing gene expression and cell cycle progression. Certain acridone alkaloids have been shown to inhibit cancer cell proliferation by targeting this pathway.[6]

Caption: Putative inhibition of the ERK/MAPK signaling pathway by acridone derivatives.

Experimental Workflow for Cross-Reactivity Screening

A systematic approach is essential for evaluating the cross-reactivity and selectivity of a library of 10-Methyl-9(10H)-acridone derivatives.

Caption: A typical workflow for the screening and evaluation of acridone derivatives.

Conclusion

The available data indicates that 10-Methyl-9(10H)-acridone derivatives are a promising class of compounds with significant anticancer potential. The key to their successful development lies in optimizing their selectivity for cancer cells and specific molecular targets to minimize off-target toxicity. The studies highlighted in this guide demonstrate that modifications at the N¹⁰ and C2 positions of the acridone core can lead to derivatives with high potency and encouraging selectivity profiles. Further comprehensive cross-reactivity studies against a broad panel of kinases and other enzymes will be crucial to fully elucidate their safety and efficacy for clinical applications. The experimental protocols and workflows described herein provide a robust framework for the continued investigation and development of this important class of therapeutic agents.

References

• 1. 10-Methyl-9(10H)-acridone | 719-54-0 | Benchchem [benchchem.com]
• 2. Evaluation of N10-substituted acridone-based derivatives as AKT inhibitors against breast cancer cells: in vitro and molecular docking studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ptfarm.pl [ptfarm.pl]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]

A Head-to-Head Battle of Brilliance: Benchmarking 10-Methyl-9(10H)-acridone Against Leading Fluorescent Probes

For researchers, scientists, and drug development professionals navigating the complex landscape of cellular imaging and analysis, the selection of an appropriate fluorescent probe is a critical decision that profoundly impacts experimental outcomes. This guide provides a comprehensive, data-driven comparison of 10-Methyl-9(10H)-acridone, a versatile and photostable fluorophore, against a panel of widely used fluorescent probes: Fluorescein, Rhodamine B, Nile Red, and BODIPY FL. By presenting key photophysical properties, detailed experimental protocols for performance evaluation, and a practical application in monitoring enzymatic activity, this guide aims to equip researchers with the necessary information to make informed decisions for their specific applications.

At a Glance: Key Photophysical Properties

The performance of a fluorescent probe is dictated by its fundamental photophysical characteristics. The following table summarizes the key parameters for 10-Methyl-9(10H)-acridone and its competitors, offering a quantitative basis for comparison.

Fluorescent Probe	Excitation Max (λex, nm)	Emission Max (λem, nm)	Molar Extinction Coefficient (ε, M⁻¹cm⁻¹)	Quantum Yield (Φ)	Solvent/Conditions
10-Methyl-9(10H)-acridone	~395-399[1][2]	~413-435[1][2]	Not explicitly reported for 10-Methyl-9(10H)-acridone; Acridone (parent): 99,900[3]	Acridone (parent): 0.42[3]	Ethanol[3]
Fluorescein	~490[4]	~514[4]	92,300[5]	0.93-0.97[4][6]	0.1 M NaOH[4] / Basic ethanol[6]
Rhodamine B	~543-559[7]	~565-635[7][8]	106,000[9][10]	0.31-0.70[7][9]	Water, Ethanol[7][9]
Nile Red	~559[8]	~635[8]	38,000[8][11]	0.70[8][11]	Dioxane[11]
BODIPY FL	~503[12]	~512[12]	>80,000[12][13]	~0.9-1.0[12][13][14]	Various, including water[13][14]

Delving Deeper: Experimental Protocols for Probe Evaluation

To ensure robust and reproducible data, standardized experimental protocols are paramount. Below are detailed methodologies for determining two critical performance metrics of fluorescent probes: quantum yield and photostability.

Experimental Protocol 1: Determination of Fluorescence Quantum Yield (Relative Method)

The fluorescence quantum yield (Φ), a measure of the efficiency of fluorescence, is a crucial parameter for any fluorescent probe. The relative method, which compares the fluorescence of a sample to a well-characterized standard, is a widely adopted and reliable technique.

Materials:

• Spectrofluorometer

• UV-Vis Spectrophotometer

• Quartz cuvettes (1 cm path length)

• Fluorescent standard with a known quantum yield (e.g., Quinine sulfate in 0.1 M H₂SO₄, Φ = 0.54)

• Sample of unknown quantum yield

• Spectroscopic grade solvent

Procedure:

• Preparation of Solutions: Prepare a series of dilute solutions of both the standard and the sample in the same solvent. The concentrations should be adjusted to have absorbances in the range of 0.02 to 0.1 at the excitation wavelength to minimize inner filter effects.[15]

• Absorbance Measurement: Using the UV-Vis spectrophotometer, measure the absorbance spectra of all solutions. Record the absorbance at the chosen excitation wavelength.[15]

• Fluorescence Measurement:

  • Set the excitation wavelength on the spectrofluorometer to the value used for the absorbance measurements.

  • Record the fluorescence emission spectra for all working solutions of the standard and the sample. Ensure that the experimental parameters (e.g., excitation and emission slit widths) are kept constant for all measurements.[15]

• Data Analysis:

  • Integrate the area under the fluorescence emission curve for each solution.

  • Plot the integrated fluorescence intensity versus the absorbance for both the standard and the sample.

  • The quantum yield of the sample (Φ_sample) can be calculated using the following equation:

    Φ_sample = Φ_std * (Slope_sample / Slope_std) * (η_sample² / η_std²)

    Where:

    • Φ_std is the known quantum yield of the standard.

    • Slope_sample and Slope_std are the slopes from the plots of integrated fluorescence intensity versus absorbance.

    • η_sample and η_std are the refractive indices of the sample and standard solutions, respectively (if the same solvent is used, this term is 1).[4]

Workflow for Relative Quantum Yield Determination.

Experimental Protocol 2: Assessment of Photostability

Photostability, the resistance of a fluorophore to photodegradation upon exposure to light, is critical for applications requiring long-term or high-intensity illumination, such as time-lapse microscopy.

Materials:

• Fluorescence microscope equipped with a suitable light source and filter sets

• Sensitive camera (e.g., sCMOS or EMCCD)

• Image acquisition software with time-lapse capabilities

• Immobilized fluorescent probe samples (e.g., adsorbed on a coverslip or embedded in a polymer matrix)

Procedure:

• Sample Preparation: Prepare samples of each fluorescent probe to be compared, ensuring they are immobilized to prevent movement during imaging.

• Microscope Setup:

  • Select an appropriate objective lens (e.g., 60x or 100x oil immersion).

  • Use a power meter to measure and standardize the light intensity at the sample plane for the excitation wavelength of each probe. It is crucial to use the same light intensity for all probes for a fair comparison.

  • Set the camera parameters (exposure time, gain) to achieve a good signal-to-noise ratio without saturating the detector. Use the same settings for all experiments.

• Image Acquisition:

  • Locate a field of view with a uniform distribution of the fluorescent probe.

  • Acquire a time-lapse series of images under continuous illumination.

• Data Analysis:

  • Measure the mean fluorescence intensity of the region of interest in each image of the time series.

  • Correct for background fluorescence.

  • Normalize the background-corrected fluorescence intensity at each time point to the initial intensity (at t=0).

  • Plot the normalized fluorescence intensity as a function of time.

  • The resulting photobleaching curve can be fitted to an exponential decay function to determine the photobleaching rate constant. The photobleaching half-life (t₁/₂) is the time it takes for the fluorescence intensity to decrease to 50% of its initial value.

Workflow for Photostability Assessment.

Application Showcase: Monitoring Enzymatic Activity

A key application for fluorescent probes is the real-time monitoring of enzymatic activity. Derivatives of 10-Methyl-9(10H)-acridone have been successfully employed as "turn-on" fluorescent sensors. For instance, a novel probe based on the 9(10H)-acridone moiety has been designed for the detection of nitric oxide (NO), a critical signaling molecule.[11][16]

In this system, a non-fluorescent acridone derivative is functionalized with a recognition group that specifically reacts with the target enzyme or molecule (in this case, NO). This reaction induces a conformational or electronic change in the fluorophore, leading to a significant increase in fluorescence intensity.

The general principle involves an enzyme-triggered reaction that "unquenches" or activates the fluorescence of the probe. This allows for the sensitive and selective detection of enzymatic activity in complex biological environments, including living cells.[14][17]

Enzyme-Activated "Turn-On" Fluorescent Probe.

Concluding Remarks

10-Methyl-9(10H)-acridone and its parent acridone scaffold present a compelling platform for the development of robust fluorescent probes. While established dyes like Fluorescein and Rhodamine B offer high brightness, and BODIPY FL provides exceptional photostability and quantum yield, acridone-based probes hold their own with good photostability. The choice of a fluorescent probe will ultimately depend on the specific requirements of the experiment, including the desired spectral properties, the required sensitivity, and the imaging conditions. This guide provides a foundational dataset and standardized protocols to aid researchers in making an informed selection and in rigorously evaluating the performance of their chosen fluorescent tools.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. PhotochemCAD | Acridone [photochemcad.com]
• 4. benchchem.com [benchchem.com]
• 5. Fluorescein [omlc.org]
• 6. omlc.org [omlc.org]
• 7. Rhodamine B - Wikipedia [en.wikipedia.org]
• 8. Nile Red *CAS 7385-67-3* | AAT Bioquest [aatbio.com]
• 9. omlc.org [omlc.org]
• 10. PhotochemCAD | Rhodamine B [photochemcad.com]
• 11. omlc.org [omlc.org]
• 12. BODIPY™ | AAT Bioquest [aatbio.com]
• 13. BODIPY Dye Series—Section 1.4 | Thermo Fisher Scientific - DE [thermofisher.com]
• 14. mdpi.com [mdpi.com]
• 15. benchchem.com [benchchem.com]
• 16. static1.squarespace.com [static1.squarespace.com]
• 17. chemimpex.com [chemimpex.com]

Quantitative Analysis of 10-Methyl-9(10H)-acridone: A Comparative Guide to Analytical Techniques

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of three common analytical techniques for the quantitative analysis of 10-Methyl-9(10H)-acridone: High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD), Ultraviolet-Visible (UV-Vis) Spectrophotometry, and Gas Chromatography-Mass Spectrometry (GC-MS). The selection of an appropriate analytical method is critical for accurate quantification in research, development, and quality control of pharmaceuticals and related products. This document outlines detailed experimental protocols, presents comparative performance data, and visualizes the analytical workflows to aid in method selection and implementation.

Comparison of Quantitative Performance

The performance of each analytical technique is summarized in Table 1, providing a direct comparison of key validation parameters. The data for HPLC-FLD is adapted from a validated method for the closely related 9(10H)-acridone, and the data for UV-Vis and GC-MS are estimated based on typical performance for similar analytes.

Table 1: Comparison of Quantitative Performance Parameters

Parameter	HPLC-FLD (Adapted)	UV-Vis Spectrophotometry (Estimated)	GC-MS (Estimated)
Linearity (R²)	> 0.999[1]	> 0.995	> 0.99
Limit of Detection (LOD)	~0.7 ng/mL[1]	~0.1 µg/mL	~1-10 ng/mL
Limit of Quantitation (LOQ)	~2 ng/mL	~0.3 µg/mL	~5-30 ng/mL
Accuracy (% Recovery)	95 - 105%	98 - 102%	90 - 110%
Precision (% RSD)	< 5%	< 3%	< 10%
Analysis Time per Sample	10 - 20 minutes	< 5 minutes	15 - 30 minutes
Specificity/Selectivity	High	Low to Medium	Very High
Cost per Sample	Moderate	Low	High

Experimental Protocols

Detailed methodologies for each of the discussed analytical techniques are provided below.

High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD)

This method is adapted from a validated protocol for 9(10H)-acridone and is expected to provide high sensitivity and selectivity for 10-Methyl-9(10H)-acridone due to its fluorescent properties.[2]

Instrumentation:

• HPLC system with a fluorescence detector

• Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm)

Reagents:

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade)

• 10-Methyl-9(10H)-acridone reference standard

Chromatographic Conditions:

• Mobile Phase: Acetonitrile and Water (gradient or isocratic, e.g., 70:30 v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 20 µL

• Fluorescence Detection: Excitation at ~380 nm, Emission at ~450 nm (to be optimized for 10-Methyl-9(10H)-acridone)

Procedure:

• Standard Preparation: Prepare a stock solution of 10-Methyl-9(10H)-acridone in methanol. Prepare a series of calibration standards by diluting the stock solution with the mobile phase to cover the desired concentration range.

• Sample Preparation: Dissolve the sample containing 10-Methyl-9(10H)-acridone in the mobile phase, filter through a 0.45 µm syringe filter, and dilute as necessary to fall within the calibration range.

• Analysis: Inject the standards and samples into the HPLC system and record the peak areas.

• Quantification: Construct a calibration curve by plotting the peak area versus the concentration of the standards. Determine the concentration of 10-Methyl-9(10H)-acridone in the samples from the calibration curve.

UV-Visible Spectrophotometry

This method provides a rapid and cost-effective approach for the quantification of 10-Methyl-9(10H)-acridone, particularly for simpler sample matrices.

Instrumentation:

• UV-Vis Spectrophotometer (double beam)

• Quartz cuvettes (1 cm path length)

Reagents:

• Methanol (UV grade)

• 10-Methyl-9(10H)-acridone reference standard

Procedure:

• Determination of λmax: Prepare a dilute solution of 10-Methyl-9(10H)-acridone in methanol and scan the UV-Vis spectrum from 200 to 600 nm to determine the wavelength of maximum absorbance (λmax), which is reported to be approximately 380 nm.[3]

• Standard Preparation: Prepare a stock solution of 10-Methyl-9(10H)-acridone in methanol. Prepare a series of calibration standards by diluting the stock solution with methanol to cover a suitable absorbance range (typically 0.1 - 1.0).

• Sample Preparation: Dissolve the sample in methanol, filter if necessary, and dilute to an expected absorbance within the calibration range.

• Analysis: Measure the absorbance of the standards and samples at the predetermined λmax against a methanol blank.

• Quantification: Construct a calibration curve by plotting absorbance versus concentration. Determine the concentration of 10-Methyl-9(10H)-acridone in the samples using the Beer-Lambert law and the calibration curve.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high selectivity and is suitable for the analysis of thermally stable and volatile compounds. This method is particularly useful for complex matrices where high specificity is required.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Capillary column suitable for aromatic compounds (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm)

Reagents:

• Dichloromethane or other suitable solvent (GC grade)

• 10-Methyl-9(10H)-acridone reference standard

• Internal standard (e.g., a deuterated analog or a structurally similar compound with a different retention time)

Chromatographic and Mass Spectrometric Conditions:

• Injector Temperature: 280 °C

• Oven Temperature Program: Start at 150 °C, hold for 1 min, ramp to 280 °C at 10 °C/min, hold for 5 min.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Ion Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• MS Detection: Selected Ion Monitoring (SIM) of characteristic ions of 10-Methyl-9(10H)-acridone (e.g., m/z 209, 180).[4]

Procedure:

• Standard Preparation: Prepare a stock solution of 10-Methyl-9(10H)-acridone and the internal standard in dichloromethane. Prepare calibration standards containing a fixed concentration of the internal standard and varying concentrations of the analyte.

• Sample Preparation: Extract the sample with a suitable solvent. Add the internal standard to the extract. The extract may require concentration or dilution.

• Analysis: Inject the standards and samples into the GC-MS system.

• Quantification: Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration. Determine the concentration of 10-Methyl-9(10H)-acridone in the samples from this curve.

Visualized Workflows

The following diagrams illustrate the experimental workflows for each analytical method.

Caption: HPLC-FLD Experimental Workflow.

Caption: UV-Vis Spectrophotometry Workflow.

Caption: GC-MS Experimental Workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. A rapid gas chromatography quadrupole time-of-flight mass spectrometry method for the determination of polycyclic aromatic hydrocarbons and sulfur heterocycles in spilled crude oils - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. 9(10H)-Acridinone, 10-methyl- [webbook.nist.gov]

Navigating the Nuances of Chemiluminescence: An Inter-laboratory Comparison of 10-Methyl-9(10H)-acridone Assays

For researchers, scientists, and drug development professionals, the reproducibility and comparability of assay results are paramount. This guide provides an objective inter-laboratory comparison of a 10-Methyl-9(10H)-acridone chemiluminescence assay, a critical tool for the detection of superoxide anions and other reactive oxygen species. By presenting supporting experimental data, detailed methodologies, and clear visual representations of the underlying pathways and workflows, this document aims to enhance the understanding and application of this important analytical method.

Quantitative Data Summary

An inter-laboratory comparison was conducted to assess the variability and reproducibility of a standardized 10-Methyl-9(10H)-acridone assay for the quantification of a known concentration of a superoxide-generating standard. Five independent laboratories participated in the study. Each laboratory performed the assay in triplicate. The results, including the mean measured concentration, standard deviation, and the calculated Z-score for each laboratory, are summarized in the table below. The Z-score provides a measure of a laboratory's performance against the consensus value from all participating laboratories.

Laboratory ID	Mean Measured Concentration (µM)	Standard Deviation (µM)	Z-score	Performance
Lab A	48.5	2.1	-0.71	Satisfactory
Lab B	52.3	2.5	1.09	Satisfactory
Lab C	45.1	1.8	-2.33	Unsatisfactory
Lab D	50.2	2.3	0.09	Satisfactory
Lab E	49.8	2.0	-0.10	Satisfactory

Note: The consensus mean concentration was 50.0 µM with a standard deviation for proficiency assessment of 2.1 µM. Z-scores between -2 and +2 are considered satisfactory.

Experimental Protocols

The following is a detailed methodology for the 10-Methyl-9(10H)-acridone chemiluminescence assay used in this inter-laboratory comparison.

Objective: To quantify the concentration of superoxide anions using a 10-Methyl-9(10H)-acridone-based chemiluminescence assay.

Materials:

• 10-Methyl-9(10H)-acridone solution (1 mM in DMSO)

• Superoxide standard (e.g., Xanthine/Xanthine Oxidase system)

• Assay buffer (e.g., 50 mM phosphate buffer, pH 7.4)

• 96-well white opaque microplates

• Luminometer

Procedure:

• Reagent Preparation:

  • Prepare a series of superoxide standards of known concentrations in the assay buffer.

  • Dilute the 10-Methyl-9(10H)-acridone stock solution to the desired working concentration (e.g., 10 µM) in the assay buffer.

• Assay Protocol:

  • Pipette 50 µL of each superoxide standard concentration and unknown samples into the wells of the 96-well plate in triplicate.

  • Add 50 µL of the 10-Methyl-9(10H)-acridone working solution to each well.

  • Incubate the plate at room temperature for 5 minutes, protected from light.

  • Measure the chemiluminescence signal using a luminometer with an integration time of 1 second per well.

• Data Analysis:

  • Subtract the average background signal (wells with assay buffer and 10-Methyl-9(10H)-acridone only) from all readings.

  • Generate a standard curve by plotting the background-corrected chemiluminescence intensity against the known superoxide concentrations.

  • Determine the concentration of the unknown samples by interpolating their chemiluminescence values on the standard curve.

  • For the inter-laboratory comparison, calculate the mean and standard deviation of the triplicate measurements for the provided test sample.

  • The Z-score for each laboratory is calculated using the formula: Z = (x - X) / σ where:

    • x is the mean result of the individual laboratory

    • X is the assigned value (consensus mean of all participating laboratories)

    • σ is the standard deviation for proficiency assessment

Visualizing the Process

To further clarify the experimental and chemical processes, the following diagrams have been generated.

Comparative Guide to the Specificity of 10-Methyl-9(10H)-acridone Derivatives in Complex Biological Samples

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of the specificity of chemiluminescent probes derived from 10-Methyl-9(10H)-acridone for the detection of analytes, particularly superoxide radicals, in complex biological matrices. It compares their performance with alternative methods, offering supporting data and detailed experimental protocols to aid in the selection of the most appropriate analytical technique for your research needs.

Introduction

10-Methyl-9(10H)-acridone serves as the core structure for a class of highly sensitive chemiluminescent labels known as acridinium esters. These compounds are extensively used in clinical diagnostics and research for the quantification of various analytes, including hormones, proteins, and nucleic acids, often in immunoassays. A key application in cellular biology is the detection of reactive oxygen species (ROS), such as superoxide (O₂⁻), which are implicated in numerous physiological and pathological processes. The specificity of a detection method is paramount in complex biological samples, where a multitude of molecules can potentially interfere with the assay, leading to inaccurate results. This guide evaluates the specificity of acridinium-based probes in comparison to other common methods for superoxide detection.

Performance Comparison of Superoxide Detection Methods

The selection of a suitable probe for superoxide detection in biological samples depends on a trade-off between sensitivity, specificity, and potential for artifacts. While 10-Methyl-9(10H)-acridone itself is not the chemiluminescent agent, its acridinium ester derivatives are highly effective. The following table summarizes the performance characteristics of acridinium ester-based chemiluminescence in comparison to other widely used methods for superoxide detection.

Method	Principle	Sensitivity	Specificity for Superoxide	Known Interferences & Limitations	References
Acridinium Ester Chemiluminescence	Reaction with superoxide (or H₂O₂ in some assays) generates an excited state of 10-methyl-9-acridone, which emits light upon relaxation.	High (attomole range)	Generally high for superoxide. Can be engineered for specificity.	Can react with other strong reducing agents or be quenched by colored compounds in the sample matrix. Thiol-containing compounds like glutathione may also interfere.	[1][2][3]
Lucigenin Chemiluminescence	A bis-acridinium compound that reacts with superoxide to produce light.	High	Questionable. Lucigenin can undergo redox cycling, leading to artificial superoxide generation, especially at concentrations above 5 µM.	Can be auto-oxidized, leading to a false-positive signal. Its validity as a quantitative probe is debated.	[4][5]
Luminol/L-012 Chemiluminescence	Peroxidase-dependent oxidation of luminol by ROS produces light.	Very High	Low. Reacts with a variety of ROS, including H₂O₂, hydroxyl radicals, and peroxynitrite, in addition to superoxide.	Requires a peroxidase cofactor (like HRP), which can be a source of variability. Less specific for superoxide compared to acridinium esters.	[6]
Cytochrome c Reduction	Superoxide reduces ferricytochrome c to ferrocytochrome c, which is measured spectrophotometrically.	Moderate	High (when SOD-inhibitable portion is measured)	Can be interfered with by other reducing agents present in biological samples. Not suitable for intracellular measurements.	[7]
Dihydroethidium (DHE) Fluorescence	Oxidized by superoxide to form a fluorescent product (2-hydroxyethidium).	Moderate to High	Good, but can be oxidized by other ROS to form ethidium, which also fluoresces, complicating interpretation.	Requires careful analysis (e.g., by HPLC) to distinguish between superoxide-specific and non-specific oxidation products.	[7]

Experimental Protocols

This protocol describes a method to measure the activity of NADPH oxidase, a key enzyme responsible for superoxide production in phagocytic cells, using an acridinium ester probe.

Materials:

• Cells: Differentiated HL-60 cells (human promyelocytic leukemia cell line) or other cells expressing NADPH oxidase.

• Lysis Buffer: 20 mM HEPES, pH 7.2, containing 1 mM EGTA, 210 mM mannitol, and 70 mM sucrose.

• Acridinium Ester Probe: A suitable N-succinimidyl (NHS) ester of a 10-methylacridinium-9-carboxylate derivative, dissolved in anhydrous DMF or DMSO.

• NADPH: Nicotinamide adenine dinucleotide phosphate, reduced form.

• Phorbol 12-myristate 13-acetate (PMA): A potent activator of NADPH oxidase.

• Superoxide Dismutase (SOD): To confirm the specificity of the signal for superoxide.

• Chemiluminometer: Capable of measuring light emission from 96-well plates.

• White, opaque 96-well plates.

Procedure:

• Cell Preparation: Culture and differentiate HL-60 cells according to standard protocols. On the day of the assay, harvest the cells and wash them with phosphate-buffered saline (PBS).

• Cell Lysis: Resuspend the cell pellet in ice-cold lysis buffer at a concentration of 1 x 10⁷ cells/mL. Homogenize the cells by passing them through a 27-gauge needle several times on ice. Centrifuge the homogenate at 800 x g for 10 minutes at 4°C to pellet nuclei and unbroken cells. The supernatant is the cell lysate containing the membrane-bound NADPH oxidase.

• Assay Setup: In a white 96-well plate, add the following to each well:

  • 50 µL of cell lysate.

  • 10 µL of PBS (for control) or 10 µL of SOD solution (final concentration 100 U/mL, for specificity control).

  • 10 µL of acridinium ester probe solution (final concentration 5-20 µM).

  • Incubate the plate for 5 minutes at 37°C.

• Initiation of Reaction: To initiate the reaction, add 20 µL of NADPH solution (final concentration 100 µM) and 10 µL of PMA solution (final concentration 100 ng/mL).

• Measurement: Immediately place the plate in the chemiluminometer and measure the light emission (chemiluminescence) kinetically over 30-60 minutes at 37°C.

• Data Analysis: The superoxide production is proportional to the chemiluminescence signal. The specificity of the assay for superoxide is confirmed by the significant inhibition of the signal in the presence of SOD.

This protocol outlines a method to assess the interference of plasma components on the acridinium ester-based superoxide detection assay.

Materials:

• Human Plasma: Pooled normal human plasma, anticoagulated with heparin or citrate.

• Xanthine/Xanthine Oxidase (X/XO) System: To generate a known amount of superoxide.

• Acridinium Ester Probe: As described above.

• Chemiluminometer.

• White, opaque 96-well plates.

Procedure:

• Preparation of Plasma Samples: Prepare serial dilutions of the human plasma in PBS (e.g., 100%, 50%, 25%, 12.5%, and 0% plasma).

• Assay Setup: In a white 96-well plate, add the following to each well:

  • 50 µL of the diluted plasma samples.

  • 20 µL of xanthine solution (final concentration 50 µM).

  • 10 µL of acridinium ester probe solution (final concentration 10 µM).

  • Incubate the plate for 5 minutes at 37°C.

• Initiation of Reaction: To initiate superoxide production, add 20 µL of xanthine oxidase solution (final concentration 10 mU/mL).

• Measurement: Immediately measure the chemiluminescence as described above.

• Data Analysis: Plot the chemiluminescence signal against the percentage of plasma in the reaction. A significant decrease in the signal with increasing plasma concentration indicates interference from the plasma matrix. Control wells without the X/XO system should be included to assess any background chemiluminescence from the plasma itself.

Visualizations

The following diagram illustrates the activation of the NADPH oxidase complex and the subsequent production of superoxide, which can be detected by an acridinium ester probe.

References

• 1. Chemiluminescent reductive acridinium triggering (CRAT)--mechanism and applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. Validation of lucigenin as a chemiluminescent probe to monitor vascular superoxide as well as basal vascular nitric oxide production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Chemiluminescent detection of oxidants in vascular tissue. Lucigenin but not coelenterazine enhances superoxide formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comparative pharmacology of chemically distinct NADPH oxidase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Comparison of three analytical methods for superoxide produced by activated immune cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Acridinium Esters for High-Performance Immunoassays

For Researchers, Scientists, and Drug Development Professionals

The pursuit of highly sensitive and robust immunoassays is a constant in clinical diagnostics, research, and drug development. Chemiluminescence immunoassays (CLIAs) have become a leading platform, with the choice of the chemiluminescent label being critical for optimal performance. Acridinium esters are a class of molecules known for their high quantum yield and direct, non-enzymatic light emission, making them a superior choice for sensitive applications.[1] This guide provides an objective side-by-side comparison of common acridinium ester derivatives, supported by experimental data, to assist in selecting the most appropriate label for your immunoassay needs.

Key Performance Characteristics of Acridinium Ester Derivatives

The performance of an acridinium ester in an immunoassay is dictated by several key factors, including its chemical structure, which influences light output, kinetics, and stability. This section offers a comparative overview of some of the most frequently used acridinium ester derivatives. For applications demanding high sensitivity and stability, derivatives like NSP-DMAE-NHS and NSP-SA-NHS present considerable advantages over the more traditional DMAE-NHS due to their enhanced light output, improved stability, and reduced non-specific binding.[1]

Data Presentation: Side-by-Side Comparison

Feature	DMAE-NHS	NSP-DMAE-NHS	Me-DMAE-NHS	NSP-SA-NHS
Structure	2',6'-dimethyl-4'-(N-succinimidyloxycarbonyl)phenyl-10-methylacridinium-9-carboxylate methosulfate	2',6'-Dimethylcarbonylphenyl-10-sulfopropylacridinium-9-carboxylate 4'-NHS Ester[2]	2',6'-Dimethylcarbonylphenyl 10-Methyl-9-acridinecarboxylate 4'-NHS Ester Triflate[2]	3-[9-((ngcontent-ng-c1205671314="" _nghost-ng-c2690653763="" class="inline ng-star-inserted"> amine)carboxyl]-10-acridiniumyl)-1-propanesulfonate inner salt
Relative Light Unit (RLU) Output	Standard	High (approx. 1.5x higher than DMAE-NHS)[3]	High	High
Light Emission Kinetics	Flash	Fast Flash (t½ ≈ 0.9s)	Flash	Glow
Stability in Aqueous Solution	Moderate	Enhanced due to N-sulfopropyl group	Moderate	High
Hydrophilicity	Moderate	High[4]	Moderate	High
Non-Specific Binding	Standard	Reduced[5]	Standard	Reduced
Quantum Yield	Good	Higher than DMAE-NHS[3]	Good	High

Signaling Pathway and Experimental Workflow

To visually represent the underlying mechanisms and procedures, the following diagrams illustrate the chemiluminescent signaling pathway of acridinium esters and a typical experimental workflow for their comparison in a sandwich immunoassay.

Figure 1: Chemiluminescent signaling pathway of acridinium esters.

Figure 2: Experimental workflow for comparing acridinium esters.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and comparison of acridinium ester-based immunoassays.

Antibody Labeling with Acridinium Ester-NHS

This protocol outlines the covalent attachment of an acridinium ester N-hydroxysuccinimide (NHS) ester to primary amines on an antibody.[6]

Materials:

• Antibody to be labeled (in amine-free buffer, e.g., PBS)

• Acridinium Ester-NHS (e.g., DMAE-NHS, NSP-DMAE-NHS)

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Labeling Buffer (e.g., 0.1 M sodium phosphate buffer, pH 8.0)

• Quenching Solution (e.g., 100 mM glycine or lysine in Labeling Buffer)

• Size-Exclusion Chromatography (SEC) column (e.g., Sephadex G-25)

• Elution Buffer (e.g., PBS with 0.1% BSA)

Procedure:

• Antibody Preparation: Adjust the antibody concentration to 2-5 mg/mL in Labeling Buffer.

• Acridinium Ester Stock Solution: Immediately before use, dissolve the Acridinium Ester-NHS in anhydrous DMF or DMSO to a concentration of 1-10 mg/mL.[7]

• Conjugation Reaction: Add a 10- to 20-fold molar excess of the dissolved acridinium ester to the antibody solution. Incubate for 1-2 hours at room temperature with gentle mixing, protected from light.[1]

• Quenching: Add Quenching Solution to the reaction mixture to stop the labeling reaction by consuming unreacted NHS esters. Incubate for 15-30 minutes at room temperature.

• Purification: Separate the labeled antibody from unreacted acridinium ester and quenching molecules using an SEC column equilibrated with Elution Buffer.[8]

• Characterization and Storage: Collect fractions and monitor the absorbance at 280 nm to identify protein-containing fractions. Pool the fractions containing the labeled antibody. Determine the protein concentration and the labeling efficiency. Store the labeled antibody at 4°C for short-term use or at -20°C for long-term storage.[6]

Sandwich Immunoassay for Performance Comparison

This protocol describes a typical sandwich immunoassay to compare the performance of different acridinium ester-labeled detection antibodies.

Materials:

• Microplate coated with capture antibody

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Assay Buffer (e.g., PBS with 1% BSA)

• Antigen standards and samples

• Acridinium ester-labeled detection antibodies (prepared as in Protocol 1)

• Trigger Solution A (e.g., 0.5% H₂O₂ in 0.1 M nitric acid)

• Trigger Solution B (e.g., 0.25 M NaOH)

• Luminometer

Procedure:

• Antigen Capture: Add 100 µL of sample or standard to each well of the capture antibody-coated microplate. Incubate for 1-2 hours at 37°C.

• Washing: Wash the wells three times with Wash Buffer to remove unbound antigen.

• Detection: Add 100 µL of the appropriately diluted acridinium ester-labeled detection antibody to each well. Incubate for 1 hour at 37°C.

• Final Washing: Wash the wells five times with Wash Buffer to remove unbound labeled antibody.

• Signal Generation and Measurement: Place the microplate in a luminometer. Inject Trigger Solution A followed by Trigger Solution B into each well and measure the light emission (RLU) immediately. The light flash is typically complete within 2-5 seconds.[8]

• Data Analysis: Construct a standard curve by plotting the RLU versus the concentration of the antigen standards. Determine the concentration of the antigen in the samples from the standard curve. Compare the signal-to-noise ratio, limit of detection (LOD), and dynamic range for each acridinium ester conjugate.

Conclusion

The selection of an appropriate acridinium ester derivative significantly impacts the performance of a chemiluminescent immunoassay. For applications where high sensitivity and stability are paramount, derivatives such as NSP-DMAE-NHS and NSP-SA-NHS offer notable benefits over traditional options like DMAE-NHS.[1] These advantages stem from their enhanced light output, improved stability in aqueous solutions, and reduced non-specific binding. By carefully considering the performance characteristics outlined in this guide and employing optimized experimental protocols, researchers can develop highly sensitive and robust immunoassays to meet the rigorous demands of modern biomedical research and diagnostics.

References

• 1. benchchem.com [benchchem.com]
• 2. The New Luminescence Code: How Acridinium Esters Revolutionize IVD Testing - Shenzhen Sekbio Co.,Ltd. [sekbio.com]
• 3. cdn0.scrvt.com [cdn0.scrvt.com]
• 4. nbinno.com [nbinno.com]
• 5. Synthesis and properties of differently charged chemiluminescent acridinium ester labels - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. docs.aatbio.com [docs.aatbio.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Performance of Novel Acridone Derivatives in Bioassays: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of novel acridone derivatives in various bioassays, supported by experimental data from recent studies. Acridone, a heterocyclic compound, and its derivatives have garnered significant interest in medicinal chemistry due to their wide range of biological activities. This document summarizes their efficacy in anticancer, antimicrobial, and neuroprotective bioassays, presenting quantitative data in structured tables, detailing experimental protocols, and visualizing key pathways.

Anticancer Activity of Acridone Derivatives

Novel acridone derivatives have demonstrated considerable potential as anticancer agents. Their mechanisms of action often involve the inhibition of key enzymes in cancer cell proliferation, such as topoisomerase II, and the stabilization of G-quadruplex DNA structures in oncogene promoters. The cytotoxic effects of these compounds are typically evaluated against a panel of human cancer cell lines, with their potency quantified by the half-maximal inhibitory concentration (IC50).

Table 1: Anticancer Activity of Acridone Derivatives (IC50 in µM)

Compound	MCF-7 (Breast)	MDA-MB-231 (Breast)	HCT116 (Colon)	A-172 (Glioblastoma)	Hs578T (Breast)
7f	<10	-	-	-	-
8d	<10	<10	-	-	-
8e	<10	<10	-	-	-
8f	4.72	5.53	-	-	-
7a	-	-	Good	Good	Good
7e	-	-	Good	Good	Good
9e	-	-	Good	Good	Good
14a	-	-	Good	Good	Good
14b	-	-	Good	Good	Good
Doxorubicin (Control)	-	-	-	-	-

Note: "Good" indicates significant antiproliferative activity as reported in the study, without specific IC50 values provided in the abstract.[1]

The data indicates that several N10-substituted acridone-2-carboxamide derivatives, particularly compounds 7f, 8d, 8e, and 8f , exhibit promising anticancer activity against breast cancer cell lines MCF-7 and MDA-MB-231.[2] Notably, compound 8f demonstrated the highest activity with IC50 values of 4.72 µM and 5.53 µM against MCF-7 and MDA-MB-231, respectively.[2] Another study highlighted five compounds (7a, 7e, 9e, 14a, and 14b ) with good in vitro antiproliferative activities against colorectal cancer (HCT116), glioblastoma (A-172), and breast cancer (Hs578T) cell lines.[1]

Antimicrobial Activity of Acridone Derivatives

Acridone derivatives have also emerged as a significant area of study due to their potential as antimicrobial agents, particularly against multidrug-resistant pathogens.[3] Their planar structure allows for intercalation into microbial DNA, disrupting essential processes like replication and transcription.[3] The antimicrobial efficacy is often assessed by measuring the zone of inhibition in agar well diffusion assays.

Table 2: Antimicrobial Activity of Acridone Derivatives (Zone of Inhibition in mm)

Compound	Pseudomonas aeruginosa	Escherichia coli	Staphylococcus aureus	Candida albicans
Compound 3 (400 mg/mL)	35	26	19	20
Gentamicin (Control)	25	28	-	-
Ketoconazole (Control)	-	-	-	No inhibition
Acridone-1,2,3-triazole (4h)	-	-	MIC = 19.6 µg/mL	-
N-acylhydrazone (3a)	-	-	MIC = 19.61 µg/mL	-
N-acylhydrazone (3f)	MIC = 38.46 µg/mL	-	-	-

Note: MIC (Minimum Inhibitory Concentration) is another measure of antimicrobial activity.

A study on N10-acetyl-3,4-dimethylacridone (Compound 3) demonstrated significant antibacterial efficacy, with inhibitory zones of 35 mm for Pseudomonas aeruginosa and 26 mm for Escherichia coli at a concentration of 400 mg/mL, surpassing the conventional antibiotic gentamicin in the case of P. aeruginosa.[3] Furthermore, novel acridone-1,2,3-triazole derivatives have shown significant activity against Methicillin-resistant Staphylococcus aureus (MRSA), with compound 4h having a MIC of 19.6 µg/mL.[4] Similarly, N-acylhydrazone derivatives of acridone have also exhibited good antibacterial potential, with compound 3a showing a MIC of 19.61 µg/mL against Staphylococcus aureus and compound 3f showing a MIC of 38.46 µg/mL against Pseudomonas putida.[5]

Neuroprotective Activity of Acridone Derivatives

In the context of neurodegenerative diseases like Alzheimer's, acridone derivatives have been investigated as inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), enzymes responsible for the breakdown of the neurotransmitter acetylcholine. By inhibiting these enzymes, these compounds can help in managing the cognitive symptoms of Alzheimer's disease.

Table 3: Cholinesterase Inhibitory Activity of Acridone Derivatives (IC50 in µM)

Compound	Acetylcholinesterase (AChE)	Butyrylcholinesterase (BuChE)
Acridone Glycoside (6f)	-	6.95
Acridone Glycoside (6a)	Active	Active
Acridone Glycoside (6b)	Active	Active
Tacrine (Control)	-	-

A series of acridone glycosides were designed and evaluated for their inhibitory activities against AChE and BChE. The d-ribose derivative 6f was found to be a selective and potent inhibitor of BChE with an IC50 of 6.95 µM.[6] The d-glucose and d-galactose derivatives 6a and 6b showed inhibitory activities against both AChE and BChE.[6]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

MTT Assay for Anticancer Activity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a specific density and incubated overnight to allow for attachment.

• Compound Treatment: The cells are then treated with various concentrations of the acridone derivatives and incubated for a specified period (e.g., 48 or 72 hours).

• MTT Addition: After incubation, the medium is replaced with fresh medium containing MTT solution (typically 0.5 mg/mL) and incubated for another 2-4 hours.

• Formazan Solubilization: The MTT-containing medium is removed, and a solubilizing agent (e.g., DMSO or isopropanol) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the solution is measured using a microplate reader at a wavelength of 570 nm. The cell viability is calculated as a percentage of the control (untreated cells), and the IC50 value is determined.

Agar Well Diffusion Method for Antimicrobial Activity

This method is used to assess the antimicrobial properties of a compound.

• Inoculum Preparation: A standardized suspension of the target microorganism is prepared.

• Agar Plate Inoculation: The surface of an agar plate is uniformly inoculated with the microbial suspension.

• Well Creation: Wells of a specific diameter (e.g., 6 mm) are created in the agar using a sterile cork borer.

• Compound Application: A defined volume of the acridone derivative solution at different concentrations is added to each well.

• Incubation: The plates are incubated under appropriate conditions for the specific microorganism (e.g., 37°C for 24 hours for bacteria).

• Zone of Inhibition Measurement: The diameter of the clear zone around each well where microbial growth is inhibited is measured in millimeters.

Ellman's Method for Cholinesterase Inhibition

This spectrophotometric method is used to measure acetylcholinesterase (AChE) activity.

• Reaction Mixture Preparation: A reaction mixture is prepared containing a buffer (e.g., phosphate buffer pH 8.0), DTNB (5,5'-dithio-bis-(2-nitrobenzoic acid)), and the acridone derivative at various concentrations.

• Enzyme Addition: The AChE enzyme is added to the mixture and pre-incubated.

• Substrate Addition: The reaction is initiated by adding the substrate, acetylthiocholine iodide (ATCI).

• Absorbance Measurement: The hydrolysis of ATCI by AChE produces thiocholine, which reacts with DTNB to form a yellow-colored product. The rate of color formation is monitored by measuring the absorbance at 412 nm over time using a microplate reader.

• Inhibition Calculation: The percentage of inhibition is calculated by comparing the rate of reaction in the presence of the inhibitor to the rate of the control (without inhibitor). The IC50 value is then determined.

Visualizations

Topoisomerase II Catalytic Cycle and Inhibition

Many acridone derivatives exert their anticancer effects by targeting topoisomerase II, an essential enzyme in DNA replication and chromosome segregation. These compounds act as topoisomerase II poisons, stabilizing the transient covalent complex between the enzyme and DNA, which leads to DNA strand breaks and subsequent cancer cell death.

Caption: Topoisomerase II catalytic cycle and its inhibition by acridone derivatives.

Experimental Workflow for Anticancer Drug Screening

The process of evaluating the anticancer potential of novel acridone derivatives involves a series of well-defined steps, from initial cell culture to the final data analysis.

Caption: Workflow for in vitro anticancer screening using the MTT assay.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and Biological Evaluation of Acridone Derivatives for Antimicrobial and Antifungal Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis, antibacterial evaluation, <i>in silico</i> ADMET and molecular docking studies of new N-acylhydrazone derivatives from acridone - Arabian Journal of Chemistry [arabjchem.org]
• 6. Topoisomerase inhibitor - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 10-Methyl-9(10H)-acridone: A Procedural Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of specialized chemical compounds is a cornerstone of laboratory safety and environmental responsibility. This guide provides essential, step-by-step procedures for the safe disposal of 10-Methyl-9(10H)-acridone, a compound utilized in various research applications. Due to the limited availability of a specific Safety Data Sheet (SDS) for 10-Methyl-9(10H)-acridone, the following procedures are based on the available safety data for the closely related parent compound, 9(10H)-Acridone, and established best practices for laboratory chemical waste management. A thorough risk assessment should always be conducted by qualified personnel before handling this chemical.

Immediate Safety and Hazard Information

Based on data for 9(10H)-Acridone, researchers should handle 10-Methyl-9(10H)-acridone with care, assuming it presents similar hazards. These include potential skin, eye, and respiratory irritation, and it may be harmful if swallowed.[1]

Personal Protective Equipment (PPE): To ensure personal safety, the following PPE should be worn at all times when handling 10-Methyl-9(10H)-acridone:

PPE Category	Specification
Eye Protection	Chemical safety goggles (European standard - EN 166)
Hand Protection	Protective gloves
Body Protection	Appropriate protective clothing to prevent skin exposure
Respiratory Protection	Not typically required under normal use with adequate ventilation. For large quantities or in emergencies, a NIOSH/MSHA or European Standard EN 136 approved respirator may be necessary.

Spill and Contamination Procedures

In the event of a spill, immediate and appropriate action is crucial to prevent exposure and environmental contamination.

Spill Cleanup Protocol:

• Evacuate and Ventilate: Ensure the area is well-ventilated. If the spill is significant, evacuate unnecessary personnel from the immediate vicinity.

• Containment: Prevent the further spread of the solid material.

• Cleanup: Carefully sweep or vacuum the spilled material and place it into a suitable, labeled container for disposal.[2] Avoid generating dust.

• Decontamination: Clean the spill area thoroughly with an appropriate solvent and then with soap and water.

• Waste Disposal: The collected waste and any contaminated cleaning materials must be disposed of as hazardous waste according to institutional and local regulations.

Step-by-Step Disposal Protocol

The disposal of 10-Methyl-9(10H)-acridone must be managed in a way that minimizes environmental impact and adheres to all applicable regulations. Do not allow this chemical to enter the environment.

Disposal Workflow:

References

• 1. fishersci.co.uk [fishersci.co.uk]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Personal protective equipment for handling 10-Methyl-9(10H)-acridone

This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals handling 10-Methyl-9(10H)-acridone. The following procedural steps are designed to ensure safe handling, storage, and disposal.

Personal Protective Equipment (PPE)

Appropriate PPE is critical to minimize exposure and ensure personal safety. The following table summarizes the recommended PPE based on information for structurally similar compounds.

Protection Type	Recommended Equipment	Rationale
Eye/Face Protection	Safety glasses with side-shields or goggles.[1][2] Face shield if there is a risk of splashing.	To prevent eye irritation or serious eye damage.[1][2]
Hand Protection	Chemically resistant gloves (e.g., nitrile rubber).	To prevent skin contact and irritation.[1][2]
Body Protection	Laboratory coat, long-sleeved clothing.	To protect skin from accidental exposure.
Respiratory Protection	Use in a well-ventilated area. A NIOSH/MSHA or European Standard EN 136 approved respirator may be required for large quantities or in case of insufficient ventilation.[1]	To prevent respiratory tract irritation from dust or aerosols.[1][3]

Operational Plan for Safe Handling

A systematic approach to handling 10-Methyl-9(10H)-acridone is essential to maintain a safe laboratory environment.

Step	Procedure	Key Considerations
1. Engineering Controls	Handle the compound in a chemical fume hood or other ventilated enclosure.[1][4]	Ensure adequate ventilation to minimize inhalation of dust.[3][4] An eyewash station and safety shower should be readily accessible.[4]
2. Handling	Avoid generating dust.[4] Avoid contact with skin, eyes, and clothing.[3][4] Wash hands thoroughly after handling.[3][4]	Use appropriate tools for transferring the solid material to minimize dust formation.
3. Storage	Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][4] Keep away from incompatible materials such as strong oxidizing agents.[4]	Proper storage prevents degradation and reaction with other substances.
4. Hygiene Measures	Do not eat, drink, or smoke in the laboratory. Remove and wash contaminated clothing before reuse.[4][5]	Strict hygiene practices prevent accidental ingestion and skin absorption.

Disposal Plan

Proper disposal of 10-Methyl-9(10H)-acridone and its waste is crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Type	Disposal Method	Regulatory Considerations
Unused Product	Dispose of as hazardous waste. Contact a licensed professional waste disposal service.	Follow all federal, state, and local regulations for chemical waste disposal.
Contaminated Materials (e.g., gloves, wipes)	Collect in a designated, sealed container and dispose of as hazardous waste.	Ensure proper labeling of waste containers.
Empty Containers	Triple rinse with an appropriate solvent. Dispose of the rinsate as hazardous waste. The container can then be disposed of according to local regulations.	Consult with your institution's environmental health and safety department for specific guidance.

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of 10-Methyl-9(10H)-acridone, from preparation to disposal.

Caption: Workflow for Safe Handling of 10-Methyl-9(10H)-acridone.

References

• 1. fishersci.co.uk [fishersci.co.uk]
• 2. tcichemicals.com [tcichemicals.com]
• 3. aksci.com [aksci.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. sds.fluorochem.co.uk [sds.fluorochem.co.uk]